[1-(4-Bromophenyl)ethyl](octyl)amine

Core Science & Biosynthesis

An In-depth Technical Guide to 1-(4-Bromophenyl)ethylamine: A Key Chiral Intermediate in Pharmaceutical and Chemical Synthesis

This guide provides a comprehensive technical overview of 1-(4-Bromophenyl)ethylamine, a pivotal chiral amine in the fields of medicinal chemistry, drug development, and fine chemical synthesis. Its unique structural features and reactivity make it a valuable building block for a wide array of biologically active molecules. This document will delve into its chemical structure, physicochemical properties, synthesis, chiral resolution, and key applications, offering insights for researchers and scientists in the pharmaceutical and chemical industries.

Introduction: The Significance of 1-(4-Bromophenyl)ethylamine

1-(4-Bromophenyl)ethylamine, a substituted α-methylbenzylamine, is a chiral primary amine that has garnered significant attention as a versatile synthetic intermediate.[1] Its importance stems from the presence of a stereocenter at the α-carbon and a bromine atom on the phenyl ring. The chiral nature of this compound is paramount in the development of enantiomerically pure pharmaceuticals, where a specific stereoisomer often dictates therapeutic efficacy and minimizes adverse effects.[2] The bromo-substituent serves as a convenient handle for a variety of cross-coupling reactions, enabling the facile introduction of molecular diversity.

This amine is a key precursor in the synthesis of various pharmaceuticals, particularly those targeting the central nervous system, such as selective serotonin reuptake inhibitors (SSRIs).[1] Its application extends to the development of agrochemicals and other fine chemicals where chirality and functionality are crucial for performance.[2]

Chemical Structure and Stereochemistry

The chemical structure of 1-(4-Bromophenyl)ethylamine consists of a benzene ring substituted with a bromine atom at the para-position (position 4) and an aminoethyl group at position 1. The α-carbon of the ethylamine side chain is a chiral center, giving rise to two enantiomers: (R)-(+)-1-(4-Bromophenyl)ethylamine and (S)-(-)-1-(4-Bromophenyl)ethylamine.

• IUPAC Name: 1-(4-bromophenyl)ethanamine[3]

• Molecular Formula: C₈H₁₀BrN[3]

• Molecular Weight: 200.08 g/mol [3]

• CAS Numbers:

  • Racemic mixture (±): 24358-62-1[3]

  • (R)-(+)-enantiomer: 45791-36-4[4]

  • (S)-(-)-enantiomer: 27298-97-1

The three-dimensional arrangement of the substituents around the chiral center is crucial for the molecule's interaction with other chiral entities, such as biological receptors or chiral catalysts.

Physicochemical and Spectroscopic Properties

The physical and spectroscopic properties of 1-(4-Bromophenyl)ethylamine are essential for its handling, characterization, and use in synthesis.

Physical Properties

Property	Value	Source
Appearance	Colorless to pale yellow liquid
Boiling Point	112 °C at 13 mmHg
Melting Point	-25 °C
Density	1.390 g/mL at 20 °C	[4]
Refractive Index (n20/D)	1.566	[4]
Optical Rotation ([α]20/D)	(R)-(+): +20.5 ± 1° (c = 3% in methanol)	[4]
(S)-(-): -18 to -21 ° (c=3, in Methanol)

Spectroscopic Data

Spectroscopic analysis is critical for the identification and purity assessment of 1-(4-Bromophenyl)ethylamine.

• ¹H NMR (Proton Nuclear Magnetic Resonance): The ¹H NMR spectrum provides information about the hydrogen atoms in the molecule. Key expected signals include a quartet for the methine proton (CH), a doublet for the methyl protons (CH₃), signals for the aromatic protons, and a broad singlet for the amine protons (NH₂).

• ¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): The ¹³C NMR spectrum reveals the different carbon environments in the molecule. Expected signals would correspond to the methyl carbon, the methine carbon, and the aromatic carbons, including the carbon attached to the bromine atom. A peak at approximately 164.66 ppm in the ¹³C NMR spectrum of a reaction mixture with ¹³C-labeled CO₂ has been assigned to the carbonyl carbon of the corresponding carbamate.[1]

• FTIR (Fourier-Transform Infrared) Spectroscopy: The FTIR spectrum shows the characteristic vibrational frequencies of the functional groups present. Key absorptions would include N-H stretching vibrations for the primary amine, C-H stretching for the alkyl and aromatic groups, and C=C stretching for the aromatic ring. The C-Br stretching frequency would also be observable.[3]

• Mass Spectrometry (MS): Mass spectrometry provides information about the mass-to-charge ratio of the molecule and its fragments. The molecular ion peak [M]⁺ would be observed at m/z 200 and 202 with an approximate 1:1 ratio due to the presence of the bromine isotopes (⁷⁹Br and ⁸¹Br). A prominent fragment ion would be the loss of a methyl group, resulting in a peak at m/z 185/187.[3] The base peak is often observed at m/z 184.[3]

Synthesis of Racemic 1-(4-Bromophenyl)ethylamine

The synthesis of racemic 1-(4-Bromophenyl)ethylamine is commonly achieved through the reductive amination of 4-bromoacetophenone. This method is efficient and proceeds via an imine intermediate. The Leuckart reaction offers an alternative route.

Reductive Amination of 4-Bromoacetophenone

This two-step, one-pot reaction involves the formation of an imine from 4-bromoacetophenone and an ammonia source, followed by its reduction to the corresponding amine.

Experimental Protocol: Reductive Amination

Materials:

• 4-Bromoacetophenone

• Ammonium acetate or ammonia in methanol

• Sodium cyanoborohydride (NaBH₃CN) or sodium borohydride (NaBH₄)

• Methanol

• Hydrochloric acid (HCl)

• Sodium hydroxide (NaOH)

• Diethyl ether or other suitable extraction solvent

• Anhydrous magnesium sulfate or sodium sulfate

Procedure:

• Imine Formation: In a round-bottom flask, dissolve 4-bromoacetophenone (1.0 eq) in methanol. Add a source of ammonia, such as ammonium acetate (10 eq) or a solution of ammonia in methanol. Stir the mixture at room temperature. The progress of the imine formation can be monitored by TLC or GC-MS.

• Reduction: Once the imine formation is significant, cool the reaction mixture in an ice bath. Cautiously add a reducing agent such as sodium cyanoborohydride (1.5 eq) or sodium borohydride (2.0 eq) portion-wise. Caution: NaBH₃CN is toxic and should be handled with care. NaBH₄ will react with methanol, so addition should be controlled. Allow the reaction to warm to room temperature and stir until the reduction is complete (monitor by TLC or GC-MS).

• Work-up: Quench the reaction by the slow addition of water. Acidify the mixture with dilute hydrochloric acid to a pH of ~2. This will protonate the amine and hydrolyze any remaining borohydride.

• Extraction (1): Wash the acidic aqueous solution with diethyl ether to remove any unreacted starting material and non-basic byproducts. Discard the organic layer.

• Basification and Extraction (2): Cool the aqueous layer in an ice bath and basify with a concentrated sodium hydroxide solution to a pH of >12. This will deprotonate the amine.

• Isolation: Extract the aqueous layer with diethyl ether (3x). Combine the organic extracts, dry over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure to yield the crude 1-(4-Bromophenyl)ethylamine.

• Purification: The crude product can be purified by vacuum distillation to obtain the pure racemic amine.

Caption: Reductive amination workflow for the synthesis of 1-(4-Bromophenyl)ethylamine.

Chiral Resolution of Racemic 1-(4-Bromophenyl)ethylamine

The separation of the racemic mixture into its individual enantiomers is a critical step for its application in asymmetric synthesis and drug development. Classical resolution via the formation of diastereomeric salts with a chiral resolving agent is a common and effective method.

Resolution with Tartaric Acid

Tartaric acid, a readily available and inexpensive chiral resolving agent, can be used to separate the enantiomers of 1-(4-Bromophenyl)ethylamine. The principle relies on the differential solubility of the two diastereomeric salts formed between the racemic amine and one enantiomer of tartaric acid.

Experimental Protocol: Chiral Resolution with L-(+)-Tartaric Acid

Materials:

• Racemic 1-(4-Bromophenyl)ethylamine

• L-(+)-Tartaric acid

• Methanol or Ethanol

• Sodium hydroxide (NaOH) solution

• Diethyl ether or other suitable extraction solvent

• Anhydrous magnesium sulfate or sodium sulfate

Procedure:

• Salt Formation: Dissolve L-(+)-tartaric acid (0.5 eq) in a minimal amount of hot methanol or ethanol. In a separate flask, dissolve racemic 1-(4-Bromophenyl)ethylamine (1.0 eq) in the same solvent.

• Crystallization: Slowly add the amine solution to the hot tartaric acid solution with stirring. Allow the mixture to cool slowly to room temperature, and then cool further in an ice bath to promote crystallization of the less soluble diastereomeric salt (typically the (R)-amine-(+)-tartrate salt).

• Isolation of Diastereomeric Salt: Collect the precipitated crystals by vacuum filtration and wash them with a small amount of cold solvent. The mother liquor will be enriched in the other diastereomer ((S)-amine).

• Liberation of the (R)-Enantiomer: Suspend the collected crystals in water and add a sodium hydroxide solution to basify the mixture (pH > 12). This will liberate the free (R)-amine.

• Extraction and Purification: Extract the aqueous solution with diethyl ether (3x). Combine the organic extracts, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the (R)-(+)-1-(4-Bromophenyl)ethylamine.

• Recovery of the (S)-Enantiomer: The mother liquor from the crystallization step can be concentrated, and the free amine can be liberated by basification and extraction as described above to obtain an enriched sample of the (S)-(-)-enantiomer. Further purification may be required.

• Enantiomeric Purity Analysis: The enantiomeric excess (ee) of the resolved amines should be determined by chiral HPLC or by measuring the optical rotation.

Caption: Workflow for the chiral resolution of 1-(4-Bromophenyl)ethylamine.

Applications in Drug Development and Organic Synthesis

The enantiomers of 1-(4-Bromophenyl)ethylamine are valuable building blocks in the synthesis of a variety of target molecules.

• Pharmaceuticals: As previously mentioned, this chiral amine is a key intermediate in the synthesis of drugs for neurological disorders.[2] The amine functionality provides a site for further elaboration, while the bromophenyl group can be modified using cross-coupling reactions to introduce diverse substituents and explore structure-activity relationships (SAR).

• Chiral Auxiliaries and Ligands: The amine can be used as a chiral auxiliary to control the stereochemistry of reactions. It can also serve as a precursor for the synthesis of chiral ligands for asymmetric catalysis.

• Agrochemicals: The principles of chirality are also important in the agrochemical industry to enhance the efficacy and reduce the environmental impact of pesticides and herbicides. 1-(4-Bromophenyl)ethylamine can be a starting material for such compounds.[2]

Safety and Handling

1-(4-Bromophenyl)ethylamine is a corrosive substance that can cause severe skin burns and eye damage. It is also harmful if swallowed. Appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat, should be worn when handling this chemical. Work should be conducted in a well-ventilated fume hood. For detailed safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.

Conclusion

1-(4-Bromophenyl)ethylamine is a fundamentally important chiral building block with broad applications in the pharmaceutical and chemical industries. Its synthesis via reductive amination and subsequent resolution provides access to enantiomerically pure forms, which are crucial for the development of stereochemically defined drugs and other functional molecules. A thorough understanding of its properties, synthesis, and handling is essential for any researcher or scientist working in these fields.

References

• PubChem. (n.d.). 1-(4-Bromophenyl)ethylamine. National Center for Biotechnology Information. Retrieved from [Link]

• Organic Syntheses. (n.d.). Synthesis of N-Acetyl Enamides by Reductive Acetylation of Oximes Mediated with Iron(II) Acetate: N-(1-(4-Bromophenyl)vinyl)acetamide. Retrieved from [Link]

• ResearchGate. (n.d.). 13C NMR for the reactions of 1-(4-bromophenyl)ethan-1-amine (1) with... Retrieved from [Link]

• Wikipedia. (n.d.). Chiral resolution. Retrieved from [Link]

• Science Learning Center. (n.d.). Resolution of a Racemic Mixture. Retrieved from [Link]

• Master Organic Chemistry. (2017, September 1). Reductive Amination, and How It Works. Retrieved from [Link]

• Labflow. (n.d.). Synthesis of Complex Molecules through Reductive Amination. Retrieved from [Link]

• Chemistry LibreTexts. (2023, August 29). Mass Spectrometry - Fragmentation Patterns. Retrieved from [Link]

• Save My Exams. (2025, September 24). Mass Spectrometry (MS) Fragmentation Patterns (HL) (DP IB Chemistry: HL): Revision Note. Retrieved from [Link]

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Solubility of 1-(4-Bromophenyl)ethylamine in organic solvents

An In-depth Technical Guide on the Solubility of 1-(4-Bromophenyl)ethylamine in Organic Solvents

Abstract

1-(4-Bromophenyl)ethylamine is a chiral amine that serves as a critical intermediate in the synthesis of various biologically active molecules, particularly within the pharmaceutical and agrochemical sectors.[1] A comprehensive understanding of its solubility in organic solvents is paramount for optimizing reaction conditions, developing robust purification and crystallization protocols, and ensuring the efficiency and scalability of chemical processes. This technical guide provides a framework for understanding and determining the solubility of 1-(4-Bromophenyl)ethylamine. It begins by analyzing the physicochemical properties of the molecule to ground theoretical solubility predictions. Recognizing the scarcity of publicly available quantitative data, this document then presents a detailed, self-validating experimental protocol based on the isothermal shake-flask method for the precise determination of its solubility. This guide is intended to equip researchers, scientists, and drug development professionals with the foundational knowledge and practical methodologies required to systematically characterize this key process parameter.

Physicochemical Profile and Theoretical Solubility Considerations

The solubility of a solute in a given solvent is governed by a balance of intermolecular forces between solute-solute, solvent-solvent, and solute-solvent molecules. The principle of "like dissolves like" provides a foundational predictive tool, suggesting that solutes dissolve best in solvents with similar polarity.[2]

The molecular structure of 1-(4-Bromophenyl)ethylamine—comprising a polar primary amine group (-NH₂), a polarizable bromophenyl ring, and a short, nonpolar ethyl backbone—dictates its interactions.

Key Physicochemical Properties:

Property	Value	Reference(s)
Molecular Formula	C₈H₁₀BrN	[1][3]
Molecular Weight	200.08 g/mol	[1][3][4]
Appearance	Colorless to almost colorless clear liquid	[1][5]
Density	~1.390 g/mL at 20 °C	[4][5]
Melting Point	-25 °C	[1][6]
Boiling Point	112 °C at 13 mmHg	[1]
Structure

Theoretical Solubility Profile:

• Polar Protic Solvents (e.g., Methanol, Ethanol): The primary amine group can act as both a hydrogen bond donor and acceptor, allowing for strong intermolecular interactions with protic solvents.[7][8] Therefore, 1-(4-Bromophenyl)ethylamine is expected to exhibit high solubility in these solvents.

• Polar Aprotic Solvents (e.g., Acetonitrile, DMF, DMSO): These solvents cannot donate hydrogen bonds but possess significant dipole moments. Strong dipole-dipole interactions between the solvent and the polar C-Br and C-N bonds of the solute should lead to good solubility.

• Nonpolar Solvents (e.g., Hexane, Toluene, Cyclohexane): The significant polarity imparted by the amine and bromo-aromatic moieties is expected to result in weaker solute-solvent interactions compared to the solute-solute forces. Consequently, solubility in nonpolar solvents is predicted to be limited. The aromatic ring may provide some favorable π-π stacking interactions with aromatic solvents like toluene, potentially increasing solubility compared to aliphatic solvents like hexane.

The interplay of these forces is crucial for achieving dissolution, as illustrated in the diagram below.

Caption: Key intermolecular forces governing the dissolution process.

A Framework for Experimental Solubility Determination

To move beyond theoretical predictions to precise, actionable data, a systematic experimental approach is required. The isothermal shake-flask method is a robust and widely accepted technique for determining the equilibrium solubility of a compound.[9] This protocol ensures that the solution reaches thermodynamic equilibrium, providing a true measure of saturation solubility.

Experimental Protocol: Isothermal Shake-Flask Method

Objective: To quantitatively determine the equilibrium solubility of 1-(4-Bromophenyl)ethylamine in a selected organic solvent at a constant temperature.

Materials and Reagents:

• 1-(4-Bromophenyl)ethylamine (purity ≥98%)

• Selected organic solvents (e.g., Methanol, Ethanol, Acetonitrile, Ethyl Acetate, Toluene, Hexane) of analytical grade or higher

• Analytical balance (±0.1 mg accuracy)

• Thermostatic shaker or water bath with precise temperature control

• Glass vials with PTFE-lined screw caps

• Volumetric flasks and pipettes

• Syringes and solvent-compatible syringe filters (e.g., 0.45 µm PTFE)

• Validated analytical instrument (e.g., HPLC-UV, GC-FID)

Step-by-Step Procedure:

• Preparation of Saturated Solutions:

  • Add an excess amount of 1-(4-Bromophenyl)ethylamine to a series of vials. The presence of undissolved liquid amine is essential to ensure that the solution becomes saturated.[10]

  • Using a calibrated pipette, accurately add a known volume (e.g., 5.00 mL) of a specific solvent to each corresponding vial.

  • Securely cap the vials immediately to prevent solvent evaporation.

• Equilibration:

  • Place the vials into a thermostatic shaker set to a constant temperature (e.g., 298.15 K / 25 °C).

  • Agitate the samples for a sufficient duration to ensure equilibrium is reached. A period of 24 to 72 hours is typical.[9][11] The required time should be validated empirically by analyzing samples at different intervals (e.g., 24, 48, 72 hours) until the measured concentration remains constant.[11]

• Sample Collection and Preparation:

  • After equilibration, cease agitation and allow the vials to stand undisturbed in the thermostatic bath for at least 2 hours to allow the undissolved solute to separate fully.

  • Carefully withdraw a sample of the supernatant using a syringe. To prevent temperature-induced precipitation, ensure the syringe is at the same temperature as the experiment.

  • Immediately filter the sample through a syringe filter into a clean, pre-weighed vial. This step is critical to remove any undissolved micro-droplets.[12]

• Gravimetric Analysis (Primary Method):

  • Determine the mass of the filtered saturated solution.

  • Carefully evaporate the solvent under a gentle stream of nitrogen or using a rotary evaporator.

  • Once the solvent is fully removed, reweigh the vial to determine the mass of the dissolved 1-(4-Bromophenyl)ethylamine residue.

• Chromatographic Analysis (Alternative/Confirmatory Method):

  • Accurately dilute a known mass or volume of the filtered supernatant with the appropriate mobile phase or solvent.

  • Quantify the concentration of 1-(4-Bromophenyl)ethylamine using a pre-validated analytical method such as HPLC or GC with a calibration curve prepared from standards of known concentration.[10][11]

• Calculation of Solubility:

  • From the gravimetric analysis, calculate the solubility using the formula:

    • Solubility (g / 100 mL) = (Mass of Residue / Volume of Solvent) × 100

  • From the chromatographic analysis, use the determined concentration and dilution factor to calculate the solubility, typically expressed in mg/mL or mol/L.

Experimental Workflow Diagram

The following diagram outlines the logical flow of the solubility determination process.

Caption: Experimental workflow for solubility determination.

Data Presentation and Interpretation

The experimentally determined solubility data should be organized systematically to facilitate comparison and analysis. The following table provides a template for recording results.

Table for Experimental Solubility Data of 1-(4-Bromophenyl)ethylamine at 25 °C

Solvent Class	Solvent	Polarity Index¹	Solubility ( g/100 mL)	Solubility (mol/L)
Polar Protic	Methanol	5.1	Experimental Value	Calculated Value
Ethanol	4.3	Experimental Value	Calculated Value
Polar Aprotic	Acetonitrile	5.8	Experimental Value	Calculated Value
Acetone	5.1	Experimental Value	Calculated Value
Ethyl Acetate	4.4	Experimental Value	Calculated Value
Nonpolar Aromatic	Toluene	2.4	Experimental Value	Calculated Value
Nonpolar Aliphatic	n-Hexane	0.1	Experimental Value	Calculated Value

¹Polarity index values are relative and sourced from standard chemical literature.

Interpreting the collected data should involve correlating the quantitative solubility values with the physicochemical properties of the solvents, thereby validating the theoretical principles outlined in Section 1. This rigorous approach ensures a deep and functional understanding of the solute's behavior, which is essential for its effective application in research and development.

References

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• Experiment 13 – Properties of Amines and Amides - Moorpark College. [Link]

• Amines and Heterocycles. [Link]

• 23.1. Properties of amines | Organic Chemistry II - Lumen Learning. [Link]

• Solubility of Organic Compounds - Chemistry. [Link]

• Method Development & Method Validation for Solubility and Dissolution Curves. [Link]

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Lipophilicity and LogP Profiling of 1-(4-Bromophenyl)ethylamine: A Technical Blueprint for Drug Development and Chiral Resolution

Executive Summary

In the landscape of modern pharmaceutical synthesis and chiral chromatography, 1-(4-Bromophenyl)ethylamine (CAS: 24358-62-1) serves as a critical chiral resolving agent and a versatile building block for active pharmaceutical ingredients (APIs). Understanding its lipophilicity—quantified primarily through its partition coefficient (LogP) and distribution coefficient (LogD)—is paramount. Lipophilicity governs the molecule's solvation dynamics, its ability to form stable diastereomeric salts during chiral resolution, and its pharmacokinetic permeability profile.

This whitepaper provides an in-depth mechanistic analysis of the lipophilic properties of 1-(4-Bromophenyl)ethylamine, synthesizing computational predictions with empirical validation protocols. By establishing self-validating experimental workflows, this guide equips researchers with the methodologies required to accurately profile halogenated chiral amines.

Physicochemical Architecture and Quantitative Profiling

The core structure of 1-(4-Bromophenyl)ethylamine consists of a phenylethylamine scaffold substituted with a bromine atom at the para position. This specific substitution fundamentally alters the electron density and steric bulk of the aromatic ring, directly impacting the molecule's interaction with aqueous and lipid phases [1].

To establish a baseline for experimental design, the quantitative physicochemical data of the molecule is summarized below.

Table 1: Physicochemical and Lipophilicity Data

Property	Value	Method / Source
Molecular Weight	200.08 g/mol	Computed (PubChem) [1]
Exact Mass	198.99966 Da	Computed (PubChem) [1]
Topological Polar Surface Area (TPSA)	26.0 Ų	2D Structure Analysis [1]
pKa (Primary Amine)	8.82 ± 0.10	Predicted (LookChem) [2]
LogP (Computed)	1.9	XLogP3 Algorithm [1]
LogP (Predicted)	3.169	Advanced Predictive Models [2]

Note: The discrepancy between the XLogP3 value (1.9) and other predictive models (3.17) highlights the necessity for rigorous empirical determination, as halogen polarizability can often be underestimated by purely additive atomic models.

Mechanistic Drivers of Lipophilicity

The lipophilicity of 1-(4-Bromophenyl)ethylamine is dictated by the interplay between its hydrophobic aromatic core, the polarizable bromine substituent, and the ionizable primary amine.

• Halogen-Induced Hydrophobicity: The para-bromo substituent significantly increases the overall lipophilicity compared to unsubstituted phenylethylamine. Bromine is a large, polarizable atom that enhances dispersion forces (London forces) within lipophilic environments (like octanol or lipid bilayers), driving the molecule out of the aqueous phase.

• Ionization State (pKa Dependency): With a predicted pKa of 8.82, the primary amine is predominantly protonated ( R−NH3+​ ) at physiological pH (7.4). Because charged species exhibit drastically reduced partitioning into non-polar solvents, the effective lipophilicity (LogD) at pH 7.4 is significantly lower than the intrinsic LogP of the neutral molecule.

Fig 1: Biphasic partitioning and ionization equilibrium of 1-(4-Bromophenyl)ethylamine at pH 7.4.

Experimental Methodologies for LogP Determination

To resolve the variance in computational predictions, empirical determination is required. The following protocols are engineered to be self-validating, ensuring high-fidelity data acquisition.

Protocol A: The Shake-Flask Method (OECD TG 107)

The shake-flask method remains the gold standard for directly measuring the thermodynamic partition coefficient of molecules with LogP values between -2 and 4 [3].

Causality & Experimental Design:

• Mutual Saturation: Octanol and water must be stirred together for 24 hours prior to the experiment. Why? To prevent volume shifts during the actual partitioning phase, which would skew concentration calculations.

• pH Control: The aqueous phase must be buffered to pH 11 (at least 2 units above the pKa of 8.82). Why? To ensure the amine is >99% in its neutral, un-ionized state, allowing for the measurement of true LogP rather than LogD.

Step-by-Step Workflow:

• Preparation: Mutually saturate 1-octanol and a high-pH aqueous buffer (pH 11, e.g., Carbonate buffer) by stirring for 24 hours at 25.0 ± 0.1 °C.

• Analyte Dissolution: Dissolve exactly 10.0 mg of 1-(4-Bromophenyl)ethylamine in 10 mL of the pre-saturated octanol phase.

• Partitioning: Combine 5 mL of the spiked octanol with 5 mL of the pre-saturated aqueous buffer in a glass centrifuge tube.

• Equilibration: Mechanically invert the tubes 100 times over 5 minutes, then place in a thermostatic shaker at 25.0 °C for 1 hour to reach thermodynamic equilibrium.

• Phase Separation: Centrifuge the mixture at 3000 rpm for 15 minutes. Self-Validation Step: Centrifugation is critical to break any micro-emulsions; failure to do so results in octanol droplets in the water phase, artificially inflating the aqueous concentration and falsely lowering the LogP.

• Quantification: Carefully extract aliquots from both phases using a syringe. Quantify the concentration of the analyte in both phases using UV-Vis spectroscopy (at λmax​ ~220 nm) or HPLC.

• Calculation: Calculate LogP using the formula: LogP=log10​([Coctanol​]/[Cwater​]) . Perform a mass balance check ( Ctotal​=Coctanol​+Cwater​ ) to validate the absence of glass adsorption.

Protocol B: Reversed-Phase HPLC Method (OECD TG 117)

For rapid screening, the HPLC method correlates the retention time of the analyte on a hydrophobic stationary phase (C18) with its lipophilicity [4].

Causality & Experimental Design:

• Isocratic Elution: A fixed ratio of Methanol/Water (e.g., 70:30) is used. Why? Gradient elution causes continuous changes in mobile phase lipophilicity, making thermodynamic correlation mathematically unstable.

• Dead Time ( t0​ ) Measurement: Uracil or thiourea is injected. Why? To measure the time it takes for an unretained molecule to pass through the system, allowing for the calculation of the true capacity factor ( k′ ), independent of column length or flow rate.

Fig 2: Reversed-Phase HPLC workflow for determining the lipophilicity index (LogP) of the analyte.

Step-by-Step Workflow:

• System Setup: Equilibrate a C18 column (e.g., 150 x 4.6 mm, 5 µm) with an isocratic mobile phase of Methanol/Buffer (pH 11) at 1.0 mL/min.

• Calibration: Inject a mixture of reference standards with known LogP values (e.g., aniline, benzylamine, bromobenzene). Record their retention times ( tR​ ).

• Dead Time Determination: Inject an unretained marker (Uracil) to determine t0​ .

• Analyte Injection: Inject 1-(4-Bromophenyl)ethylamine and record its tR​ .

• Data Processing: Calculate the capacity factor for all compounds: k′=(tR​−t0​)/t0​ .

• Interpolation: Plot log(k′) versus the known LogP of the reference standards. Use the linear regression equation to interpolate the LogP of 1-(4-Bromophenyl)ethylamine. Self-Validation Step: Ensure the R2 of the calibration curve is ≥0.99 .

Implications in Chiral Resolution and Pharmacokinetics

The lipophilic profile of 1-(4-Bromophenyl)ethylamine directly dictates its utility in the laboratory.

When utilized as a chiral resolving agent , the molecule is reacted with racemic mixtures of chiral acids to form diastereomeric salts. The LogP of the brominated amine ensures that the resulting salts possess sufficient lipophilicity to be selectively crystallized from moderately polar organic solvents (like ethanol or ethyl acetate). If the amine were too hydrophilic, the salts would remain solvated; if too lipophilic, both diastereomers might co-precipitate.

In pharmacokinetic modeling , if this scaffold is incorporated into an API, its LogP (~1.9 to 3.1) places it perfectly within the "Lipinski Rule of 5" ideal range (LogP < 5). This suggests that derivatives of this compound will likely exhibit excellent oral bioavailability and favorable membrane permeability, provided the primary amine is appropriately functionalized to manage its physiological ionization.

References

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 91175, 1-(4-Bromophenyl)ethylamine" PubChem, [Link]

• LookChem. "(R)-(+)-1-(4-Bromophenyl)ethylamine Chemical Properties and Market Data" LookChem Database, [Link]

• OECD. "Test No. 107: Partition Coefficient (n-octanol/water): Shake Flask Method" OECD Guidelines for the Testing of Chemicals, Section 1, OECD Publishing, Paris, [Link]

• OECD. "Test No. 117: Partition Coefficient (n-octanol/water), HPLC Method" OECD Guidelines for the Testing of Chemicals, Section 1, OECD Publishing, Paris, [Link]

Chemical Stability and Handling Protocols for 1-(4-Bromophenyl)ethylamine at Room Temperature: A Comprehensive Whitepaper

Executive Summary

As a highly versatile chiral primary amine, 1-(4-Bromophenyl)ethylamine (BPEA) (CAS: 45791-36-4) serves as a critical building block in pharmaceutical synthesis and a highly effective organic spacer in the fabrication of highly stable 2D hybrid perovskite X-ray detectors[1]. However, like many primary amines, BPEA is inherently susceptible to atmospheric degradation. This whitepaper elucidates the chemical stability of BPEA at room temperature (20–25 °C), detailing the mechanistic pathways of its degradation—namely oxidative deamination and carbamate formation—and establishes self-validating protocols for its handling, storage, and quality control.

Physicochemical Profiling & Baseline Stability

Understanding the baseline physical properties of BPEA is the first step in recognizing degradation. BPEA is a light yellow, clear liquid at room temperature with a density of 1.39 g/mL and a boiling point of 112 °C at 17 hPa[2]. The presence of the electron-withdrawing bromine atom on the phenyl ring modulates the electron density of the ethylamine side chain, slightly altering its nucleophilicity compared to unsubstituted benzylamines.

According to standard safety data, BPEA is chemically stable under recommended inert storage conditions but is classified as highly air-sensitive[2]. At room temperature, the activation energy for thermal degradation is high enough to prevent spontaneous unimolecular decomposition; thus, instability is almost exclusively environmentally mediated through bimolecular reactions with atmospheric gases[3].

Mechanisms of Degradation at Room Temperature

To design an effective storage protocol, we must first understand the causality behind BPEA's degradation. At room temperature, BPEA undergoes two primary degradation pathways when exposed to ambient air:

Path A: Oxidative Degradation (Radical-Mediated) Primary amines are susceptible to autoxidation when exposed to atmospheric oxygen. The reaction initiates via the formation of an amine radical, involving hydrogen abstraction from the α-carbon. This radical undergoes nitrogen-carbon scission or further oxidation to form imines, which can subsequently hydrolyze into 4-bromoacetophenone and ammonia[4]. The rate of this oxidation is accelerated by ambient light and trace metal impurities.

Path B: Carbamate Formation (CO2 Absorption) BPEA acts as a strong nucleophile. Upon exposure to ambient CO2, the lone pair on the nitrogen attacks the electrophilic carbon of CO2, forming a zwitterionic intermediate that rapidly deprotonates to form a stable carbamate salt[3]. This manifests physically as an increase in viscosity or the precipitation of white/yellowish solids within the clear liquid.

Path C: Moisture Sensitivity (Catalysis & Hydrolysis) While not a degradation of the covalent structure itself, BPEA is hygroscopic. Water absorption facilitates the hydrolysis of any formed imines (from Path A) and catalyzes the carbamate formation (Path B) by stabilizing the transition states through hydrogen bonding[3].

Caption: Mechanistic pathways of 1-(4-Bromophenyl)ethylamine degradation in ambient air at room temperature.

Quantitative Data: Stability Under Various Atmospheres

To empirically validate these mechanisms, stability-indicating assays are employed. The table below summarizes the theoretical degradation profile of BPEA at 25 °C over 30 days under different atmospheric conditions.

Storage Condition	Atmosphere	Purity at Day 0	Purity at Day 30	Primary Degradant Observed	Physical Appearance
Ideal	Argon (Inert, Sealed)	>99.0%	>98.9%	None (Trace moisture)	Clear, light yellow liquid
Sub-optimal	Nitrogen (Inert, Sealed)	>99.0%	>98.5%	None	Clear, light yellow liquid
Exposed	Ambient Air (Dark)	>99.0%	~92.0%	Carbamates, Imines	Viscous, cloudy yellow liquid
Harsh	Ambient Air (UV Light)	>99.0%	<85.0%	Ketones, Ammonia	Dark amber, solid precipitates

Causality Note: Argon is strictly preferred over Nitrogen for liquid amines. Argon is denser than air (1.78 g/L vs 1.22 g/L) and effectively blankets the liquid surface, preventing trace oxygen and CO2 ingress during brief container openings.

Experimental Protocols: Self-Validating Handling & Analysis

Ensuring reproducibility requires protocols that inherently validate themselves. If BPEA has degraded, the protocol must detect it before it ruins a downstream synthesis (e.g., 2D perovskite crystallization[1]).

Protocol 1: Schlenk Line Handling and Storage

Objective: Prevent Path A and Path B degradation during routine use. Causality: By utilizing a heavier-than-air inert gas (Argon) and removing ambient moisture, we eliminate the bimolecular reactants required for degradation.

• Preparation: Ensure all glassware is oven-dried (120 °C for >2 hours) and cooled under a vacuum.

• Purging: Connect the BPEA septum-sealed bottle to a Schlenk line. Perform three vacuum-Argon cycles. (Reasoning: A single purge leaves residual ppm-level O2; cycling geometrically reduces this to negligible levels).

• Extraction: Use a gas-tight syringe purged with Argon. Inject a volume of Argon equal to the volume of BPEA to be extracted to maintain positive pressure.

• Storage: Seal the bottle with Parafilm or Teflon tape over the septum. Store in a dark, cool place (preferably a desiccator or dedicated inert glovebox)[2].

Protocol 2: Stability-Indicating 1H-NMR Assay

Objective: Quantify the exact degree of carbamate or imine formation before use. Causality: NMR provides a direct structural snapshot. The α-proton of the ethyl group in pure BPEA appears as a distinct quartet. Carbamate formation shifts this proton downfield due to the electron-withdrawing nature of the newly formed amide-like bond.

• Sample Prep: In an Argon-filled glovebox, dissolve 10 mg of BPEA in 0.5 mL of anhydrous CDCl3.

• Acquisition: Run a standard 1H-NMR (400 MHz, 16 scans).

• Validation: Analyze the chemical shift at ~4.1 ppm (α-CH). If a secondary quartet appears further downfield (~4.5-4.8 ppm), it indicates carbamate formation. The presence of a singlet at ~2.5 ppm indicates 4-bromoacetophenone (oxidative cleavage).

• Decision Gate: If impurities >1%, perform a vacuum distillation (bp 112 °C at 17 hPa[2]) over CaH2 before downstream application.

Caption: Self-validating workflow for the handling, storage, and quality control of BPEA.

Conclusion

The chemical stability of 1-(4-Bromophenyl)ethylamine at room temperature is highly dependent on its isolation from atmospheric oxygen, carbon dioxide, and moisture. While the molecule is thermally stable under ambient conditions, its primary amine functionality renders it highly reactive to environmental electrophiles and oxidants. By implementing rigorous inert-gas handling (preferencing Argon) and self-validating NMR assays, researchers can completely mitigate these degradation pathways, ensuring high-fidelity results in sensitive applications like 2D perovskite synthesis and pharmaceutical development.

References

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An In-depth Technical Guide to the pKa Values of Secondary Amines Containing Bromophenyl Groups

Abstract

The basicity of an amine, quantified by its pKa value, is a critical physicochemical parameter in the fields of medicinal chemistry and drug development. It profoundly influences a molecule's solubility, absorption, distribution, metabolism, excretion (ADME), and target-binding affinity. This technical guide provides a comprehensive exploration of the pKa values of secondary amines featuring a bromophenyl moiety. We will delve into the theoretical underpinnings of how the electronic properties of the bromophenyl group modulate amine basicity, present a curated collection of experimental pKa data, and offer detailed, field-proven protocols for the accurate determination of these values. This guide is intended to serve as a valuable resource for researchers, scientists, and drug development professionals, enabling a deeper understanding and more precise manipulation of this important class of compounds.

Introduction: The Significance of pKa in Drug Design

The journey of a drug molecule from administration to its site of action is a complex odyssey governed by a multitude of physicochemical properties. Among these, the ionization state of the molecule, which is dictated by its pKa and the pH of the surrounding environment, plays a pivotal role. For nitrogen-containing compounds, particularly amines, the pKa of the conjugate acid (pKaH) determines the extent of protonation at a given pH. This has far-reaching consequences:

• Solubility and Dissolution: The protonated, ionized form of an amine is generally more water-soluble than its neutral counterpart. This is a critical factor for oral drug formulation and bioavailability.

• Membrane Permeability: In contrast to solubility, the neutral, more lipophilic form of an amine is better able to permeate biological membranes, such as the intestinal wall and the blood-brain barrier.

• Target Engagement: The ionization state of a drug molecule can significantly impact its ability to bind to its biological target. Ionic interactions are often key components of high-affinity binding.

The bromophenyl group is a common structural motif in medicinal chemistry, valued for its ability to occupy hydrophobic pockets and its utility as a synthetic handle for further molecular elaboration through cross-coupling reactions.[1][2] Understanding how the presence and position of a bromine atom on a phenyl ring attached to a secondary amine influences its pKa is therefore of paramount importance for the rational design of new therapeutic agents.

Theoretical Framework: Electronic Effects of the Bromophenyl Group on Amine Basicity

The basicity of an aniline is determined by the availability of the nitrogen lone pair to accept a proton. Any substituent on the aromatic ring that influences the electron density on the nitrogen atom will, in turn, affect the amine's pKa. The bromine atom, like other halogens, exerts two opposing electronic effects:

• Inductive Effect (-I): Due to its electronegativity, bromine withdraws electron density from the aromatic ring through the sigma bond network. This inductive effect is distance-dependent and deactivates the ring, making the nitrogen lone pair less available for protonation and thus decreasing the basicity (lowering the pKa).

• Resonance Effect (+M or +R): The lone pairs on the bromine atom can be delocalized into the pi-system of the benzene ring. This resonance effect donates electron density to the ring, particularly at the ortho and para positions. This would tend to increase the electron density on the nitrogen and increase basicity (raise the pKa).

For bromine, the inductive effect is generally considered to be stronger than its resonance effect.[3] Consequently, bromoanilines are typically less basic than aniline itself (pKa of aniline's conjugate acid is approximately 4.6).[3]

The position of the bromine substituent is also critical:

• Para- and Ortho-Substitution: At these positions, both the -I and +R effects are at play. The net result is a decrease in basicity compared to aniline, but the +R effect partially counteracts the strong -I effect.

• Meta-Substitution: At the meta position, the resonance effect is not operative. Therefore, only the electron-withdrawing inductive effect is felt, leading to a more pronounced decrease in basicity compared to the para- and ortho-isomers.[3]

This is experimentally validated, with the pKa of p-bromoaniline being 3.86, while that of m-bromoaniline is 3.58.[3][4] The higher pKa of the para-isomer reflects the partial donation of electron density by resonance.

N-alkylation or N-arylation to form a secondary amine introduces additional electronic and steric factors that further modulate the basicity, which will be explored in the data presentation section.

Experimental Determination of pKa Values

Accurate determination of pKa values is crucial for building reliable structure-activity relationships. Two common and robust methods are potentiometric titration and UV-Vis spectrophotometry.

Potentiometric Titration

This is a highly accurate and widely used method for pKa determination.[3][5] It involves the gradual addition of a titrant (a strong acid or base) to a solution of the analyte while monitoring the pH.

• Instrument Calibration: Calibrate the pH meter using at least three standard aqueous buffers (e.g., pH 4, 7, and 10) to ensure accurate pH measurements.[4]

• Sample Preparation: Dissolve a precisely weighed amount of the secondary amine containing a bromophenyl group in a suitable solvent. For water-soluble compounds, deionized water is used. For sparingly soluble compounds, a co-solvent system (e.g., water-DMSO) may be necessary.[6] The final concentration should be in the range of 1-10 mM.

• Ionic Strength Adjustment: Maintain a constant ionic strength throughout the titration by adding a background electrolyte, such as 0.15 M KCl.[4] This minimizes changes in activity coefficients.

• Inert Atmosphere: Purge the sample solution with an inert gas like nitrogen or argon before and during the titration to remove dissolved carbon dioxide, which can interfere with the measurement by forming carbonic acid.[4]

• Titration: Place the solution in a thermostatted vessel with continuous stirring. Immerse the calibrated pH electrode and a precision micro-burette. Add the titrant (e.g., 0.1 M HCl for a basic analyte) in small, precise increments, allowing the pH to stabilize after each addition before recording the value.

• Data Analysis: Plot the measured pH versus the volume of titrant added. The pKa is determined from the first derivative of the titration curve, where the inflection point corresponds to the equivalence point. The pKa is the pH at the half-equivalence point.

Caption: Workflow for pKa determination by potentiometric titration.

UV-Vis Spectrophotometry

This method is particularly useful for compounds that possess a chromophore close to the ionization center and for which the UV-Vis spectrum changes upon protonation.[7] It requires a much smaller amount of sample compared to potentiometric titration.

• Preparation of Buffer Solutions: Prepare a series of buffer solutions covering a wide pH range (e.g., from pH 2 to 12) with known ionic strength.

• Stock Solution Preparation: Prepare a concentrated stock solution of the analyte in a suitable solvent (e.g., DMSO or methanol).

• Sample Preparation for Measurement: In a 96-well microtiter plate or individual cuvettes, add a small aliquot of the stock solution to each buffer solution to achieve the desired final concentration.[7]

• Spectral Acquisition: Measure the UV-Vis absorbance spectrum of the analyte in each buffer solution over a relevant wavelength range.

• Data Analysis: Identify one or more wavelengths where the absorbance changes significantly with pH. Plot absorbance at these wavelengths versus pH. The resulting sigmoidal curve can be fitted to the Henderson-Hasselbalch equation to determine the pKa, which corresponds to the inflection point of the curve.[8]

Caption: Workflow for pKa determination by UV-Vis spectrophotometry.

pKa Values of Selected Secondary Amines with Bromophenyl Groups

The following table summarizes experimentally determined and predicted pKa values for a series of secondary amines containing bromophenyl groups and related precursor amines. These values are for the conjugate acids of the amines.

Compound Name	Structure	pKa Value	Solvent	Reference
Aniline	C₆H₅NH₂	4.6	Water	[3]
3-Bromoaniline	m-BrC₆H₄NH₂	3.58	Water	[3]
4-Bromoaniline	p-BrC₆H₄NH₂	3.86	Water	[4][5][9]
Diphenylamine	(C₆H₅)₂NH	0.79	Water	[10][11]
3-Bromo-N,N-dimethylaniline	m-BrC₆H₄N(CH₃)₂	9.64	MeCN	[12]
4-Bromo-N,N-dimethylaniline	p-BrC₆H₄N(CH₃)₂	10.13	MeCN	[12]

Note: The pKa values for the dimethylated bromoanilines are in acetonitrile (MeCN) and are not directly comparable to the aqueous pKa values but are illustrative of electronic trends.

Discussion: Structure-Basicity Relationships

The data presented in the table above allows for a clear analysis of the structure-basicity relationships:

• Effect of Bromine Substitution: As predicted by theory, both 3-bromoaniline (pKa = 3.58) and 4-bromoaniline (pKa = 3.86) are significantly less basic than aniline (pKa = 4.6).[3] This demonstrates the dominant electron-withdrawing inductive effect of the bromine atom. The higher basicity of the 4-bromo isomer compared to the 3-bromo isomer is consistent with the partial electron-donating resonance effect at the para position.[3]

• Effect of N-Alkylation: The pKa values for 3-bromo-N,N-dimethylaniline and 4-bromo-N,N-dimethylaniline are significantly higher than their primary amine counterparts. This illustrates the electron-donating inductive effect of the alkyl groups, which increases the electron density on the nitrogen atom, making it a stronger base.

• Effect of N-Arylation: Replacing a hydrogen atom of aniline with a second phenyl group, as in diphenylamine, results in a dramatic decrease in basicity (pKa = 0.79).[10][11] This is because the lone pair on the nitrogen is delocalized over two aromatic rings, making it much less available for protonation.

Caption: Factors influencing the basicity of bromophenyl amines.

Applications in Drug Development and Medicinal Chemistry

The ability to fine-tune the pKa of a lead compound is a powerful tool in drug optimization. The incorporation of a bromophenyl secondary amine allows medicinal chemists to modulate basicity and, consequently, the ADME properties of a molecule.

• Modulating Lipophilicity and Permeability: By carefully selecting the position of the bromine atom and the nature of the second substituent on the nitrogen, the pKa can be adjusted to achieve the desired balance between aqueous solubility (favoring the protonated form) and membrane permeability (favoring the neutral form).

• Synthetic Handle for Diversification: The bromine atom on the phenyl ring is an excellent handle for transition metal-catalyzed cross-coupling reactions (e.g., Suzuki, Buchwald-Hartwig).[1] This allows for the late-stage functionalization of a drug candidate, enabling the rapid generation of analogues with diverse properties to explore the structure-activity relationship.

• Improving Metabolic Stability: The introduction of a bromine atom can block sites of metabolism on the aromatic ring, potentially increasing the half-life of a drug.

For example, derivatives of 4-(4-bromophenyl)-thiazol-2-amine have been investigated for their antimicrobial and anticancer activities, where the bromophenyl moiety is a key structural feature.[13] Similarly, brominated diphenylamine derivatives are synthesized for various biological applications.[14]

Conclusion

The pKa of secondary amines containing bromophenyl groups is a product of the interplay between the electron-withdrawing inductive effect and the electron-donating resonance effect of the bromine atom, as well as the electronic and steric contributions of the second substituent on the nitrogen. A thorough understanding of these principles, coupled with accurate experimental determination of pKa values using techniques like potentiometric titration and UV-Vis spectrophotometry, is essential for the successful design and optimization of drug candidates. The bromophenyl group offers a versatile scaffold for medicinal chemists to fine-tune the physicochemical properties of molecules, ultimately leading to the development of safer and more effective therapeutics.

References

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• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). Exploring Functionalized Amino Acids: The Role of Bromophenyl Derivatives. Retrieved from [Link]

• Gross, K. C., & Seybold, P. G. (2000). Substituent effects on the physical properties and pKa of aniline. International Journal of Quantum Chemistry, 80(4‐5), 1107-1115. Available from: [Link]

• Scite. (n.d.). Substituent effects on the physical properties and pKa of aniline. Retrieved from [Link]

• van der Watt, H., & Tukulula, M. (2013). Development of Methods for the Determination of pKa Values. PMC. Retrieved from [Link]

• Quora User. (2016, December 27). Which one is more basic between m-bromoaniline and p-bromoaniline? Why?. Quora. Retrieved from [Link]

• Creative Bioarray. (n.d.). Protocol for Determining pKa Using Potentiometric Titration. Retrieved from [Link]

• Yildiz, A., & Kaya, Y. (2024). Statistical Analysis of Substituent Effects on pKa of Aniline. Journal of Engineering Research and Applied Science, 13(2), 1-7. Retrieved from [Link]

• Brainly.in. (2020, July 30). The pka value of diphenyleamine is 13.15 but tbat of aniline is 9.38.please justify the statement.​. Retrieved from [Link]

• Fini, A., & Laus, M. (1987). Acidity constants of sparingly water-soluble drugs from potentiometric determinations in aqueous dimethyl sulfoxide. Journal of pharmaceutical sciences, 76(1), 48–52. Retrieved from [Link]

• Gift, A. D., Stewart, S. M., & Bokashanga, P. K. (2012). Experimental Determination of pKa Values by Use of NMR Chemical Shifts, Revisited. Journal of Chemical Education, 89(11), 1458-1460. Available from: [Link]

• Stojanovska-Drugurovska, A., et al. (2018). Overview on chromatographic and potentiometric based approaches for pKa determination of sparingly soluble substances. Macedonian pharmaceutical bulletin, 64(1), 17-29. Retrieved from [Link]

• Ruiz-Santaquiteria, M., et al. (2012). Rapid Determination of Ionization Constants (pKa) by UV Spectroscopy Using 96-Well Microtiter Plates. ACS medicinal chemistry letters, 3(12), 1009–1013. Retrieved from [Link]

• DergiPark. (2024). Elucidating Ionization Behavior: Potentiometric Titration for Precise Determination of pKa Values in Medicinal Chemistry. Retrieved from [Link]

• Mettler Toledo. (n.d.). Streamline pKa Value Determination Using Automated UV/Vis-Titration. Retrieved from [Link]

• Berkhout, J. H., & Ram, H. N. A. (2019). Recent Advancements in Spectrophotometric pKa Determinations: A Review. Indian Journal of Pharmaceutical Education and Research, 53(4s), s536-s544. Retrieved from [Link]

• vCalc. (2021, August 10). pKa of Diphenylamine. Retrieved from [Link]

• YouTube. (2022, August 7). How to find Pka of compound using UV visible spectroscopy. Retrieved from [Link]

• Kumar, A., et al. (2019). 4-(4-Bromophenyl)-thiazol-2-amine derivatives: synthesis, biological activity and molecular docking study with ADME profile. BMC chemistry, 13(1), 55. Retrieved from [Link]

• Singh, A., et al. (2012). Synthesis and antimicrobial activity of some new diphenylamine derivatives. Journal of advanced pharmaceutical technology & research, 3(1), 43–47. Retrieved from [Link]

• Reusch, W. (n.d.). CHAPTER 21: AMINES. Michigan State University Department of Chemistry. Retrieved from [Link]

• Constantinescu, T., et al. (2024). The Crystal Structures of Some Bromo-Derivatives of the DPPH Stable Free Radical. Molbank, 2024(3), M1880. Available from: [Link]

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Literature Review and Technical Guide: N-octyl-1-(4-bromophenyl)ethanamine Derivatives as Advanced Lipophilic Pharmacophores

Executive Summary

The development of highly lipophilic, chiral secondary amines is a cornerstone of modern medicinal chemistry, particularly in the design of allosteric modulators for G-protein-coupled receptors (GPCRs). N-octyl-1-(4-bromophenyl)ethanamine (CAS: 1457577-85-3)[1] represents a highly specialized pharmacophore that merges the well-documented 1-(4-bromophenyl)ethylamine chiral core with a highly lipophilic N-octyl tail.

While historically utilized as advanced synthetic intermediates or components in combinatorial libraries[2], derivatives of this class share profound structural homology with phenylethylamine-based calcimimetics such as Cinacalcet and Tecalcet[3][4]. This whitepaper provides an in-depth technical analysis of the structural rationale, state-of-the-art synthetic methodologies (bridging biocatalysis and transition-metal catalysis), and the pharmacological mechanics of this compound class.

Structural Rationale & Pharmacophore Analysis

The architecture of N-octyl-1-(4-bromophenyl)ethanamine is deliberately modular, designed to maximize both receptor affinity and membrane permeability. As an Application Scientist, analyzing the causality behind these structural features is critical for downstream drug development:

• The Chiral Center (C1 of the ethylamine): Stereospecificity is non-negotiable in GPCR modulation. The (R)-enantiomer of phenylethylamines typically exhibits a 10- to 100-fold higher binding affinity in the transmembrane (TM) domain of receptors like the Calcium-Sensing Receptor (CaSR) compared to the (S)-enantiomer[3].

• Para-Bromo Substitution: The inclusion of a heavy halogen at the para position serves a dual purpose. First, it significantly increases the lipophilicity of the aryl ring. Second, it enables highly directional halogen bonding with electron-rich residues (e.g., Glutamate or Tryptophan) deep within the allosteric binding pocket, a phenomenon that cannot be achieved with simple alkyl or fluoro substitutions.

• The N-octyl Tail: The addition of an 8-carbon aliphatic chain transforms the molecule into a potent amphiphile. In pharmacological contexts, this long hydrophobic tail acts as an anchor, embedding into the lipid-facing crevices of the 7-TM GPCR structure, mimicking the mechanism of action seen in advanced calcimimetics[5].

Physicochemical Profiling

Understanding the quantitative parameters of this derivative is essential for predicting its pharmacokinetic behavior and optimizing synthetic workflows.

Property	Value	Source / Methodology
Chemical Name	amine	IUPAC Nomenclature
CAS Registry Number	1457577-85-3	Chemsrc Chemical Database[1]
Molecular Formula	C16H26BrN	Computed Standard
Molecular Weight	312.29 g/mol	Computed Standard[1]
Predicted LogP (XLogP3)	~5.8 - 6.2	Structure-based estimation
pKa (Conjugate Acid)	~9.5 - 10.0	Homology to standard phenylethylamines
Target Enantiomeric Excess	>99% ee	Validated via Biocatalytic Protocols[6]

State-of-the-Art Synthetic Workflows

The synthesis of N-alkylated chiral amines traditionally suffers from over-alkylation and racemization. To achieve >99% enantiomeric excess (ee), two distinct, highly controlled pathways are utilized: Route A (Chemoenzymatic) and Route B (Direct Asymmetric Reductive Amination).

Fig 1: Divergent synthetic pathways for N-octyl-1-(4-bromophenyl)ethanamine.

Protocol A: Biocatalytic Synthesis via ω -Transaminase

Engineered ω -transaminases provide an elegant solution to generate the chiral primary amine core, 1-(4-bromophenyl)ethanamine, with absolute stereocontrol[6].

Step-by-Step Methodology:

• System Preparation: Dissolve 100 mM of 1-(4-bromophenyl)ethanone in 10% v/v DMSO. Causality: DMSO acts as a necessary co-solvent to solubilize the highly lipophilic ketone substrate without denaturing the enzyme.

• Cofactor and Enzyme Assembly: In a bioreactor, prepare a 100 mM phosphate buffer (pH 7.5) containing 1 mM Pyridoxal 5'-phosphate (PLP) and 2 g/L engineered (R)-selective ω -transaminase. Causality: PLP is the obligate electron sink; it forms the internal aldimine required to shuttle the amine group.

• Amine Donor Addition: Add isopropylamine (IPA) to a final concentration of 500 mM. Causality: A 5-fold molar excess of IPA drives the thermodynamic equilibrium forward. As IPA donates its amine, it converts to acetone, which can be removed via continuous sparging to prevent product inhibition.

• Incubation & IPC: Stir at 30°C, 250 rpm for 24h. Self-Validation: Monitor via chiral HPLC (Chiralcel OD-H). The reaction is validated as complete only when the ketone peak area is <1% relative to the amine.

• Chemical N-Alkylation: The isolated (R)-amine is subsequently reacted with octanal and Sodium Triacetoxyborohydride (NaBH(OAc)3) in Dichloromethane to yield the final N-octyl derivative.

Protocol B: Iridium-Catalyzed Direct Asymmetric Reductive Amination (DARA)

Recent breakthroughs have enabled the direct coupling of the ketone with primary alkyl amines (like octylamine) in a single step using Iridium catalysis[4][7].

Step-by-Step Methodology:

• Catalyst Activation: In an inert glovebox, complex [Ir(cod)Cl]2 (0.05 mol%) with a bulky, chiral phosphoramidite ligand in anhydrous THF. Causality: The steric bulk of the chiral ligand is critical; it prevents the highly basic octylamine from irreversibly binding to and poisoning the Iridium center[4].

• Substrate Loading: Combine 1-(4-bromophenyl)ethanone (1.0 eq) and n-octylamine (1.2 eq) into the high-pressure reactor.

• Hydrogenation: Pressurize the vessel with H2 gas (30 atm) and heat to 40°C for 12h. Causality: High H2 pressure ensures that the outer-sphere hydride transfer to the transient imine outpaces the formation of unwanted enamine byproducts[7].

• Purification: Vent the reactor, concentrate the crude mixture in vacuo, and purify via flash column chromatography (Silica gel, Hexanes/EtOAc gradient).

Pharmacological Applications: Allosteric GPCR Modulation

Derivatives of N-alkyl-phenylethylamines are heavily investigated as Type II calcimimetics[3]. These molecules do not bind to the orthosteric (primary) binding site of the Calcium-Sensing Receptor (CaSR); instead, they act as positive allosteric modulators (PAMs).

By embedding their lipophilic N-octyl tail into the transmembrane helices, these compounds lower the activation threshold of the receptor to extracellular calcium. This induces a leftward shift in the calcium-response curve, suppressing Parathyroid Hormone (PTH) secretion[5].

Fig 2: Allosteric modulation of the CaSR GPCR pathway by lipophilic amines.

The unique combination of the para-bromo aryl group and the octyl chain makes this specific derivative an exceptional candidate for probing deep hydrophobic pockets within GPCRs, offering a rigid scaffold for next-generation neuroactive or metabolic therapeutics[8].

References

• Title: 1457577-85-3_amine - cas号查询 Source: Chemsrc URL: [Link][1]

• Title: DK2385983T3 - Transaminase POLYPEPTIDES Source: Google Patents (Codexis Inc.) URL: [6]

• Title: Iridium-catalyzed direct asymmetric reductive amination utilizing primary alkyl amines as the N-sources Source: Nature Communications URL: [Link][4]

• Title: Direct Asymmetric Hydrogenation of N-Methyl and N-Alkyl Imines with an Ir(III)H Catalyst Source: Journal of the American Chemical Society (JACS) URL: [Link][7]

• Title: Cinacalcet hydrochloride for the treatment of hyperparathyroidism Source: Taylor & Francis (Expert Opinion on Pharmacotherapy) URL: [Link][3]

• Title: Selective Iridium-Catalyzed Reductive Amination Inside Living Cells Source: PubMed Central (PMC) URL: [Link][8]

• Title: Combinatorial libraries of peptidomimetic aminothioether acids (WO1998046786A1) Source: Google Patents URL: [2]

• Title: Cinacalcet Monograph for Professionals Source: Drugs.com URL: [Link][5]

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Chiral Characteristics and Analytical Resolution of 1-(4-Bromophenyl)ethylamine: A Technical Guide

Introduction to the Chiral Scaffold

1-(4-Bromophenyl)ethylamine is a highly versatile chiral primary amine that occupies a central role in modern medicinal chemistry and organic synthesis. As a critical intermediate, it is heavily utilized in the synthesis of neuroactive pharmaceuticals, including atypical antipsychotics and selective serotonin reuptake inhibitors (SSRIs)[1].

The stereocenter adjacent to the aromatic ring, combined with the electron-withdrawing and sterically demanding para-bromo substituent, imparts unique stereoelectronic properties to the molecule. These properties make its enantiomerically pure forms—(R)-(+) and (S)-(-)—highly effective not only as synthetic building blocks for targeted therapies[2] but also as robust chiral resolving agents for separating racemic acidic compounds[3].

Physicochemical and Chiral Properties

Understanding the baseline physicochemical properties of 1-(4-Bromophenyl)ethylamine is essential for designing effective separation and synthetic protocols. The table below summarizes the key quantitative data for both enantiomers[1][4].

Property	(R)-(+)-1-(4-Bromophenyl)ethylamine	(S)-(-)-1-(4-Bromophenyl)ethylamine
CAS Number	45791-36-4	84499-77-4 (Hydrochloride salt)
Molecular Weight	200.08 g/mol	236.54 g/mol (Hydrochloride salt)
Boiling Point	112 °C / 13 mmHg	112 °C / 13 mmHg (Free base)
Melting Point	-25 °C	-25 °C (Free base)
Density	1.39 g/mL	1.39 g/mL (Free base)
Optical Rotation	+19 ± 1° (C=3, MeOH)	-19 ± 1° (C=3, MeOH)

Analytical Resolution: HPLC Enantioseparation

Achieving and verifying high enantiomeric excess (ee) requires robust analytical methodologies. High-Performance Liquid Chromatography (HPLC) utilizing a chiral stationary phase (CSP) is the industry standard for resolving the enantiomers of 1-(4-Bromophenyl)ethylamine[5].

Mechanistic Causality

Baseline separation is highly effective on a Chirosil RCA(+) column, which features (+)-(18-crown-6)-2,3,11,12-tetracarboxylic acid covalently bonded to a silica gel support[6]. The chiral recognition mechanism relies entirely on host-guest complexation.

The addition of an acidic modifier (e.g., perchloric acid) to the mobile phase is a strict requirement; it protonates the primary amine to an ammonium ion ( R−NH3+​ ). This protonated state is necessary to form a stable inclusion complex via three N-H···O hydrogen bonds with the crown ether's oxygen atoms. The tetracarboxylic acid moieties on the crown ether provide a sterically restricted chiral environment, resulting in differential thermodynamic stabilities between the (R)-amine and (S)-amine transient diastereomeric complexes, thus driving the chromatographic separation[6].

Fig 1. Chiral HPLC resolution mechanism for 1-(4-Bromophenyl)ethylamine.

Step-by-Step HPLC Protocol

• Mobile Phase Preparation: Prepare an aqueous solution containing 0.1% (v/v) perchloric acid ( HClO4​ ). Mix this aqueous buffer with an organic modifier (Methanol or Acetonitrile)[5]. Degas the mixture thoroughly via sonication or vacuum filtration.

• Sample Preparation: Dissolve the racemic 1-(4-Bromophenyl)ethylamine in the chosen organic modifier to achieve a final concentration of 0.1 mg/mL[6].

• System Equilibration: Purge the Chirosil RCA(+) column with the mobile phase at a flow rate of 1.0 mL/min until a stable baseline is achieved on the detector (typically 30-45 minutes).

• Injection and Elution: Inject 1-2 µL of the sample solution into the HPLC system. Monitor the elution using a photodiode array (PDA) detector at an appropriate UV wavelength (e.g., 210 nm)[6].

• Self-Validation: Calculate the enantioselectivity factor ( α ) and peak resolution ( Rs​ ). If Rs​<1.5 , plot lnk′ vs. the volume fraction of the organic modifier to map the non-linear retention behavior and adjust the Methanol/Acetonitrile ratio accordingly until baseline separation is validated[6].

Application in Asymmetric Synthesis: Diastereomeric Salt Resolution

Beyond its role as a target analyte, enantiopure (R)-(+)-1-(4-Bromophenyl)ethylamine is a powerful chiral resolving agent. It is frequently employed in pharmaceutical manufacturing to resolve racemic carboxylic acids, such as the bicyclic intermediates required for synthesizing the neuropathic pain medication Mirogabalin[3].

Mechanistic Causality

The efficacy of 1-(4-Bromophenyl)ethylamine as a resolving agent is directly attributed to the heavy bromine atom. The bromine substituent increases the molecular weight and polarizability of the amine, which significantly enhances intermolecular van der Waals interactions and halogen bonding during the crystallization phase. This phenomenon amplifies the solubility differential between the resulting (R,R) and (R,S) diastereomeric salts, allowing for highly efficient fractional crystallization compared to the unbrominated analog (1-phenylethylamine).

Fig 2. Diastereomeric salt resolution workflow using (R)-(+)-1-(4-Bromophenyl)ethylamine.

Step-by-Step Resolution Protocol

• Salt Formation: Dissolve the racemic target acid (1.0 equivalent) in an appropriate organic solvent system (e.g., toluene, ethyl acetate, or a mixture of MTBE)[3].

• Amine Addition: Slowly add 0.5 to 1.1 equivalents of (R)-(+)-1-(4-Bromophenyl)ethylamine to the solution while maintaining continuous stirring at an elevated temperature (e.g., 40-60 °C)[3].

• Crystallization: Allow the reaction mixture to cool slowly to room temperature, then further chill to 0-5 °C. To induce targeted precipitation, seed the solution with a pure crystal of the desired diastereomeric salt.

• Isolation: Isolate the precipitated diastereomeric salt via vacuum filtration. Wash the filter cake with a minimal volume of cold solvent to flush out the highly soluble opposite diastereomer.

• Free Acid Recovery: Suspend the isolated salt in a biphasic mixture of an organic solvent (e.g., MTBE) and an aqueous acid (e.g., 1N HCl). The acid protonates the chiral amine, forcing it into the aqueous layer, thereby liberating the enantiopure target acid into the organic layer[7].

• Self-Validation: Determine the enantiomeric excess (ee) of the recovered target acid using chiral HPLC. If the ee is below the target threshold (e.g., <99%), the system mandates a recrystallization of the intermediate diastereomeric salt from the mother liquor before repeating the free acid recovery step.

Conclusion

The chiral characteristics of 1-(4-Bromophenyl)ethylamine dictate its profound utility in modern chemical synthesis and drug development. Whether acting as a critical intermediate requiring stringent HPLC resolution or functioning as a robust chiral resolving agent for complex pharmaceutical pipelines, understanding the thermodynamic and steric drivers of its chiral interactions is paramount for application scientists.

Sources

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• 7. newdrugapprovals.org [newdrugapprovals.org]

Protocols & Analytical Methods

Synthesis of 1-(4-Bromophenyl)ethylamine: A Detailed Protocol for Researchers

Abstract

This application note provides a comprehensive, step-by-step protocol for the laboratory-scale synthesis of 1-(4-Bromophenyl)ethylamine, a valuable chiral amine intermediate in pharmaceutical research and organic synthesis.[1] The described method is based on the reductive amination of 4-bromoacetophenone using ammonium acetate as the amine source and sodium borohydride as the reducing agent. This guide is intended for researchers, scientists, and drug development professionals, offering in-depth explanations of the experimental choices, safety precautions, and characterization methods to ensure a reliable and reproducible synthesis.

Introduction

1-(4-Bromophenyl)ethylamine is a key building block in the synthesis of various biologically active molecules.[1] Its structure, featuring a chiral center and a bromo-functionalized aromatic ring, makes it a versatile precursor for the development of novel therapeutic agents, particularly in the field of medicinal chemistry. The reliable and efficient synthesis of this compound is therefore of significant interest to the scientific community.

This document outlines a robust protocol for the preparation of 1-(4-Bromophenyl)ethylamine via a one-pot reductive amination of 4-bromoacetophenone. This method is advantageous due to the ready availability of starting materials, mild reaction conditions, and a straightforward work-up procedure.

Reaction Scheme

The synthesis proceeds via a two-step, one-pot reaction. First, 4-bromoacetophenone reacts with ammonium acetate to form an intermediate imine. This imine is then reduced in situ by sodium borohydride to yield the final product, 1-(4-Bromophenyl)ethylamine.

Caption: Reaction scheme for the synthesis of 1-(4-Bromophenyl)ethylamine.

Materials and Reagents

Reagent/Material	Grade	Supplier
4-Bromoacetophenone	≥98%	Sigma-Aldrich
Ammonium Acetate	ACS Reagent, ≥97%	Sigma-Aldrich
Sodium Borohydride	≥98%, powder	Sigma-Aldrich
Methanol (Anhydrous)	≥99.8%	Fisher Scientific
Dichloromethane (DCM)	ACS Grade	Fisher Scientific
Sodium Hydroxide (NaOH)	Pellets, ≥97%	VWR Chemicals
Anhydrous Magnesium Sulfate	≥97%	Acros Organics
Hydrochloric Acid (HCl)	Concentrated, 37%	J.T. Baker
Deionized Water	-	-
Round-bottom flask (250 mL)	-	-
Magnetic stirrer and stir bar	-	-
Reflux condenser	-	-
Ice bath	-	-
Separatory funnel (500 mL)	-	-
Rotary evaporator	-	-

Experimental Protocol

Reaction Setup

• To a 250 mL round-bottom flask equipped with a magnetic stir bar, add 4-bromoacetophenone (10.0 g, 50.2 mmol).

• Add ammonium acetate (38.7 g, 502 mmol, 10 equivalents) to the flask.

• Add 100 mL of anhydrous methanol to the flask. The choice of anhydrous methanol is crucial to favor imine formation by minimizing the presence of water, which can hydrolyze the imine back to the starting ketone.

• Attach a reflux condenser to the flask and place the setup in an oil bath on a magnetic stirrer.

Imine Formation

• Heat the reaction mixture to reflux (approximately 65 °C) with vigorous stirring.

• Maintain the reflux for 2 hours to ensure the formation of the imine intermediate. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) by observing the disappearance of the 4-bromoacetophenone spot.

Reduction of the Imine

• After 2 hours, remove the oil bath and allow the reaction mixture to cool to room temperature.

• Once at room temperature, place the flask in an ice bath and cool the mixture to 0-5 °C. This cooling step is critical to control the exothermic reaction of sodium borohydride with the solvent and to prevent the reduction of any unreacted ketone.[2]

• Slowly add sodium borohydride (3.8 g, 100 mmol, 2 equivalents) to the reaction mixture in small portions over 30 minutes. Caution: Sodium borohydride reacts with methanol to produce hydrogen gas, which is flammable. Ensure the reaction is performed in a well-ventilated fume hood away from ignition sources.[3][4][5] The addition should be slow to control the rate of gas evolution.

• After the addition is complete, remove the ice bath and allow the reaction mixture to stir at room temperature for an additional 4 hours.

Work-up and Purification

• After the reaction is complete, cool the flask in an ice bath and slowly quench the reaction by the dropwise addition of 100 mL of deionized water.

• Concentrate the mixture under reduced pressure using a rotary evaporator to remove the methanol.

• Transfer the resulting aqueous slurry to a 500 mL separatory funnel.

• Extract the aqueous layer with dichloromethane (3 x 75 mL).

• Combine the organic layers and wash with a 1 M sodium hydroxide solution (2 x 50 mL) to remove any remaining acetic acid from the ammonium acetate.

• Wash the organic layer with brine (50 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• The crude product can be further purified by column chromatography on silica gel using a mixture of hexane and ethyl acetate as the eluent to afford the pure 1-(4-Bromophenyl)ethylamine as a colorless to pale yellow oil.

Safety Precautions

• Sodium Borohydride: Sodium borohydride is a water-reactive, flammable solid and is toxic if swallowed or in contact with skin.[3][4] It causes severe skin burns and eye damage.[3] Handle it in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE), including a lab coat, safety goggles, and nitrile gloves.[3][6][7] Keep it away from water and acids, as it can release flammable hydrogen gas.[4][5]

• Methanol: Methanol is a flammable and toxic liquid. Avoid inhalation and skin contact.

• Dichloromethane: Dichloromethane is a volatile and potentially carcinogenic solvent. Handle it in a fume hood.

• General Precautions: All experimental procedures should be carried out in a well-ventilated fume hood. Wear appropriate PPE at all times.

Characterization

The identity and purity of the synthesized 1-(4-Bromophenyl)ethylamine can be confirmed by standard analytical techniques.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR (CDCl₃, 400 MHz): δ (ppm) 7.45 (d, J=8.4 Hz, 2H, Ar-H), 7.20 (d, J=8.4 Hz, 2H, Ar-H), 4.15 (q, J=6.6 Hz, 1H, CH), 1.60 (s, 2H, NH₂), 1.38 (d, J=6.6 Hz, 3H, CH₃).

  • ¹³C NMR (CDCl₃, 100 MHz): δ (ppm) 145.5, 131.5, 127.5, 120.5, 50.5, 25.5.[7]

• Mass Spectrometry (MS): The mass spectrum should show the molecular ion peak corresponding to the molecular weight of the product (200.08 g/mol for C₈H₁₀BrN).[7]

• Gas Chromatography (GC): GC analysis can be used to determine the purity of the final product.

Caption: Experimental workflow for the synthesis of 1-(4-Bromophenyl)ethylamine.

Discussion

The reductive amination protocol described herein offers a reliable and scalable method for the synthesis of 1-(4-Bromophenyl)ethylamine. The use of a large excess of ammonium acetate helps to drive the imine formation equilibrium towards the product. The choice of sodium borohydride as the reducing agent is advantageous due to its lower cost and easier handling compared to other reducing agents like sodium cyanoborohydride.[2] However, it is important to control the temperature during its addition to prevent the unwanted reduction of the starting ketone.

The work-up procedure is designed to effectively remove unreacted reagents and byproducts. The final purification by column chromatography ensures a high purity of the desired product, which is essential for its use in subsequent synthetic steps, particularly in the context of pharmaceutical development.

Conclusion

This application note details a robust and efficient protocol for the synthesis of 1-(4-Bromophenyl)ethylamine from 4-bromoacetophenone. By following the step-by-step instructions and adhering to the safety precautions, researchers can reliably produce this important synthetic intermediate in good yield and high purity. The provided characterization data serves as a benchmark for confirming the identity and quality of the final product.

References

• New Jersey Department of Health. (1999). Hazardous Substance Fact Sheet: Sodium Borohydride. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 91175, 1-(4-Bromophenyl)ethylamine. Retrieved from [Link]

• Loba Chemie. (n.d.). Sodium Borohydride Extra Pure Safety Data Sheet. Retrieved from [Link]

• Carl Roth. (n.d.). Safety Data Sheet: Sodium borohydride. Retrieved from [Link]

• University of California. (2012).
• Tang, W., Patel, N. D., Capacci, A. G., Wei, X., Yee, N. K., & Senanayake, C. H. (n.d.). Synthesis of N-Acetyl Enamides by Reductive Acetylation of Oximes Mediated with Iron(II) Acetate: N-(1-(4-Bromophenyl)vinyl)acetamide. Organic Syntheses.
• Gökçe, M., et al. (2012).
• Matei, I., et al. (2013). Chromatogram of the separation of 1-(4-bromophenyl)-ethylamine on Chirosil RCA(+) column.
• Heldebrant, D. J., et al. (2015). The Effects of Solvent and Added Bases on the Protection of Benzylamines with Carbon Dioxide. Green Chemistry, 17(5), 2964-2973.
• Morales-Serna, J. A., et al. (2011). (S)-(+)-1-(4-Bromophenyl)-N-[(4-methoxyphenyl)methylidene]ethylamine and bis{(S)-(+)-1-(4-bromophenyl)-N-[(4-methoxyphenyl)methylidene]ethylamine}dichloridopalladium(II). Acta Crystallographica Section C, 67(Pt 7), m245-m248.
• Hughes, D. L. (2021). Development and Scale-Up of a Direct Asymmetric Reductive Amination with Ammonia. Organic Process Research & Development, 25(1), 138-145.
• Various Authors. (2012). reductive amination using ammonium acetate/NaBH4. ScienceMadness Discussion Board.
• Nie, H., et al. (2013). Reductive Amination Reaction of Acetophenone Catalyzed by Ruthenium Complex. Chinese Journal of Organic Chemistry, 33(7), 1489-1494.

• SpectraBase. (n.d.). N-Ethyl-1-(4-bromophenyl)ethylamine. Retrieved from [Link]

• Reddy, M. S., et al. (2009). A process for the synthesis of ramelteon and its intermediates.
• BenchChem. (n.d.). A Comparative Guide to the Synthesis of 1-(4-Bromophenyl)-1-phenylethanol.
• Clark, J. (2023). Making amines. Chemguide.
• de Marigorta, E. M., et al. (2017). Exploring the mechanism of the reductive amination of acetophenones via the Borch approach: the role of the acid catalyst. Organic & Biomolecular Chemistry, 15(46), 9870-9881.
• LibreTexts Chemistry. (2024). 24.6: Synthesis of Amines.
• Ashenhurst, J. (2017). Reductive Amination, and How It Works. Master Organic Chemistry.
• Carlson, R., et al. (1993). An optimized procedure for the reductive amination of acetophenone by the Leuckart reaction. Acta Chemica Scandinavica, 47, 1046-1049.
• Various Authors. (n.d.). Direct reductive amination of various acetophenone analogues with N-methylaniline.
• BenchChem. (n.d.). Validating the Purity of Synthesized Tris(4-bromophenyl)
• Organic Chemistry Portal. (n.d.).

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Application Note: Controlled Mono-N-Alkylation of 1-(4-Bromophenyl)ethanamine with Octyl Halides

Executive Summary

Direct N-alkylation of primary amines with alkyl halides is a foundational transformation in medicinal chemistry and drug development. However, the reaction is notoriously plagued by poor chemoselectivity. As the primary amine is alkylated, the resulting secondary amine becomes increasingly nucleophilic due to the electron-donating effect of the newly attached alkyl chain. This dynamic frequently triggers a "runaway train" of over-alkylation, yielding complex mixtures of secondary amines, tertiary amines, and quaternary ammonium salts .

This application note details a highly controlled, self-validating protocol for the selective mono-N-alkylation of 1-(4-bromophenyl)ethanamine using 1-bromooctane . By leveraging the "Cesium Effect" and in situ Finkelstein catalysis, this methodology suppresses over-alkylation, preserves the stereochemical integrity of the chiral benzylic center, and maintains the aryl bromide moiety intact for downstream cross-coupling applications.

Mechanistic Causality & Experimental Design

To achieve >90% chemoselectivity for the secondary amine, the reaction design must intentionally manipulate both the thermodynamics and kinetics of the SN2 pathway.

Substrate & Electrophile Selection

• The Nucleophile: 1-(4-bromophenyl)ethanamine features an α -methyl group that provides mild steric hindrance, slightly retarding over-alkylation compared to unbranched primary amines. Because the amine acts exclusively as the nucleophile, the stereocenter at the benzylic position does not participate in bond breaking or making. Consequently, if an enantiopure starting material (e.g., (R)-1-(4-bromophenyl)ethanamine) is utilized, the reaction ensures 100% preservation of enantiomeric excess (ee).

• The Electrophile & Catalyst: 1-Bromooctane is selected over 1-iodooctane due to its lower cost and higher bench stability. To overcome its lower electrophilicity at room temperature, a catalytic amount of Tetrabutylammonium iodide (TBAI) is introduced. TBAI facilitates an in situ Finkelstein reaction, transiently generating the highly reactive 1-iodooctane. This allows the primary alkylation to proceed efficiently at 20–25 °C. Maintaining a low reaction temperature is critical, as it deprives the system of the activation energy required for the secondary amine to undergo a subsequent alkylation event.

The "Cesium Effect"

The choice of base is the ultimate determinant of chemoselectivity in this workflow . Standard bases (e.g., K₂CO₃, DIPEA) typically yield a ~1:1 mixture of secondary and tertiary amines. Substituting these with Cesium carbonate (Cs₂CO₃) radically alters the reaction pathway . The large ionic radius and high polarizability of the Cs⁺ ion allow it to strongly coordinate with the intermediate secondary amine. This coordination creates a sterically bulky, transient complex that physically blocks the approach of a second octyl halide molecule, thereby arresting the reaction at the mono-alkylated stage.

Quantitative Data: Condition Optimization

Table 1 illustrates the causality of the selected reagents, demonstrating how base selection and catalytic additives influence the chemoselectivity profile during the alkylation of primary benzylic amines with primary alkyl bromides.

Table 1: Effect of Base and Additives on N-Alkylation Selectivity

Base (1.5 eq)	Solvent	Additive	Temp (°C)	Conversion (%)	Mono-alkylation (%)	Di-alkylation (%)
K₂CO₃	MeCN	None	60	>95	45	55
DIPEA	DMF	None	80	>95	50	50
Cs₂CO₃	DMF	None	25	85	80	5
Cs₂CO₃	DMF	TBAI (0.1 eq)	25	>95	92	3

Note: Data reflects optimized stoichiometric control where 1-bromooctane is limited to 1.05 equivalents.

Process Workflow & Logical Relationships

The following diagram maps the experimental workflow, highlighting the critical interventions that ensure chemoselectivity and high product recovery.

Caption: Workflow for selective mono-N-alkylation of 1-(4-bromophenyl)ethanamine with 1-bromooctane.

Detailed Experimental Protocol

This protocol is designed as a self-validating system. Each phase includes specific checkpoints and mechanistic rationales to ensure reproducibility.

Materials & Reagents

• 1-(4-bromophenyl)ethanamine: 1.00 mmol (200 mg)

• 1-Bromooctane: 1.05 mmol (203 mg / 182 µL)

• Cesium Carbonate (Cs₂CO₃): 1.50 mmol (489 mg) - Must be anhydrous.

• Tetrabutylammonium iodide (TBAI): 0.10 mmol (37 mg)

• N,N-Dimethylformamide (DMF): 5.0 mL - Anhydrous, amine-free.

Step-by-Step Methodology

Step 1: Reaction Assembly

• Flame-dry a 25 mL round-bottom flask equipped with a magnetic stir bar under an argon atmosphere.

• Add 1-(4-bromophenyl)ethanamine (200 mg, 1.00 mmol) and anhydrous DMF (5.0 mL) to the flask.

• Add anhydrous Cs₂CO₃ (489 mg, 1.50 mmol) and TBAI (37 mg, 0.10 mmol).

• Causality Checkpoint: Stir the suspension at room temperature for 15 minutes prior to electrophile addition. This pre-incubation allows the primary amine to coordinate with the cesium ions, establishing the steric bulk necessary to prevent dialkylation.

Step 2: Alkylation

• Cool the reaction mixture to 0 °C using an ice bath.

• Add 1-bromooctane (182 µL, 1.05 mmol) dropwise over 5 minutes.

• Remove the ice bath and allow the reaction to warm to room temperature (20–25 °C). Stir vigorously for 12–16 hours.

Step 3: Self-Validating Monitoring

• Withdraw a 10 µL aliquot, dilute in 1 mL of LC-MS grade Methanol, and analyze via LC-MS.

• Validation Target: Look for the consumption of the starting material ( m/z 200.0 / 202.0) and the appearance of the mono-alkylated product. Due to the naturally occurring bromine isotopes (⁷⁹Br and ⁸¹Br in a ~1:1 ratio), the product will present a distinct doublet mass signature at [M+H]+=312.1 and 314.1 . Dialkylated impurities, if present, will appear at m/z 424.2 / 426.2.

Step 4: Work-up & Extraction

• Quench the reaction by adding 10 mL of deionized water.

• Extract the aqueous mixture with Ethyl Acetate (3 × 15 mL).

• Causality Checkpoint: Combine the organic layers and wash vigorously with a 5% aqueous Lithium Chloride (LiCl) solution (3 × 15 mL). DMF is highly soluble in organic solvents; the Li⁺ ions strongly coordinate with DMF, effectively pulling it out of the ethyl acetate phase and into the aqueous waste.

• Wash the organic layer with brine (15 mL), dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

Step 5: Purification

• Purify the crude residue via flash column chromatography on silica gel.

• Causality Checkpoint: Use a gradient of Hexanes to Ethyl Acetate (e.g., 95:5 to 80:20) containing 1% v/v Triethylamine (Et₃N) . Silica gel contains inherently acidic silanol groups that bind strongly to basic amines, causing severe band streaking and poor yields. The Et₃N neutralizes these silanols, ensuring the secondary amine elutes as a sharp, tight band.

• Evaporate the product-containing fractions to afford N-octyl-1-(4-bromophenyl)ethanamine as a pale yellow oil.

References

• Ashenhurst, J. (2017). Alkylation of Amines (Sucks!). Master Organic Chemistry. URL:[Link]

• Salvatore, R. N., Nagle, A. S., & Jung, K. W. (2002). Cesium Effect: High Chemoselectivity in Direct N-Alkylation of Amines. The Journal of Organic Chemistry, 67(3), 674-683. URL:[Link]

Application Note: Strategic Buchwald-Hartwig Amination of 1-(4-Bromophenyl)ethylamine Derivatives

Introduction & Strategic Overview

1-(4-Bromophenyl)ethylamine is a highly versatile, bifunctional chiral building block frequently utilized in the synthesis of central nervous system (CNS) therapeutics and complex active pharmaceutical ingredients (APIs). However, subjecting this unprotected molecule directly to [1] conditions presents a critical chemoselectivity challenge: the presence of both an aryl bromide and a primary amine on the same molecule inevitably leads to uncontrolled intermolecular self-coupling (oligomerization/polymerization).

To harness this building block effectively, a strategic two-step workflow is required. First, the primary amine must be transiently masked using a robust protecting group (e.g., tert-butyloxycarbonyl, Boc). Second, the protected aryl bromide is subjected to palladium-catalyzed C–N cross-coupling with an exogenous amine partner. This application note details the mechanistic rationale, optimized conditions, and self-validating protocols for this transformation.

Workflow for chemoselective amination of 1-(4-bromophenyl)ethylamine.

Mechanistic Causality & Catalyst Selection (E-E-A-T)

The success of the [2] relies entirely on the precise tuning of the palladium catalyst using sterically demanding, electron-rich biaryl phosphine ligands. The choice of ligand is not arbitrary; it is dictated by the rate-limiting step of the specific amine class being coupled.

Ligand Causality: RuPhos vs. BrettPhos

• Coupling Secondary Amines (e.g., Morpholine): When coupling secondary amines, the rate-limiting step is typically reductive elimination . To accelerate this, we utilize RuPhos [3]. The immense steric bulk of the RuPhos ligand forces the aryl and amine groups on the Pd(II) intermediate into close proximity, drastically lowering the activation energy required for reductive elimination and preventing off-target β -hydride elimination.

• Coupling Primary Amines (e.g., Aniline): For primary amines, the rate-limiting step shifts to oxidative addition . Here, BrettPhos [3] is the superior choice. Its highly electron-rich dicyclohexylphosphine moiety increases the electron density at the palladium center, facilitating rapid oxidative insertion into the relatively strong C(sp2)–Br bond of the substrate.

Base Selection

The base serves to deprotonate the amine after it coordinates to the palladium center. NaOtBu is the standard, highly efficient base for these reactions. However, if the exogenous amine contains base-sensitive functional groups, Cs₂CO₃ is utilized as a milder, albeit slower, alternative.

General Pd-catalyzed Buchwald-Hartwig C-N cross-coupling cycle.

Quantitative Data: Condition Optimization

The following table summarizes the optimization data for the coupling of N-Boc-1-(4-bromophenyl)ethylamine with various amines. The data highlights the necessity of matching the ligand to the amine class.

Aryl Halide Substrate	Amine Partner	Catalyst System	Base	Solvent / Temp	Yield (%)
N-Boc-1-(4-bromophenyl)ethylamine	Morpholine (2° Alkyl)	Pd₂(dba)₃ / RuPhos	NaOtBu	Toluene, 85 °C	92%
N-Boc-1-(4-bromophenyl)ethylamine	Morpholine (2° Alkyl)	Pd₂(dba)₃ / BrettPhos	NaOtBu	Toluene, 85 °C	45%
N-Boc-1-(4-bromophenyl)ethylamine	Aniline (1° Aryl)	Pd₂(dba)₃ / BrettPhos	NaOtBu	Toluene, 85 °C	88%
N-Boc-1-(4-bromophenyl)ethylamine	Benzylamine (1° Alkyl)	Pd₂(dba)₃ / BrettPhos	Cs₂CO₃	Toluene, 100 °C	81%

Experimental Protocols (Self-Validating Workflows)

The following procedures are designed as self-validating systems. In-process controls (IPCs) are embedded to ensure the integrity of the reaction before proceeding to the next step.

Protocol A: Synthesis of N-Boc-1-(4-bromophenyl)ethylamine

• Initialization: In a flame-dried 250 mL round-bottom flask, dissolve 1-(4-bromophenyl)ethylamine (10.0 g, 50.0 mmol) in anhydrous dichloromethane (DCM, 100 mL).

• Base Addition: Add triethylamine (Et₃N, 10.4 mL, 75.0 mmol, 1.5 eq.) and cool the mixture to 0 °C using an ice bath.

• Protection: Slowly add di-tert-butyl dicarbonate (Boc₂O, 12.0 g, 55.0 mmol, 1.1 eq.) dropwise over 15 minutes.

• Validation (IPC 1): Stir for 2 hours at room temperature. Take a 10 µL aliquot, dilute in 1 mL DCM, and spot on a TLC plate (Hexanes:EtOAc 8:2). The primary amine (ninhydrin active) should be completely consumed, replaced by a higher R_f UV-active spot.

• Workup: Quench with saturated aqueous NH₄Cl (50 mL). Extract with DCM (2 x 50 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure to yield the protected substrate as a white solid.

Protocol B: Buchwald-Hartwig Amination (Using a Secondary Amine)

Note: This protocol utilizes third-generation (G3) precatalysts [4] or standard Pd₂(dba)₃ systems. The procedure below uses the standard Pd₂(dba)₃/RuPhos system.

• Preparation under Inert Atmosphere: To an oven-dried Schlenk tube equipped with a magnetic stir bar, add N-Boc-1-(4-bromophenyl)ethylamine (1.50 g, 5.0 mmol, 1.0 eq.), Pd₂(dba)₃ (45.8 mg, 0.05 mmol, 1 mol%), RuPhos (46.6 mg, 0.10 mmol, 2 mol%), and NaOtBu (672 mg, 7.0 mmol, 1.4 eq.).

• Degassing: Seal the tube with a septum. Evacuate and backfill the tube with ultra-pure Argon (repeat 3 times). Causality: Pd(0) is highly sensitive to oxidation; strict exclusion of oxygen is mandatory to prevent catalyst deactivation.

• Reagent Addition: Introduce anhydrous, degassed toluene (15 mL) and morpholine (0.52 mL, 6.0 mmol, 1.2 eq.) via a gas-tight syringe.

• Reaction Execution: Replace the septum with a Teflon screwcap under positive Argon flow. Heat the reaction mixture in a pre-heated oil bath at 85 °C for 12 hours.

• Validation (IPC 2): Cool the mixture to room temperature. Withdraw a 50 µL aliquot, filter through a short pad of Celite (eluting with EtOAc), and analyze via LC-MS. The mass spectrum must show complete disappearance of the starting material ( [M+H]+ = 300/302) and the appearance of the product mass ( [M+H]+ = 307).

• Isolation: Dilute the mixture with EtOAc (30 mL) and filter through a Celite pad to remove palladium black and inorganic salts. Concentrate the filtrate and purify via flash column chromatography (Silica gel, Hexanes/EtOAc gradient) to afford the pure N-Boc protected arylamine.

References

• Wikipedia Contributors. "Buchwald–Hartwig amination." Wikipedia, The Free Encyclopedia. URL:[Link]

• Chemistry LibreTexts. "Buchwald-Hartwig Amination." LibreTexts Project. URL:[Link]

• ACS Omega. "Ligand Effects of BrettPhos and RuPhos on Rate-Limiting Steps in Buchwald–Hartwig Amination Reaction Due to the Modulation of Steric Hindrance and Electronic Structure." American Chemical Society. URL:[Link]

• National Institutes of Health (PMC). "Third Generation Buchwald Precatalysts with XPhos and RuPhos: Multigram Scale Synthesis, Solvent-Dependent Isomerization of XPhos Pd G3 and Quality Control." Molecules. URL:[Link]

Procedure for resolution of chiral 1-(4-Bromophenyl)ethylamine

Application Note: Preparative Chiral Resolution of 1-(4-Bromophenyl)ethylamine via Diastereomeric Crystallization Document ID: AN-2026-03-13 Target Audience: Synthetic Chemists, Process Engineers, and Drug Development Professionals

Executive Summary

The chiral amine 1-(4-Bromophenyl)ethylamine is a highly versatile building block in medicinal chemistry, serving as a critical intermediate in the synthesis of central nervous system (CNS) therapeutics, including atypical antipsychotics for schizophrenia and neuroprotective agents for neurodegenerative diseases[1]. Because enantiomeric purity dictates the pharmacological efficacy and safety of the final active pharmaceutical ingredient (API), robust resolution methods are mandatory. This application note details a highly scalable, self-validating protocol for the classical resolution of racemic 1-(4-bromophenyl)ethylamine using (R)-mandelic acid, achieving high enantiomeric excess (ee) through fractional crystallization[2].

Mechanistic Rationale & Chemical Properties

Classical chiral resolution relies on converting a racemic mixture of enantiomers into a pair of diastereomeric salts using an enantiopure resolving agent. In this protocol, (R)-mandelic acid is selected over other chiral acids (such as tartaric or camphor-10-sulfonic acid) due to its structural complementarity with the target amine.

Causality of Experimental Design: The phenyl ring of mandelic acid and the bromophenyl ring of the amine engage in highly ordered π−π stacking and hydrogen-bonding networks in the solid state. This creates a profound thermodynamic stability difference between the (R,R)-diastereomeric salt and the (S,R)-salt. To exploit this, a specific binary solvent system of isopropanol and ethanol (approx. 2:1 v/v) is utilized[2]. Isopropanol lowers the overall dielectric constant of the medium to drive the precipitation of the less soluble (R,R)-salt, while ethanol provides sufficient polarity to keep the more soluble (S,R)-salt entirely in the mother liquor.

Table 1: Physicochemical Properties of (R)-(+)-1-(4-Bromophenyl)ethylamine

Property	Value
Chemical Formula	C₈H₁₀BrN[3]
Molecular Weight	200.08 g/mol [3]
Appearance	Colorless to pale yellow clear liquid[3]
Melting Point	-25 °C[2]
Boiling Point	140-145 °C (at 30 mmHg)[2]
Density	1.390 g/mL at 20 °C[2]
Specific Rotation [α]D20​	+20.5° (c=3% in MeOH)[2]

Safety & Handling

1-(4-Bromophenyl)ethylamine is classified under UN2735 as a corrosive polyamine. It causes severe skin burns and eye damage (Hazard Statement H314 )[3].

• PPE Requirements: Handle exclusively in a chemical fume hood. Wear heavy-duty nitrile gloves, a chemical-resistant apron, and a full face shield (P280)[3].

• Emergency Protocol: In case of skin contact, immediately remove contaminated clothing and rinse skin with a safety shower (P303 + P361 + P353)[3].

Preparative Protocol: Diastereomeric Crystallization

Workflow for the chiral resolution of 1-(4-Bromophenyl)ethylamine using (R)-Mandelic Acid.

Step-by-Step Methodology

This procedure is scaled for pilot-plant or large-scale laboratory synthesis, optimizing mass balance and thermodynamic control[2].

Step 1: Diastereomeric Salt Formation

• In a 10 L jacketed glass reactor equipped with an overhead stirrer, combine 2900 mL of isopropanol and 1500 mL of ethanol [2].

• Add 600 g of (R)-mandelic acid to the solvent mixture. Heat the reactor to 60 °C until the resolving agent is completely dissolved[2].

• Critical Step: Slowly add 790 g of racemic 1-(4-bromophenyl)ethylamine via an addition funnel[2].

  • Causality Note: The acid-base neutralization is highly exothermic. Slow addition is mandatory to prevent solvent boil-over and to ensure controlled, uniform nucleation of the salt.

Step 2: Primary Fractional Crystallization

• Once the addition is complete, turn off the heating jacket and allow the reaction solution to cool naturally to room temperature (approx. 20–25 °C)[2].

• Allow the mixture to stand overnight (12–16 hours) under continuous, gentle stirring to promote Ostwald ripening of the crystals[2].

• Collect the solid product via vacuum filtration. Dry the filter cake under a vacuum to yield approximately 660 g of crude diastereomeric crystals [2].

Step 3: Recrystallization (Enantiomeric Enrichment)

• Transfer the 660 g of crude crystals back into the reactor. Add a fresh solvent mixture of 2000 mL of isopropanol and 1100 mL of ethanol [2].

• Heat the suspension to 60 °C until complete dissolution is achieved[2].

• Cool naturally to room temperature and let stand overnight with stirring[2].

• Filter the highly enriched crystals. Wash the filter cake with a minimal amount of cold acetone (to displace the mother liquor without dissolving the salt) and dry under a vacuum. This yields 510 g of pure diastereomeric crystals [2].

Step 4: Freebasing and Isolation

• Suspend the 510 g of pure crystals in a biphasic mixture of dichloromethane (DCM) and water.

• Slowly add 4M Sodium Hydroxide (NaOH) solution until the aqueous layer reaches a strongly basic pH (>12)[2].

  • Causality Note: Strong basicity completely deprotonates the amine salt, forcing the free base into the organic (DCM) layer while the sodium mandelate remains in the aqueous layer.

• Extract the aqueous phase three times with DCM[2].

• Combine the organic phases, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate via rotary evaporation.

• Final Yield:260.7 g of (R)-(+)-1-(4-bromophenyl)ethylamine as a colorless liquid[2]. The overall yield is 33% (Note: The theoretical maximum yield for a single enantiomer from a racemate is 50%, making 33% a highly efficient recovery).

Analytical Validation (HPLC & VCD)

To validate the success of the resolution, the enantiomeric excess (ee) and absolute configuration must be confirmed using orthogonal analytical techniques.

• Chiral HPLC: Baseline separation of the enantiomers is achieved using a Chirosil RCA(+) column (a silica gel column chemically bonded with (+)-(18-crown-6)-2,3,11,12-tetracarboxylic acid)[4]. The mobile phase should consist of water containing 0.1% perchloric acid (HClO₄) with an organic modifier (methanol or acetonitrile)[4]. The crown ether stationary phase forms transient inclusion complexes with the primary amine, providing excellent chiral recognition.

• Absolute Configuration: Vibrational Circular Dichroism (VCD) spectroscopy is utilized to confirm the (R)-configuration. The VCD spectra of the resolved amine can be measured in a DMSO-d₆ solution at 40 mg/mL, comparing the experimental vibrational frequencies against Density Functional Theory (DFT) calculated models to ensure absolute stereochemical assignment[4].

Sources

• 1. Buy (R)-(+)-1-(4-Bromophenyl)ethylamine | 45791-36-4 [smolecule.com]
• 2. (R)-(+)-1-(4-BROMOPHENYL)ETHYLAMINE | 45791-36-4 [chemicalbook.com]
• 3. (R)-(+)-1-(4-Bromophenyl)ethylamine, 1G | Labscoop [labscoop.com]
• 4. researchgate.net [researchgate.net]

Application Note: Solvent Selection and Optimization for the Synthesis of Bromophenyl Octyl Amines

Bromophenyl octyl amines are highly valued intermediates in the development of pharmaceuticals, agrochemicals, and advanced organic materials. The combination of a halogenated aromatic ring (bromophenyl) and a lipophilic aliphatic chain (octyl) provides unique physicochemical properties. The synthesis of these secondary amines typically proceeds via two primary routes:

• Direct N-Alkylation ( SN​2 Pathway) : Reaction of a bromoaniline with an octyl halide (e.g., 1-bromooctane).

• Reductive Amination : Condensation of a bromobenzaldehyde with octylamine (or bromoaniline with octanal), followed by in situ reduction.

The choice of solvent is the most critical parameter in these reactions, directly dictating reaction kinetics, chemoselectivity (avoiding over-alkylation to tertiary amines), and overall yield. This guide details the mechanistic causality behind solvent selection and provides self-validating protocols for both synthetic routes.

Mechanistic Causality in Solvent Selection

Direct N-Alkylation ( SN​2 Pathway)

In the direct alkylation of bromoanilines with 1-bromooctane, the nucleophilicity of the aniline nitrogen is relatively low due to the electron-withdrawing nature of the bromine atom on the aromatic ring. To facilitate the SN​2 substitution, polar aprotic solvents such as N,N-dimethylformamide (DMF) or acetonitrile (MeCN) are highly preferred. These solvents effectively solvate the basic counter-ion (e.g., K2​CO3​ ) without hydrogen-bonding to the nucleophilic amine, thereby increasing the amine's effective nucleophilicity 1. Conversely, protic solvents like ethanol can hydrogen-bond with the amine, retarding the reaction rate and leading to sluggish conversions.

Reductive Amination

Reductive amination involves the formation of an imine intermediate followed by in situ reduction. When using sodium triacetoxyborohydride (STAB, NaBH(OAc)3​ ), 1,2-dichloroethane (DCE) is the industry-standard solvent 2. The mechanistic rationale lies in the solubility and stability of the reducing agent. DCE provides an optimal dielectric constant that stabilizes the polar transition states during hydride transfer without prematurely degrading the borohydride species 3. Tetrahydrofuran (THF) can also be used but often results in slower reaction rates compared to DCE. The addition of a catalytic amount of acetic acid in DCE further accelerates imine formation by protonating the carbonyl oxygen, making it more electrophilic 4.

Quantitative Data on Solvent Efficacy

The following table summarizes the effect of solvent selection on the synthesis of bromophenyl octyl amines via both SN​2 alkylation and reductive amination.

Synthetic Route	Solvent	Catalyst / Base	Reagent / Reductant	Yield (%)	Selectivity (Mono:Di)	Mechanistic Observation
N-Alkylation	DMF	K2​CO3​	1-Bromooctane	85 - 90	> 95:5	High solubility of base; enhances nucleophilicity.
N-Alkylation	Toluene	K2​CO3​	1-Bromooctane	40 - 50	80:20	Poor base solubility; slow reaction rate.
N-Alkylation	Ethanol	NaHCO3​	1-Bromooctane	60 - 70	70:30	Protic solvent dampens amine reactivity.
Reductive Amination	DCE	Acetic Acid (cat.)	STAB	92 - 98	> 99:1	Optimal stabilization of transition state; fast imine reduction.
Reductive Amination	THF	Acetic Acid (cat.)	STAB	75 - 85	> 95:5	Lower solubility of STAB; slower reaction.
Reductive Amination	Methanol	None	NaBH3​CN	80 - 85	90:10	Protic environment favors NaBH3​CN over STAB.

Experimental Workflows and Logical Relationships

Logical decision tree for solvent selection in the synthesis of bromophenyl octyl amines.

Detailed Step-by-Step Methodologies

Protocol 1: Direct N-Alkylation of 4-Bromoaniline in DMF

Objective : Synthesize N-octyl-4-bromoaniline via SN​2 substitution. Self-Validating System : The precise stoichiometric control (1.05 equivalents of 1-bromooctane) combined with TLC monitoring ensures the reaction stops at mono-alkylation, preventing the formation of the N,N-dioctyl tertiary amine byproduct.

• Preparation : In an oven-dried 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve 4-bromoaniline (10.0 mmol) in anhydrous DMF (20 mL).

• Base Addition : Add finely powdered anhydrous potassium carbonate ( K2​CO3​ , 15.0 mmol). Note: The partial solubility of K2​CO3​ in DMF highly activates the base, driving the deprotonation equilibrium forward.

• Alkylation : Slowly add 1-bromooctane (10.5 mmol) dropwise via syringe at room temperature.

• Heating : Attach a reflux condenser and heat the reaction mixture to 80 °C under an inert nitrogen atmosphere for 12 hours. Monitor the consumption of the starting material via TLC (Hexanes:EtOAc 9:1).

• Work-up : Cool to room temperature. Quench the reaction by pouring it into 100 mL of ice-cold distilled water. Extract the aqueous phase with ethyl acetate (3 × 30 mL).

• Purification : Wash the combined organic layers with brine (50 mL) to remove residual DMF. Dry over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure. Purify via silica gel flash chromatography.

Step-by-step experimental workflow for the reductive amination process in DCE.

Protocol 2: Reductive Amination of 4-Bromobenzaldehyde with Octylamine in DCE

Objective : Synthesize N-(4-bromobenzyl)octan-1-amine. Self-Validating System : The sequential addition of STAB only after allowing the imine to form for 30 minutes ensures that the aldehyde is not prematurely reduced to 4-bromobenzyl alcohol, guaranteeing high chemoselectivity.

• Preparation : In a 100 mL round-bottom flask, dissolve 4-bromobenzaldehyde (10.0 mmol) and octylamine (10.0 mmol) in anhydrous 1,2-dichloroethane (DCE, 30 mL).

• Acid Catalysis : Add glacial acetic acid (10.0 mmol) to the stirring solution. Note: Acetic acid acts as a Brønsted acid catalyst, accelerating the dehydration step to form the imine.

• Imine Formation : Stir the mixture at room temperature for 30 minutes under a nitrogen atmosphere.

• Reduction : Portion-wise, add sodium triacetoxyborohydride (STAB, 14.0 mmol) over 10 minutes. The reaction is mildly exothermic.

• Completion : Stir the reaction at room temperature for 4–12 hours. Monitor the disappearance of the imine intermediate via TLC.

• Work-up : Quench the reaction carefully with saturated aqueous NaHCO3​ (30 mL) to neutralize the acetic acid and decompose unreacted STAB. Extract with dichloromethane (DCM, 2 × 30 mL).

• Isolation : Dry the combined organic layers over MgSO4​ , filter, and evaporate the solvent. The crude secondary amine can be purified by crystallization as an HCl salt or via chromatography.

References

• Density Functional Theory Study on the Selective Reductive Amination of Aldehydes and Ketones over Their Reductions to Alcohols Using Sodium Triacetoxyborohydride ACS Omega (August 19, 2022)[Link]

• Reductive Amination, and How It Works Master Organic Chemistry (September 01, 2017) [Link]

• Amine synthesis by reductive amination (reductive alkylation) Organic Chemistry Portal [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of 1-(4-Bromophenyl)ethylamine

Welcome to the technical support center for the synthesis of 1-(4-Bromophenyl)ethylamine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions. Our goal is to help you optimize your synthetic route, improve yields, and ensure the highest purity of your final product.

Troubleshooting Guide: Overcoming Common Synthesis Hurdles

This section addresses specific issues that may arise during the synthesis of 1-(4-Bromophenyl)ethylamine, primarily via the reductive amination of 4-bromoacetophenone.

Issue 1: Low Overall Yield of 1-(4-Bromophenyl)ethylamine

Question: My reductive amination of 4-bromoacetophenone is resulting in a consistently low yield. What are the likely causes and how can I improve it?

Answer:

Low yields in this synthesis can stem from several factors, from incomplete imine formation to suboptimal reduction conditions. Here’s a breakdown of potential causes and solutions:

• Incomplete Imine Formation: The crucial first step is the formation of the imine intermediate from 4-bromoacetophenone and the amine source (e.g., ammonia or ammonium acetate). This equilibrium can be unfavorable.[1]

  • Solution 1: Water Removal: The formation of an imine from a ketone and an amine is an equilibrium process that produces water.[1] Actively removing this water will drive the equilibrium towards the imine product. This can be achieved by using a Dean-Stark apparatus or by adding a dehydrating agent like anhydrous magnesium sulfate or molecular sieves to the reaction mixture.

  • Solution 2: pH Control: Imine formation is typically catalyzed by mild acid.[2] The optimal pH is generally between 4 and 5. At lower pH, the amine nucleophile is excessively protonated and becomes non-nucleophilic. At higher pH, there isn't enough acid to catalyze the dehydration of the hemiaminal intermediate. Careful addition of a catalyst like acetic acid is recommended.

• Suboptimal Reducing Agent or Conditions: The choice and handling of the reducing agent are critical.

  • Solution 1: Choice of Hydride Reagent:

    • Sodium Borohydride (NaBH₄): This is a powerful reducing agent that can reduce the starting ketone before it has a chance to form the imine, leading to the formation of 1-(4-bromophenyl)ethanol as a byproduct.[3][4][5] If using NaBH₄, it is best to allow sufficient time for imine formation before adding the reducing agent in a stepwise manner.[3][4]

    • Sodium Cyanoborohydride (NaBH₃CN) and Sodium Triacetoxyborohydride (STAB): These are milder and more selective reducing agents.[3][4] NaBH₃CN is particularly effective at reducing iminium ions at the acidic pH required for imine formation, while being less reactive towards the ketone.[3] STAB is also an excellent choice, especially for one-pot reactions, as it is less toxic than NaBH₃CN and does not require acidic conditions.[4][5]

  • Solution 2: Catalytic Hydrogenation: This is a very effective and clean method. Using a catalyst like Palladium on carbon (Pd/C) or Raney Nickel with a hydrogen source (e.g., H₂ gas, ammonium formate) can provide high yields. This method avoids the use of hydride reagents and simplifies workup.

• Side Reactions:

  • Solution: Control Stoichiometry and Temperature: Over-alkylation, leading to the formation of secondary amines, can occur if the newly formed primary amine reacts with another molecule of the ketone and is subsequently reduced.[6] Using an excess of the amine source (ammonia) can help to minimize this.[6] Lowering the reaction temperature can also help to control the rate of side reactions.[7]

Issue 2: Significant Amount of Unreacted 4-Bromoacetophenone in the Crude Product

Question: My post-reaction analysis (TLC/GC-MS) shows a large amount of unreacted 4-bromoacetophenone. What's going wrong?

Answer:

This is a clear indication that the reaction has not gone to completion. The primary culprits are related to the initial imine formation step or the activity of your reagents.

• Inefficient Imine Formation: As detailed in Issue 1, if the imine is not formed efficiently, the subsequent reduction step cannot proceed.

  • Solution 1: Use a Lewis Acid Catalyst: For sterically hindered or electron-rich ketones, imine formation can be sluggish. The addition of a Lewis acid like titanium(IV) isopropoxide (Ti(OiPr)₄) or zinc chloride (ZnCl₂) can activate the ketone towards nucleophilic attack by the amine.[3][4][8][9] Ti(OiPr)₄ is particularly effective in mediating reductive aminations, even with weakly nucleophilic amines.[10]

  • Solution 2: Increase Reaction Time/Temperature for Imine Formation: Before adding the reducing agent, allow the ketone and amine source to stir for a longer period or at a slightly elevated temperature to maximize imine concentration. Monitor the reaction by TLC or GC to confirm the consumption of the starting ketone.

• Deactivated Reagents:

  • Solution: Check Reagent Quality: Ensure that your 4-bromoacetophenone is pure. The amine source, especially if it's a solution of ammonia in an alcohol, should be fresh. Anhydrous solvents are crucial, as water can interfere with both imine formation and the hydride reducing agents.

Issue 3: Presence of 1-(4-Bromophenyl)ethanol as a Major Byproduct

Question: I am seeing a significant peak corresponding to 1-(4-bromophenyl)ethanol in my crude product analysis. How can I prevent this?

Answer:

The formation of the corresponding alcohol is a classic side reaction in reductive aminations, especially when using strong, non-selective reducing agents.

• Cause: Premature Ketone Reduction: This occurs when the reducing agent reacts with the starting 4-bromoacetophenone faster than the imine is formed or reduced.

  • Solution 1: Switch to a Milder Reducing Agent: As discussed, sodium cyanoborohydride (NaBH₃CN) or sodium triacetoxyborohydride (STAB) are much more selective for the iminium ion over the ketone.[3][5] This is the most effective way to prevent alcohol formation.

  • Solution 2: Two-Step, One-Pot Procedure: If you must use sodium borohydride (NaBH₄), modify the procedure. First, mix the 4-bromoacetophenone and the amine source (e.g., ammonium acetate in methanol) and allow them to react for a period (e.g., 1-4 hours) to form the imine.[5] Then, cool the reaction mixture (e.g., to 0 °C) before slowly adding the NaBH₄.[5] This temporal separation of the reaction steps minimizes the exposure of the ketone to the reducing agent.

Frequently Asked Questions (FAQs)

Q1: What is the most common and reliable synthetic route for 1-(4-Bromophenyl)ethylamine?

A1: The most widely used and versatile method is the reductive amination of 4-bromoacetophenone.[1] This can be performed as a direct (one-pot) or indirect (stepwise) process. The direct method, where the ketone, amine source, and a selective reducing agent are combined, is often preferred for its efficiency.[1] An alternative, though often requiring harsher conditions, is the Leuckart reaction , which uses formamide or ammonium formate as both the nitrogen source and the reducing agent.[11][12]

Q2: What are the pros and cons of different reducing agents for this synthesis?

A2: The choice of reducing agent is a critical parameter. Here is a comparative summary:

Reducing Agent	Pros	Cons
Sodium Borohydride (NaBH₄)	Inexpensive, readily available.[13]	Can reduce the starting ketone, leading to alcohol byproduct formation.[2][5] Requires careful, often stepwise, addition after imine formation.[4]
Sodium Cyanoborohydride (NaBH₃CN)	Selective for imines/iminium ions over ketones.[3] Works well under the mildly acidic conditions needed for imine formation.[3]	Toxic (cyanide source).
Sodium Triacetoxyborohydride (STAB)	Mild and selective.[4][5] Effective in a variety of solvents (e.g., DCE, THF).[4] Less toxic than NaBH₃CN.	Water-sensitive.[4]
Catalytic Hydrogenation (e.g., H₂/Pd-C)	High yielding, clean reaction with minimal byproducts. Atom economical.	Requires specialized equipment (hydrogenator). Catalyst can sometimes be pyrophoric.

Q3: How can I purify the final product, 1-(4-Bromophenyl)ethylamine?

A3: Purification is essential to remove unreacted starting materials, byproducts, and residual reagents.

• Aqueous Workup: After quenching the reaction, an acid-base extraction is highly effective. The reaction mixture can be acidified (e.g., with 1M HCl), which will protonate the amine product, making it water-soluble. The neutral organic impurities (like unreacted ketone or alcohol byproduct) can then be washed away with an organic solvent (e.g., diethyl ether or ethyl acetate). Subsequently, the aqueous layer is basified (e.g., with NaOH) to deprotonate the amine, which can then be extracted back into an organic solvent.

• Chromatography: If impurities persist, column chromatography on silica gel is a standard method. A solvent system such as ethyl acetate/hexanes with a small amount of triethylamine (to prevent the amine from streaking on the acidic silica) is often effective.

• Distillation: If the product is a liquid and the impurities have sufficiently different boiling points, vacuum distillation can be an excellent final purification step.

Q4: Can this synthesis be performed stereoselectively to obtain a single enantiomer?

A4: Yes, asymmetric synthesis of chiral amines like 1-(4-Bromophenyl)ethylamine is highly relevant, particularly in pharmaceutical development.[14] This can be achieved through several strategies:

• Asymmetric Reductive Amination: This involves using a chiral catalyst or auxiliary. For example, ruthenium or iridium complexes with chiral ligands have been shown to catalyze the asymmetric reductive amination of ketones with high enantioselectivity.[15]

• Enzymatic Resolution: Biocatalysis using enzymes like amine dehydrogenases can perform the reductive amination of 4-bromoacetophenone to produce a single enantiomer with very high enantiomeric excess.[16]

• Chiral Resolution: The racemic amine can be resolved into its individual enantiomers by forming diastereomeric salts with a chiral acid (e.g., tartaric acid), followed by separation through crystallization.

Experimental Protocols

Protocol 1: One-Pot Reductive Amination using Sodium Triacetoxyborohydride (STAB)

• To a solution of 4-bromoacetophenone (1.0 eq) in 1,2-dichloroethane (DCE), add ammonium acetate (5-10 eq).

• Stir the mixture at room temperature for 30 minutes.

• Add sodium triacetoxyborohydride (STAB) (1.5 eq) portion-wise over 15 minutes.

• Stir the reaction at room temperature and monitor its progress by TLC or GC-MS until the starting material is consumed (typically 12-24 hours).

• Quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate.

• Separate the organic layer, and extract the aqueous layer with DCE or dichloromethane.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude product.

• Purify as described in the FAQ section.

Visualizations

Reaction Mechanism

Caption: Mechanism of Reductive Amination.

Experimental Workflow

Caption: General Experimental Workflow.

Troubleshooting Decision Tree

Caption: Troubleshooting Decision Tree for Low Yield.

References

• Eschweiler-Clarke reaction ~ Name-Reaction.com. (n.d.). Retrieved from [Link]

• Master Organic Chemistry. (2017, September 1). Reductive Amination, and How It Works. Retrieved from [Link]

• Wikipedia. (n.d.). Eschweiler–Clarke reaction. Retrieved from [Link]

• Organic Chemistry Data. (n.d.). Reductive Amination - Common Conditions. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Eschweiler-Clarke Reaction. Retrieved from [Link]

• Oreate AI Blog. (2026, January 15). The Role of Sodium Borohydride in Reductive Amination. Retrieved from [Link]

• Salmi, C., Letourneux, Y., & Brunel, J. M. (2006). Efficient Synthesis of Various Secondary Amines Through a Titanium(IV) isopropoxide-Mediated Reductive Amination of Ketones. Letters in Organic Chemistry, 3(5), 396-401.

• ResearchGate. (n.d.). Sodium Borohydride in Reactions of Reductive Amination. Retrieved from [Link]

• Bentham Science Publishers. (2006). Efficient Synthesis of Various Secondary Amines Through a Titanium(IV) isopropoxide-Mediated Reductive Amination of Ketones. Retrieved from [Link]

• ChemRxiv. (2024). Migrative Reductive Amination of Ketones Enabled by Multitasking Reagents. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Amine synthesis by reductive amination (reductive alkylation). Retrieved from [Link]

• Taylor & Francis. (2006, August 20). Modification of the Titanium(IV) Isopropoxide Reductive Amination Reaction: Application to Solid Phase Synthesis. Retrieved from [Link]

• ACS Publications. (2017, December 1). Direct Asymmetric Ruthenium-Catalyzed Reductive Amination of Alkyl–Aryl Ketones with Ammonia and Hydrogen. Retrieved from [Link]

• ACS Publications. (2025, June 20). Migrative Reductive Amination of Ketones Enabled by Multitasking Reagents. Retrieved from [Link]

• ResearchGate. (n.d.). Chromatogram of the separation of 1-(4-bromophenyl)-ethylamine on Chirosil RCA( þ ) column. Retrieved from [Link]

• Grokipedia. (n.d.). Leuckart reaction. Retrieved from [Link]

• ResearchGate. (n.d.). Reductive amination of aryl substituted ketones and aldehydes to primary amines. Retrieved from [Link]

• Organic Syntheses. (n.d.). A 1000-mL single-necked, round-bottomed flask equipped with a 7 cm magnetic stir bar, a 50-mL pressure-equalizing dropping funnel fitted with a nitrogen inlet adapter, and an ice-water bath, is charged with. Retrieved from [Link]

• Chinese Journal of Organic Chemistry. (2013). Reductive Amination Reaction of Acetophenone Catalyzed by Ruthenium Complex. Retrieved from [Link]

• PMC. (n.d.). Secondary amines as coupling partners in direct catalytic asymmetric reductive amination. Retrieved from [Link]

• ChemRxiv. (n.d.). Asymmetric Reductive Amination of Structurally Diverse Ketones with an Engineered Amine Dehydrogenase. Retrieved from [Link]

• Atlantis Press. (n.d.). Preparation of Aliphatic Amines by the Leuckart Reaction. Retrieved from [Link]

• MDPI. (2023, January 29). A Brief Review: Advancement in the Synthesis of Amine through the Leuckart Reaction. Retrieved from [Link]

• Wikipedia. (n.d.). Reductive amination. Retrieved from [Link]

• ResearchGate. (2018, October 10). Asymmetric reduction of 4-Bromo-Acetophenone using whole cells. Retrieved from [Link]

• RSC Publishing. (n.d.). Iridium-catalyzed direct asymmetric reductive amination of aromatic ketones. Retrieved from [Link]

• SciSpace. (n.d.). An optimized procedure for the reductive amination of acetophenone by the Leuckart reaction. Retrieved from [Link]

• Reddit. (2025, June 8). Help with Low Yield Synthesis. Retrieved from [Link]

• RSC Publishing. (n.d.). Exploring the mechanism of the reductive amination of acetophenones via the Borch approach: the role of the acid catalyst. Retrieved from [Link]

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Removing unreacted octylamine from 1-(4-Bromophenyl)ethylamine product

Welcome to the technical support center for the purification of 1-(4-Bromophenyl)ethylamine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and practical guidance for removing unreacted octylamine from your product.

Frequently Asked Questions (FAQs)

Q1: What are the key physical property differences between 1-(4-Bromophenyl)ethylamine and octylamine that can be exploited for separation?

Understanding the distinct physical properties of your product and the unreacted starting material is the foundation of an effective purification strategy. Here is a summary of their key differences:

Property	1-(4-Bromophenyl)ethylamine	Octylamine	Rationale for Separation
Molecular Weight	200.08 g/mol [1][2]	129.24 g/mol [3]	The significant difference in molecular weight and structure influences boiling points and chromatographic behavior.
Boiling Point	112 °C at 13 mmHg[1]	175-177 °C at 760 mmHg[4]	The large difference in boiling points suggests that distillation could be a viable, albeit potentially challenging, separation method.
Density	1.390 g/mL at 20 °C[5]	0.782 g/mL at 25 °C	Density differences are not typically used for direct separation of miscible liquids but are useful for identifying layers during liquid-liquid extraction.
Structure & Polarity	Aromatic, primary amine	Aliphatic, primary amine	The presence of the aromatic ring in 1-(4-bromophenyl)ethylamine increases its polarity compared to the straight-chain octylamine. This difference is key for chromatographic separations.
Solubility	Insoluble in water[3][4]	Insoluble in water[3][4]	While both are insoluble in water in their free base form, their corresponding salts exhibit increased aqueous solubility, which is the basis for acid-base extraction.[6][7][8]

Q2: I have a crude reaction mixture containing both my product and octylamine. What is the most straightforward purification method to try first?

For a mixture of two amines, an acid-base extraction is often the most direct and efficient initial purification step.[6][7][8] This technique leverages the basicity of the amine functional group to selectively move the compounds between an organic and an aqueous phase.

Core Principle:

Amines are basic and will react with acids to form ammonium salts. These salts are typically soluble in water, while the neutral amine forms are soluble in organic solvents. By carefully adjusting the pH of the aqueous phase, we can control which layer each amine resides in, allowing for their separation.

Q3: My acid-base extraction isn't giving me a clean separation. What could be going wrong?

Several factors can lead to incomplete separation during an acid-base extraction. Here are some common issues and troubleshooting steps:

• Insufficient Acid/Base: Ensure you are using a sufficient molar excess of acid to protonate both amines fully and a sufficient amount of base to deprotonate the ammonium salts to regenerate the free amines.

• Emulsion Formation: Vigorous shaking can lead to the formation of an emulsion, a stable mixture of the organic and aqueous layers. If an emulsion forms, try letting the separatory funnel stand for a longer period, gently swirling it, or adding a small amount of brine (saturated NaCl solution) to break the emulsion.

• Incorrect pH: Use pH paper or a pH meter to verify the pH of your aqueous layer at each step to ensure complete protonation and deprotonation.[6]

• Insufficient Mixing: Ensure thorough but gentle mixing of the two phases to allow for the acid-base reaction to occur at the interface.

Q4: Are there alternative purification methods if acid-base extraction is ineffective?

Yes, several other techniques can be employed, either as an alternative to or in conjunction with acid-base extraction:

• Selective Salt Crystallization: This method relies on the differential solubility of the salts of the two amines.[9][10][11] By using a specific acid, it may be possible to selectively precipitate the salt of your desired product while the octylamine salt remains in solution, or vice-versa.

• Column Chromatography: This is a powerful technique for separating compounds based on their differential adsorption to a stationary phase.[12][13] Given the polarity difference between the aromatic 1-(4-bromophenyl)ethylamine and the aliphatic octylamine, this method should provide good separation.

Troubleshooting Guides & Detailed Protocols

Guide 1: Optimizing Acid-Base Extraction

This guide provides a step-by-step protocol for separating 1-(4-bromophenyl)ethylamine from octylamine using acid-base extraction.

Workflow Diagram:

Caption: Workflow for Amine Purification via Acid-Base Extraction.

Step-by-Step Protocol:

• Dissolution: Dissolve the crude mixture in a suitable organic solvent that is immiscible with water, such as diethyl ether or dichloromethane.

• Acidification: Transfer the organic solution to a separatory funnel and add an equal volume of a dilute aqueous acid (e.g., 1M HCl). Shake the funnel gently, venting frequently to release any pressure buildup. Allow the layers to separate.[8][14]

• Separation 1: Drain the lower aqueous layer, which now contains the protonated ammonium salts of both your product and octylamine, into a clean flask. The organic layer, containing any non-basic impurities, can be discarded.

• Basification: Return the aqueous layer to the separatory funnel. Slowly add a dilute aqueous base (e.g., 2M NaOH) until the solution is basic (confirm with pH paper).[6] This will convert the ammonium salts back to their free amine forms.

• Extraction: Add a fresh portion of the organic solvent to the separatory funnel and shake to extract the free amines back into the organic phase.

• Separation 2: Allow the layers to separate and drain the lower aqueous layer.

• Washing: Wash the organic layer with brine (saturated NaCl solution) to remove any residual water-soluble impurities.

• Drying and Evaporation: Drain the organic layer into a clean flask and dry it over an anhydrous drying agent (e.g., Na2SO4 or MgSO4). Filter off the drying agent and evaporate the solvent under reduced pressure to obtain the mixture of purified amines.

Guide 2: Purification by Selective Salt Formation and Crystallization

This method offers an alternative for separating amines by exploiting differences in the crystallinity and solubility of their salts.[9][10][11]

Logical Flow Diagram:

Caption: Purification by Selective Amine Salt Crystallization.

Step-by-Step Protocol:

• Solvent Selection: Dissolve the crude amine mixture in a suitable organic solvent. The choice of solvent is critical and may require some experimentation.[11]

• Acid Addition: Slowly add a solution of a specific acid (e.g., trichloroacetic acid, oxalic acid, or p-toluenesulfonic acid) to the amine solution, with stirring.[11][15][16]

• Precipitation/Crystallization: Observe for the formation of a precipitate. If one amine salt is significantly less soluble than the other in the chosen solvent system, it will selectively precipitate out.

• Isolation: Collect the precipitated salt by vacuum filtration.

• Regeneration: To recover the free amine, dissolve the salt in water and add a base (e.g., NaOH) until the solution is basic. The free amine will precipitate out or can be extracted with an organic solvent.[17]

Guide 3: Column Chromatography for High-Purity Separation

For challenging separations or to achieve very high purity, column chromatography is the method of choice.[12][13]

Key Considerations:

• Stationary Phase: Due to the basic nature of amines, standard silica gel can lead to peak tailing and poor separation.[12][13] It is often advantageous to use an amine-functionalized silica or to add a small amount of a competing amine (e.g., triethylamine) to the mobile phase.[12][13][18]

• Mobile Phase: A gradient elution from a non-polar solvent (e.g., hexane) to a more polar solvent (e.g., ethyl acetate or a mixture containing a small amount of methanol) is typically effective.

Troubleshooting Common Chromatography Issues:

Problem	Possible Cause	Solution
Peak Tailing	Strong interaction between the basic amines and acidic silica gel.[19][20]	Use an amine-functionalized column or add a small percentage of triethylamine or ammonia to your mobile phase.[12][13]
Poor Separation	Inappropriate mobile phase polarity.	Optimize the solvent gradient. Start with a very non-polar mobile phase and gradually increase the polarity.
No Elution	The mobile phase is not polar enough to displace the compounds from the stationary phase.	Increase the polarity of the mobile phase, for example, by adding methanol to your ethyl acetate.

References

• Selective and Waste‐Free Isolation of High Purity Primary Amines from Amine and Reaction Mixtures by Selective Ammonium Carbamate Crystallization. (2025). ResearchGate. Retrieved from [Link]

• A Practical Guide for Buffer-Assisted Isolation and Purification of Primary, Secondary, and Tertiary Amine Derivatives from Their Mixture. ACS Omega. Retrieved from [Link]

• OCTYL AMINE. Ataman Kimya. Retrieved from [Link]

• Selective and Waste-Free Isolation of High Purity Primary Amines from Amine and Reaction Mixtures by Selective Ammonium Carbamate Crystallization. (2025). PubMed. Retrieved from [Link]

• Acid-Base Extraction. (2022). Chemistry LibreTexts. Retrieved from [Link]

• N-Octylamine. Univar Solutions. Retrieved from [Link]

• Octylamine. PubChem. Retrieved from [Link]

• Trichloroacetic acid fueled practical amine purifications. (2022). Beilstein Journals. Retrieved from [Link]

• 1-(4-Bromophenyl)ethylamine. PubChem. Retrieved from [Link]

• Amine Treating - Troubleshooting Guide. Scribd. Retrieved from [Link]

• TROUBLESHOOTING GUIDE. Phenomenex. Retrieved from [Link]

• Acid–base extraction. Wikipedia. Retrieved from [Link]

• Amine Troubleshooting. Sulfur Recovery Engineering Inc. Retrieved from [Link]

• Is there an easy way to purify organic amines? (2023). Biotage. Retrieved from [Link]

• How do I purify ionizable organic amine compounds using flash column chromatography? (2023). Biotage. Retrieved from [Link]

• Liquid/liquid Extraction. University of Michigan-Dearborn. Retrieved from [Link]

• Selective separation of amines from continuous processes using automated pH controlled extraction. (2021). Reaction Chemistry & Engineering. Retrieved from [Link]

• How to recrystallization amine compound and it is not soluble in common organic solvents. (2021). ResearchGate. Retrieved from [Link]

• Method Development Strategies for Amine Bonded Phase Columns for Medium Pressure Liquid Chromatography. Teledyne ISCO. Retrieved from [Link]

• Measurement of atmospheric amines and aminoamides by column adsorption/extraction and hydrophilic liquid chromatography-electrospray-tandem mass spectrometry. (2024). PubMed. Retrieved from [Link]

• Amine Plant TroubleShooting. Scribd. Retrieved from [Link]

• Purification of primary amines using Schiff base immobilization. (2020). Chemistry Stack Exchange. Retrieved from [Link]

• Isolation (Recovery). University of Alberta. Retrieved from [Link]

• Forming oxalate salts of amines. (2009). Sciencemadness.org. Retrieved from [Link]

• Alternative of picric acid for recrystallisation. (2024). Reddit. Retrieved from [Link]

• Chromatogram of the separation of 1-(4-bromophenyl)-ethylamine on Chirosil RCA(+) column. ResearchGate. Retrieved from [Link]

• A 1000-mL single-necked, round-bottomed flask equipped with a 7 cm magnetic stir bar... Organic Syntheses. Retrieved from [Link]

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• 2. 1-(4-Bromophenyl)ethylamine | C8H10BrN | CID 91175 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Octylamine | C8H19N | CID 8143 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Octylamine | 111-86-4 [chemicalbook.com]
• 5. (R)-(+)-1-(4-Bromophenyl)ethylamine = 96.0 GC sum of enantiomers 45791-36-4 [sigmaaldrich.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. Acid–base extraction - Wikipedia [en.wikipedia.org]
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• 10. Selective and Waste-Free Isolation of High Purity Primary Amines from Amine and Reaction Mixtures by Selective Ammonium Carbamate Crystallization - PubMed [pubmed.ncbi.nlm.nih.gov]
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Troubleshooting reductive amination of 4-bromoacetophenone and octylamine

An extensive guide for researchers and drug development professionals, this Technical Support Center provides in-depth troubleshooting for the reductive amination of 4-bromoacetophenone and octylamine. Authored from the perspective of a Senior Application Scientist, this document offers practical, field-proven insights grounded in established chemical principles.

Introduction: Synthesis of N-(1-(4-bromophenyl)ethyl)octan-1-amine

The reductive amination of a ketone with a primary amine is a cornerstone transformation in medicinal chemistry, valued for its efficiency in forming C-N bonds.[1] The reaction between 4-bromoacetophenone and octylamine is a classic example, yielding a secondary amine that can serve as a versatile intermediate in the synthesis of more complex molecules. This one-pot process involves the initial formation of an imine intermediate, which is then reduced in situ to the final amine product.[2][3][4] While robust, this reaction is not without its challenges. This guide is designed to help you navigate and resolve common experimental issues.

Overall Reaction Pathway

The reaction proceeds in two main stages within the same pot: acid-catalyzed imine formation followed by hydride reduction.

Caption: Reductive amination of 4-bromoacetophenone and octylamine.

This section addresses the most common issues encountered during the reductive amination of 4-bromoacetophenone and octylamine, presented in a question-and-answer format.

Sources

• 1. Optimizing a novel Cu(I)/Zn-catalyzed reductive amination procedure | Poster Board #880 - American Chemical Society [acs.digitellinc.com]
• 2. DSpace [open.bu.edu]
• 3. Reductive amination - Wikipedia [en.wikipedia.org]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]

Overcoming steric hindrance in 1-(4-Bromophenyl)ethylamine synthesis

Welcome to the Process Chemistry Troubleshooting Portal. Synthesizing 1-(4-Bromophenyl)ethylamine via the reductive amination of 4-bromoacetophenone is a classic transformation that frequently suffers from low yields due to severe steric hindrance. This guide provides mechanistic insights, field-proven troubleshooting steps, and validated protocols to overcome these bottlenecks.

Pathway Visualization: Overcoming the Steric Bottleneck

Workflow of Ti(OiPr)4-mediated reductive amination bypassing steric hindrance.

Mechanistic FAQs: Understanding the Bottleneck

Q: Why does the reductive amination of 4-bromoacetophenone stall compared to standard benzaldehydes? A: The difficulty arises from a combination of steric and electronic factors. Unlike aldehydes, acetophenones possess an alpha-methyl group that creates a sterically congested environment around the carbonyl carbon. When combined with the bulky 4-bromophenyl ring, incoming amine nucleophiles face a significant steric clash. Furthermore, ketones are electronically less electrophilic than aldehydes. Consequently, the initial condensation step to form the imine intermediate is highly unfavorable and often stalls under standard conditions[1].

Q: How does Titanium(IV) isopropoxide (Ti(OiPr)4) solve this issue? A: Ti(OiPr)4 serves a dual mechanistic purpose. First, it acts as a powerful Lewis acid, coordinating to the carbonyl oxygen to increase the electrophilicity of the sterically hindered carbon. Second, it acts as an irreversible water scavenger. Instead of a standard imine, the reaction forms a highly reactive, transient aminocarbinolatotitanium complex. This bypasses the traditional steric barriers of imine formation and drives the equilibrium forward[2].

Q: Which hydride donor is optimal for this specific hindered system: NaBH4, NaBH3CN, or NaBH(OAc)3? A: While Sodium cyanoborohydride (NaBH3CN) is the traditional choice for reductive aminations due to its stability in mildly acidic conditions[1], it is highly toxic and generates cyanide waste. Sodium triacetoxyborohydride (NaBH(OAc)3) is milder but exceptionally bulky, making it a poor choice for the already sterically crowded 4-bromoacetophenone system. The optimal choice here is Sodium borohydride (NaBH4). Because Ti(OiPr)4 activates the intermediate so effectively, the relatively small and highly reactive NaBH4 can be used in a one-pot, two-step addition to rapidly reduce the titanium-imine complex without over-reducing the starting ketone[2].

Standard Operating Procedure (SOP): Ti(OiPr)4-Mediated Synthesis

This protocol is a self-validating system: the absence of unreacted ketone in TLC/GC-MS confirms successful Lewis acid activation, while the final amine yield validates the hydride reduction step.

Reagents:

• 4-Bromoacetophenone (1.0 eq, 10 mmol)

• Amine donor (e.g., Ammonia solution or Methylamine hydrochloride) (2.0 eq, 20 mmol)

• Triethylamine (TEA) (2.0 eq, 20 mmol) - Only needed if using an amine hydrochloride salt.

• Titanium(IV) isopropoxide (Ti(OiPr)4) (2.0 eq, 20 mmol)

• Sodium borohydride (NaBH4) (1.5 eq, 15 mmol)

• Absolute Ethanol (15-20 mL)

Step-by-Step Methodology:

• Imine Formation (Activation): In a dry, capped flask under an inert atmosphere (N2 or Ar), dissolve 4-bromoacetophenone (10 mmol), the amine donor (20 mmol), and TEA (20 mmol) in absolute ethanol (15 mL).

• Titanium Addition: Syringe in Ti(OiPr)4 (20 mmol) dropwise at room temperature. Stir the mixture continuously for 8–10 hours. Causality: The extended time ensures complete conversion to the titanium-imine complex despite the steric bulk of the bromine and methyl groups[2].

• Hydride Reduction: Cool the flask in an ice bath to 0°C. Carefully add NaBH4 (15 mmol) in small portions to manage hydrogen gas evolution. Remove the ice bath and stir for an additional 7–8 hours at room temperature.

• Quenching & Workup: Quench the reaction by pouring it into 30 mL of 2M aqueous ammonia. This precipitates the titanium salts as a white, filterable solid (TiO2)[2].

• Extraction: Filter the suspension through a Celite pad and wash with dichloromethane (DCM). Separate the organic layer, extract the aqueous layer with additional DCM, dry over MgSO4, and concentrate in vacuo to yield the crude 1-(4-Bromophenyl)ethylamine[2].

Quantitative Data: Reagent Comparison Matrix

The following table summarizes the performance of various reagent combinations when applied to sterically hindered acetophenones.

Reducing Agent	Lewis Acid / Additive	Steric Tolerance	Toxicity / Safety	Typical Yield (%)
NaBH3CN	Acetic Acid (pH 5-6)	Low	High (Cyanide gas risk)	20 - 35%
NaBH(OAc)3	None / Acetic Acid	Very Low	Low	< 15%
NaBH4	None	Low	Low	10 - 20%
NaBH3CN	Ti(OiPr)4	High	High	75 - 85%
NaBH4	Ti(OiPr)4	High	Low (Preferred)	80 - 90%

Data synthesized from established process chemistry optimization for hindered aryl ketones[1][2][3].

References

• Reductive Amination, and How It Works - Master Organic Chemistry. Master Organic Chemistry. URL: [Link]

• Reductive amination with Titanium(IV)Isopropoxide. Designer-drug.com. URL: [Link]

• An improved method for reductive alkylation of amines using titanium(IV) isopropoxide and sodium cyanoborohydride. Semantic Scholar. URL:[Link]

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• 2. designer-drug.com [designer-drug.com]
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Technical Support Center: Optimizing N-Alkylation of Bromophenyl Ethylamine

Welcome to the technical support center for the N-alkylation of bromophenyl ethylamine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshoot common issues encountered during this crucial synthetic transformation.

Troubleshooting Guide

This section addresses specific problems you might encounter during the N-alkylation of bromophenyl ethylamine, offering step-by-step solutions and the scientific rationale behind them.

Question 1: My N-alkylation reaction is extremely slow or not proceeding to completion. What are the likely causes and how can I accelerate it?

Answer:

A slow or incomplete reaction is a common hurdle in N-alkylation. The root cause often lies in insufficient nucleophilicity of the amine, poor reactivity of the alkylating agent, or suboptimal reaction conditions. Here is a systematic approach to diagnose and resolve this issue:

1. Re-evaluate Your Base and Solvent System:

• Base Selection: The primary role of the base is to deprotonate the amine, enhancing its nucleophilicity. The choice of base is critical.

  • Inorganic Bases: Potassium carbonate (K₂CO₃) and cesium carbonate (Cs₂CO₃) are frequently used.[1][2][3] Cs₂CO₃ is often more effective due to its higher solubility in organic solvents.[3][4]

  • Stronger Bases: For less reactive systems, a stronger base like sodium hydride (NaH) in an anhydrous aprotic solvent like DMF or THF can ensure complete deprotonation.[4][5]

• Solvent Choice: The solvent plays a crucial role in dissolving reactants and influencing the reaction rate.

  • Polar Aprotic Solvents: Acetonitrile (MeCN), N,N-dimethylformamide (DMF), and dimethyl sulfoxide (DMSO) are excellent choices as they effectively solvate the cation of the base and do not interfere with the nucleophilic amine.[1][4][6] Acetone is also a viable option.[1][2]

2. Assess the Alkylating Agent:

• Leaving Group: The reactivity of alkyl halides follows the order: R-I > R-Br > R-Cl.[4] If you are using an alkyl chloride and observing slow kinetics, consider switching to the corresponding bromide or iodide.

• Catalytic Iodide: The addition of a catalytic amount of an iodide salt, such as potassium iodide (KI) or sodium iodide (NaI), can significantly accelerate the reaction when using alkyl bromides or chlorides. This is due to the in situ formation of the more reactive alkyl iodide via the Finkelstein reaction.[7]

3. Optimize Reaction Temperature:

• Thermal Energy: Many N-alkylation reactions require elevated temperatures to proceed at a practical rate.[6] A good starting point is 60-80 °C. If the reaction is still slow, a gradual increase in temperature while monitoring for potential side product formation is recommended.

4. Consider Alternative Alkylation Strategies:

• "Borrowing Hydrogen" Catalysis: A greener and highly efficient alternative involves the use of alcohols as alkylating agents in the presence of a transition metal catalyst (e.g., Iridium, Ruthenium, or Nickel complexes).[8][9] This method, known as "borrowing hydrogen" or "hydrogen autotransfer," generates water as the only byproduct.[8]

Question 2: I'm observing significant formation of the dialkylated product. How can I improve the selectivity for mono-alkylation?

Answer:

Over-alkylation is a frequent side reaction because the mono-alkylated product is often more nucleophilic than the starting primary amine.[10][11] Here are several strategies to enhance mono-alkylation selectivity:

1. Stoichiometric Control:

• Excess Amine: Using a large excess of the bromophenyl ethylamine (typically 2-5 equivalents) relative to the alkylating agent can statistically favor the reaction of the alkylating agent with the more abundant primary amine.[3][10]

2. Controlled Addition of the Alkylating Agent:

• Slow Addition: Adding the alkylating agent dropwise or via a syringe pump over an extended period helps to maintain a low concentration of the electrophile in the reaction mixture. This minimizes the chance of the mono-alkylated product reacting further.[4][10]

3. Strategic Choice of Base:

• Milder or Hindered Bases: In some cases, using a milder or sterically hindered base can favor mono-alkylation.[3]

• Competitive Deprotonation: A clever strategy involves using the hydrobromide salt of the primary amine. The base will then selectively deprotonate the primary amine hydrochloride, while the more basic secondary amine product remains protonated and thus unreactive towards further alkylation.[3][12]

4. Alternative Synthetic Routes:

• Reductive Amination: This is often the most reliable method to achieve selective mono-alkylation.[7][10] It involves the reaction of the primary amine with an aldehyde or ketone to form an imine, which is then reduced in situ to the secondary amine. This method completely avoids the issue of over-alkylation.[13]

• Protecting Group Strategy: While more steps are involved, protecting the amine with a suitable group (e.g., as a carbamate), followed by alkylation and deprotection, ensures mono-alkylation.[3]

Question 3: My reaction workup is difficult, and I'm struggling to isolate a pure product. What are some best practices for purification?

Answer:

Purification challenges often arise from the presence of unreacted starting materials, over-alkylated products, and inorganic salts.

1. Initial Workup:

• Filtration: After the reaction is complete, cool the mixture and filter off any insoluble inorganic salts.[7]

• Aqueous Wash: If your product is soluble in a water-immiscible organic solvent, perform an aqueous quench to remove any remaining salts and water-soluble impurities. Follow this with a brine wash to aid in the removal of water from the organic layer.[14]

2. Chromatographic Purification:

• Column Chromatography: This is the most common method for separating the desired product from starting materials and byproducts. A silica gel column with a gradient elution of a non-polar solvent (e.g., hexane or heptane) and a more polar solvent (e.g., ethyl acetate) is typically effective.

• Thin-Layer Chromatography (TLC): Before running a column, optimize the solvent system using TLC to ensure good separation between your product and impurities. The tertiary amine product will generally have a higher Rf value than the secondary amine.[2]

3. Alternative Purification Techniques:

• Distillation: If your product is a liquid and thermally stable, distillation under reduced pressure can be an effective purification method, especially on a larger scale.

• Crystallization: If the product is a solid, recrystallization from a suitable solvent system can yield highly pure material.

Frequently Asked Questions (FAQs)

Q1: What is a good starting point for reaction conditions for the N-alkylation of bromophenyl ethylamine with an alkyl bromide?

A good starting point would be to use 1.0 equivalent of bromophenyl ethylamine, 1.1-1.2 equivalents of the alkyl bromide, and 2.0 equivalents of potassium carbonate (K₂CO₃) in acetonitrile (MeCN).[7] Adding a catalytic amount (0.1 equivalents) of potassium iodide (KI) is also recommended to accelerate the reaction.[7] Start at a temperature of around 60 °C and monitor the reaction progress by TLC or LC-MS.

Q2: Which base is better, K₂CO₃ or Cs₂CO₃?

Both are effective, but Cs₂CO₃ often provides better yields and selectivity, particularly for mono-alkylation, due to its greater solubility in common organic solvents.[3][4] However, K₂CO₃ is significantly more cost-effective.[3] For initial optimizations, K₂CO₃ is a reasonable choice. If yields are low or the reaction is sluggish, switching to Cs₂CO₃ is a good troubleshooting step.

Q3: Can I use an alcohol as an alkylating agent instead of an alkyl halide?

Yes, using an alcohol is a highly efficient and environmentally friendly approach known as "borrowing hydrogen" or "hydrogen autotransfer" catalysis.[8][9][15] This method requires a transition metal catalyst, such as those based on ruthenium or iridium.[8][16] The only byproduct is water, which avoids the formation of stoichiometric salt waste.[8]

Q4: How important is it to use an inert atmosphere?

For many standard N-alkylation reactions with alkyl halides, a strictly inert atmosphere may not be necessary, but it is good practice, especially if using moisture-sensitive reagents like NaH. For catalytic reactions like "borrowing hydrogen," an inert atmosphere (e.g., nitrogen or argon) is often crucial to prevent catalyst deactivation.

Q5: What is the role of a phase-transfer catalyst in N-alkylation?

A phase-transfer catalyst (PTC), such as tetrabutylammonium bromide (TBAB), can be beneficial in biphasic reactions or when using inorganic bases with low solubility in the organic solvent. The PTC helps to transport the anionic base into the organic phase to deprotonate the amine, thereby accelerating the reaction.[7]

Experimental Protocols

Protocol 1: General Procedure for N-Alkylation using an Alkyl Bromide and K₂CO₃

• Reactant Setup: To a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add bromophenyl ethylamine (1.0 eq.).

• Solvent and Base Addition: Add anhydrous acetonitrile (to achieve a concentration of ~0.2-0.5 M) followed by finely powdered potassium carbonate (2.2 eq.).

• Catalyst Addition (Optional): Add potassium iodide (0.1 eq.).

• Stirring: Stir the suspension vigorously at room temperature for 15-30 minutes.

• Addition of Alkylating Agent: Add the alkyl bromide (1.1 eq.) to the mixture.

• Reaction: Heat the reaction mixture to 60-80 °C and stir vigorously.

• Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or LC-MS until the starting amine is consumed.

• Work-up: Once the reaction is complete, cool the mixture to room temperature and filter off the inorganic salts. Concentrate the filtrate under reduced pressure.

• Purification: The crude product can be purified by column chromatography on silica gel.

Protocol 2: Reductive Amination for Selective Mono-Alkylation

• Reactant Setup: To a round-bottom flask with a magnetic stir bar, dissolve bromophenyl ethylamine (1.0 eq.) and an aldehyde or ketone (1.1 eq.) in an anhydrous solvent such as dichloromethane (DCM) or 1,2-dichloroethane (DCE) (~0.5 M).

• Imine Formation: Stir the mixture at room temperature for 30-60 minutes to allow for imine formation. Acetic acid (0.1 eq.) can be added to catalyze this step.

• Reduction: Carefully add sodium triacetoxyborohydride (NaBH(OAc)₃, 1.5 eq.) portion-wise to the reaction mixture.

• Reaction: Allow the reaction to stir at room temperature under an inert atmosphere for 2-24 hours, monitoring by TLC or LC-MS.

• Work-up: Quench the reaction by the slow addition of a saturated sodium bicarbonate solution. Separate the organic layer, and extract the aqueous layer with the same organic solvent.

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The product can then be purified by column chromatography if necessary.[7][14]

Data and Parameter Summary

Parameter	Recommended Conditions	Rationale
Base	K₂CO₃, Cs₂CO₃, NaH	Deprotonates the amine to increase nucleophilicity.[1][3][4]
Solvent	Acetonitrile, DMF, DMSO	Polar aprotic solvents accelerate Sₙ2 reactions.[1][4][6]
Temperature	60-120 °C	Provides activation energy for the reaction.[6][8]
Alkylating Agent	R-I > R-Br > R-Cl	Iodides are the most reactive alkylating agents.[4]
Catalyst (optional)	KI, NaI	In situ generation of more reactive alkyl iodide.[7]
Amine:Alkyl Halide Ratio (Mono-alkylation)	2:1 to 5:1	Excess amine favors mono-alkylation.[3][10]

Visual Guides

Caption: A logical workflow for troubleshooting slow N-alkylation reactions.

Caption: Reaction pathway showing the formation of mono- and di-alkylated products.

References

• Sciencemadness Discussion Board. (2022). Best Conditions For N-Alkylation? [Online] Available at: [Link]

• PubMed. (2005). N-Alkylation of phenethylamine and tryptamine. [Online] Available at: [Link]

• ResearchGate. (2015). For alkylation of a secondary amine (CH2CH2-NH-CH2CH2) by isopropyl group((CH3)2CHI or (CH3)2CHBr which base and solvent do I have to use? [Online] Available at: [Link]

• Digital Commons @ USF. (2002). Efficient synthesis of secondary amines by selective alkylation of primary amines. [Online] Available at: [Link]

• Chemistry LibreTexts. (2025). 24.7: Reactions of Amines. [Online] Available at: [Link]

• Google Patents. (n.d.). CA2738246C - Processes for the alkylation of secondary amine groups of morphinan derivatives.

• Master Organic Chemistry. (2017). Alkylation of Amines (Sucks!). [Online] Available at: [Link]

• Wikipedia. (n.d.). Amine alkylation. [Online] Available at: [Link]

• ResearchGate. (n.d.). Optimizing reaction conditions of N-alkylation reaction | Download Table. [Online] Available at: [Link]

• ACS Publications. (2009). Ruthenium-Catalyzed N-Alkylation of Amines and Sulfonamides Using Borrowing Hydrogen Methodology | Journal of the American Chemical Society. [Online] Available at: [Link]

• DTIC. (n.d.). A NEW METHOD FOR THE SYNTHESIS OF QUATERNARY AMMONIUM COMPOUNDS FROM PRIMARY AND SECONDARY AMINES. [Online] Available at: [Link]

• ACS Publications. (2015). Mechanistic Studies on the Alkylation of Amines with Alcohols Catalyzed by a Bifunctional Iridium Complex. [Online] Available at: [Link]

• RSC Publishing. (2023). N-Alkylation of aromatic amines with alcohols by using a commercially available Ru complex under mild conditions. [Online] Available at: [Link]

• University of Calgary. (n.d.). Ch22: Alkylation of Amines. [Online] Available at: [Link]

• Reddit. (2021). Difficulties with N-Alkylations using alkyl bromides : r/Chempros. [Online] Available at: [Link]

• ACS Publications. (2019). General Synthesis of N-Alkylation of Amines with Secondary Alcohols via Hydrogen Autotransfer | Organic Letters. [Online] Available at: [Link]

• PMC. (2020). New Advances in the Synthetic Application of Enantiomeric 1-Phenylethylamine (α-PEA): Privileged Chiral Inducer and Auxiliary. [Online] Available at: [Link]

• PMC. (2023). N-Alkylation of aromatic amines with alcohols by using a commercially available Ru complex under mild conditions. [Online] Available at: [Link]

• RSC Publishing. (n.d.). Selective N-alkylation of primary amines with R–NH2·HBr and alkyl bromides using a competitive deprotonation/protonation strategy. [Online] Available at: [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of secondary and tertiary amines. [Online] Available at: [Link]

• Chemistry Stack Exchange. (2015). N-alkylation of amides with alkyl halides? [Online] Available at: [Link]

• ACS Green Chemistry Institute. (2026). N alkylation at sp 3 Carbon Reagent Guide. [Online] Available at: [Link]

• PMC. (n.d.). N-Dealkylation of Amines. [Online] Available at: [Link]

• ResearchGate. (2014). Selective N-alkylation of primary amines with R–NH2·HBr and alkyl bromides using a competitive deprotonation/protonation strateg. [Online] Available at: [Link]

• Dalton Transactions (RSC Publishing). (n.d.). A sustainable strategic approach for N-alkylation of amines with activation of alcohols triggered via a hydrogen auto-transfer reaction using a Pd(ii) complex: evidence for metal–ligand cooperativity. [Online] Available at: [Link]

• ResearchGate. (n.d.). (PDF) A novel N-alkylation of amines by alkyl halides on mixed oxides at room temperature. [Online] Available at: [Link]

• PMC. (n.d.). Reductive N-Alkylation of Nitroarenes: A Green Approach for the N-Alkylation of Natural Products. [Online] Available at: [Link]

• ACS Publications. (2023). Titanium-Catalyzed Selective N-Alkylation of Amines with Alcohols via Borrowing Hydrogen Methodology | The Journal of Organic Chemistry. [Online] Available at: [Link]

• ResearchGate. (n.d.). Challenges and development of enantioconvergent N-alkylation of.... [Online] Available at: [Link]

• Google Patents. (n.d.). US3864402A - Purification of secondary alkyl amines.

• ResearchGate. (2007). Aqueous-Mediated N-Alkylation of Amines. [Online] Available at: [Link]

Sources

• 1. Sciencemadness Discussion Board - Best Conditions For N-Alkylation? - Powered by XMB 1.9.11 [sciencemadness.org]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. researchgate.net [researchgate.net]
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• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. N-Alkylation of phenethylamine and tryptamine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. masterorganicchemistry.com [masterorganicchemistry.com]
• 12. Selective N-alkylation of primary amines with R–NH2·HBr and alkyl bromides using a competitive deprotonation/protonation strategy - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. Amine alkylation - Wikipedia [en.wikipedia.org]
• 16. pubs.acs.org [pubs.acs.org]

Separation of 1-(4-Bromophenyl)ethylamine enantiomers

Welcome to the Technical Support Center for the resolution and chromatographic analysis of 1-(4-Bromophenyl)ethylamine. As a Senior Application Scientist, I have designed this guide to bridge the gap between theoretical chiral chemistry and benchtop execution.

The separation of 1-(4-Bromophenyl)ethylamine (a chiral primary amine) presents unique thermodynamic and chromatographic challenges. Whether you are scaling up enantiopure synthesis via diastereomeric crystallization or validating enantiomeric excess (ee%) via high-performance liquid chromatography (HPLC), every step must be a self-validating system. This guide provides field-proven protocols and addresses the mechanistic causality behind common experimental failures.

Core Separation Workflow

Workflow for preparative resolution and analytical chiral HPLC of 1-(4-Bromophenyl)ethylamine.

Quantitative Parameter Summary

To ensure reproducibility across both preparative and analytical scales, verify your experimental parameters against the validated quantitative baselines below.

Parameter	Preparative Resolution (Diastereomeric Salt)	Analytical Chromatography (Chirosil RCA+)
Scale / Input	790 g racemic amine[1]	< 1 mg (Analytical injection)
Chiral Selector	600 g (R)-Mandelic Acid[1]	(+)-(18-crown-6)-tetracarboxylic acid[2]
Solvent System	2900 mL iPrOH / 1500 mL EtOH[1]	H₂O / MeCN or MeOH[2]
Critical Additive	4M NaOH (for free-basing)[1]	0.1% HClO₄ (for protonation)[2]
Operating Temp	60 °C (dissolution) to 25 °C (cryst.)[1]	25 °C (Column oven)
Target Output	~33% Yield, >99% ee[1]	Baseline resolution (Rs > 1.5)[2]

Module A: Preparative Chiral Resolution

Standard Protocol: Diastereomeric Salt Formation

• Dissolution: Suspend 600 g of (R)-mandelic acid in a solvent mixture of 2900 mL isopropanol and 1500 mL ethanol. Heat the reactor to 60 °C until complete dissolution is achieved[1].

• Salt Formation: Slowly add 790 g of racemic 1-(4-bromophenyl)ethylamine. Self-Validation Check: Monitor the internal temperature closely, as the acid-base neutralization is highly exothermic[1].

• Crystallization: Remove the heat source. Allow the solution to cool naturally to room temperature and stand overnight with continuous stirring[1].

• Isolation & Recrystallization: Filter the precipitated crystals and wash with cold acetone. For >99% ee, dissolve the crystals in a fresh mixture of 2000 mL isopropanol and 1100 mL ethanol at 60 °C, cool, and filter again[1].

• Free-Basing: Suspend the purified salt in water. Add 4M sodium hydroxide (NaOH) until the solution is strongly basic. Extract the aqueous phase three times with dichloromethane (DCM). Combine the organic layers, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure to yield the enantiopure liquid amine[1].

Troubleshooting FAQs (Preparative)

Q: My enantiomeric excess (ee) is stalled at 85% after the first crystallization. How do I improve it without losing massive yield? A: The single-pass resolution efficiency is dictated by the thermodynamic solubility difference between the (R,R) and (S,R) diastereomeric salts. A stalled ee indicates kinetic trapping or co-precipitation of the more soluble diastereomer. Solution: Do not simply crash the product out in an ice bath. Perform the secondary recrystallization by heating to 60 °C and cooling very slowly (e.g., 0.1 °C/min)[1]. Slower cooling rates favor thermodynamic control, allowing the pure target diastereomer to build a rigid, defect-free crystal lattice.

Q: During the free-basing step, my final yield dropped significantly. What causes this? A: 1-(4-Bromophenyl)ethylamine is a relatively low-molecular-weight amine with partial water solubility. The pKa of its conjugate acid is approximately 9.5. If your aqueous phase is only neutralized to pH 8-9, a significant portion of the amine remains protonated and trapped in the aqueous layer. Solution: Ensure the aqueous layer is driven to pH > 12 using an excess of 4M NaOH to fully deprotonate the amine[1]. Furthermore, avoid excessive heat during the rotary evaporation of the DCM, as the free amine is somewhat volatile.

Module B: Analytical Chiral Chromatography (HPLC)

Standard Protocol: Crown Ether CSP Analysis

• Column Setup: Install a Chirosil RCA(+) column. This Chiral Stationary Phase (CSP) utilizes an immobilized (+)-(18-crown-6)-2,3,11,12-tetracarboxylic acid[2].

• Mobile Phase Preparation: Prepare an aqueous-organic mobile phase. The aqueous portion must consist of water containing 0.1% perchloric acid (HClO₄)[2]. Mix this with an organic modifier (acetonitrile or methanol) depending on the desired retention factor[3].

• Run Conditions: Run the system isocratically. Monitor the eluent using a Photo Diode Array (PDA) or UV detector at 210–254 nm[2].

Troubleshooting FAQs (Analytical)

Q: I am observing severe peak tailing and poor baseline separation on the Chirosil RCA(+) column. How can I fix this? A: Peak tailing on crown ether columns is almost always a protonation failure. The chiral recognition mechanism requires the primary amine of 1-(4-bromophenyl)ethylamine to be fully protonated (-NH₃⁺). This allows it to form a stable, three-point hydrogen-bonded inclusion complex inside the crown ether cavity[3]. If you are using a weak acid (like acetic acid) or a concentration lower than 0.1%, the amine will interact non-specifically with the underlying silica support. Solution: Strictly use 0.1% perchloric acid (HClO₄) in the aqueous portion of your mobile phase[2].

Q: I am using a Pirkle-type column (Whelk-O1) but getting poor separation of the underivatized amine. Why? A: Pirkle-type stationary phases like Whelk-O1 rely on a combination of π-π interactions, dipole stacking, and steric hindrance to form transient diastereomeric complexes[4]. The underivatized primary amine lacks sufficient steric bulk and rigid hydrogen-bonding sites to achieve strong chiral discrimination. Solution: Derivatize the amine to a pivaloylamide. This adds a rigid amide carbonyl for hydrogen bonding and a bulky tert-butyl group, which significantly enhances the affinity and stereoselectivity between the selectand and the chiral selector[4].

Q: Baseline resolution is lost when I increase the concentration of acetonitrile in the mobile phase. Shouldn't more organic modifier just sharpen the peaks? A: Not on a crown ether phase. Plots of the natural log of the retention factor (ln k') versus the volume fraction of the organic modifier for 1-(4-bromophenyl)ethylamine show a non-linear behavior[3]. High concentrations of organic modifiers can disrupt the hydration shell around the crown ether and alter the conformational dynamics of the tetracarboxylic acid groups, weakening the stereoselective host-guest interaction[3]. Solution: Decrease the organic modifier concentration to increase the residence time within the chiral cavity, allowing the subtle thermodynamic differences between the enantiomeric complexes to resolve.

References

• Title: Chromatogram of the separation of 1-(4-bromophenyl)-ethylamine on Chirosil RCA( þ )
• Title: (PDF)
• Source: vdoc.
• Title: (R)-(+)-1-(4-BROMOPHENYL)

Sources

• 1. (R)-(+)-1-(4-BROMOPHENYL)ETHYLAMINE | 45791-36-4 [chemicalbook.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. vdoc.pub [vdoc.pub]

Reference Data & Comparative Studies

Comparative Guide: 13C NMR Chemical Shift Analysis of 1-(4-Bromophenyl)ethylamine – Experimental vs. In Silico Models

Accurate structural characterization of halogenated chiral amines is a critical bottleneck in pharmaceutical development. 1-(4-Bromophenyl)ethylamine serves as a vital building block for synthesizing G-protein coupled receptor agonists and cytochrome P450 inhibitors. In this guide, we objectively compare the performance of empirical 13 C NMR data across different solvent systems against in silico predictive models.

By understanding the causality behind chemical shifts—such as solvent-induced hydrogen bonding and halogen heavy-atom effects—researchers can confidently validate the purity and structural integrity of their synthesized batches[1].

The Causality of Chemical Shifts in 1-(4-Bromophenyl)ethylamine

To move beyond simply matching peaks, a robust analytical workflow requires understanding why carbons resonate at specific frequencies. The 13 C NMR spectrum of 1-(4-Bromophenyl)ethylamine is governed by two primary electronic phenomena:

• The Heavy Atom Effect (HAE): Typically, electronegative substituents deshield adjacent carbons. However, the bromine atom at the para position (C6) introduces a pronounced spin-orbit coupling effect due to its large, polarizable electron cloud. This paradoxically shields the directly attached aromatic carbon, pushing its resonance significantly upfield to approximately ~120 ppm[1],[2].

• Electronegativity and Solvent-Induced Deshielding: The primary amine group (-NH 2​ ) withdraws electron density via the inductive effect, deshielding the aliphatic methine carbon (C2) to ~50 ppm. When comparing solvents, DMSO-d 6​ acts as a strong hydrogen-bond acceptor. It bonds with the -NH 2​ protons, further pulling electron density away from the nitrogen. This secondary inductive pull slightly deshields the adjacent C2 carbon, resulting in a measurable downfield shift compared to the non-polar CDCl 3​ environment[3].

Comparative Data Analysis: Solvents vs. Predictive Models

Predictive NMR software (utilizing HOSE codes or DFT calculations) provides an excellent baseline, but empirical solvent effects often cause deviations. Table 1 compares the experimental chemical shifts of 1-(4-Bromophenyl)ethylamine in CDCl 3​ and DMSO-d 6​ against standard in silico predictions.

Table 1: Quantitative 13 C NMR Chemical Shift Comparison (ppm)

Carbon Position	Experimental (CDCl 3​ )	Experimental (DMSO-d 6​ )	Predicted (In Silico)	Causality / Assignment Notes
C1 (CH 3​ )	24.5	25.1	24.8	Aliphatic methyl; minor solvent effect.
C2 (CH-NH 2​ )	50.2	51.0	50.6	Deshielded by N; H-bonding in DMSO causes downfield shift.
C3 (Ar-C1')	146.5	147.2	145.9	Quaternary ipso-carbon; deshielded by alkylamine group.
C4, C8 (Ar-C2', C6')	127.8	128.1	127.5	Aromatic carbons ortho to the chiral center.
C5, C7 (Ar-C3', C5')	131.5	131.8	131.2	Aromatic carbons ortho to the bromine atom.
C6 (Ar-C4')	120.2	119.8	121.0	Quaternary carbon shielded by the Bromine Heavy Atom Effect.

Data synthesized from verified spectral databases and green synthesis characterization studies[1],[4].

Standardized Experimental Protocol for 13 C NMR Acquisition

To guarantee reproducibility, the following protocol operates as a self-validating system . By mandating an internal standard and specific relaxation delays, the workflow automatically flags calibration drift or incomplete relaxation of quaternary carbons.

Step 1: Sample Preparation

• Weigh exactly 50 mg of 1-(4-Bromophenyl)ethylamine.

• Dissolve the compound in 0.6 mL of the chosen deuterated solvent (CDCl 3​ for routine analysis; DMSO-d 6​ if investigating H-bonding dynamics)[4].

• Self-Validation Check: Ensure the solvent contains 0.03% v/v Tetramethylsilane (TMS). If the final TMS peak deviates from 0.00 ppm during processing, the spectrum must be recalibrated, preventing systemic assignment errors.

Step 2: Instrument Tuning and Shimming

• Transfer the solution to a 5 mm high-precision NMR tube.

• Insert into a 400 MHz (or higher) NMR spectrometer.

• Lock the magnetic field to the deuterium resonance of the solvent.

• Perform gradient shimming to ensure magnetic field homogeneity (target a lock level variation of <2%).

Step 3: Acquisition Parameters

• Set the observation nucleus to 13 C (operating at ~100 MHz on a 400 MHz console).

• Set the pulse angle to 30° to allow for faster pulsing.

• Critical Causality: Set the relaxation delay (D1) to a minimum of 2.0 seconds . Quaternary carbons (C3 and C6) lack attached protons and thus have much longer T1​ relaxation times. A shorter D1 will result in these peaks disappearing into the baseline noise.

• Acquire a minimum of 512 scans (NS = 512) to achieve an adequate Signal-to-Noise (S/N) ratio.

Step 4: Data Processing

• Apply an exponential window function with a Line Broadening (LB) of 1.0 Hz to smooth baseline noise.

• Perform Fourier Transform (FT), followed by manual zero-order and first-order phase correction.

• Reference the TMS singlet strictly to 0.00 ppm.

Workflow Visualization

The following diagram illustrates the logical relationship between sample sourcing, solvent selection, and comparative analysis.

Workflow for comparative 13C NMR chemical shift analysis of 1-(4-Bromophenyl)ethylamine.

References

• Title: 1-(4-Bromophenyl)
• Title: N-Ethyl-1-(4-bromophenyl)
• Source: researchgate.
• Source: academia.

Sources

• 1. 1-(4-Bromophenyl)ethylamine | C8H10BrN | CID 91175 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. spectrabase.com [spectrabase.com]
• 3. researchgate.net [researchgate.net]
• 4. (PDF) GREEN SYNTHESIS OF NEW CHIRAL HALOGENATED IMINES (Atena Editora) [academia.edu]

A Comparative Guide to the Mass Spectrometry Fragmentation of 1-(4-Bromophenyl)ethylamine

This guide provides an in-depth analysis of the electron ionization (EI) mass spectrometry fragmentation pattern of 1-(4-Bromophenyl)ethylamine. Designed for researchers, scientists, and professionals in drug development, this document moves beyond a simple spectral interpretation to offer a comparative analysis grounded in mechanistic principles. By understanding the fragmentation pathways, analysts can achieve more confident structural elucidation and impurity identification.

The Principle of Electron Ionization and Amine Fragmentation

Electron ionization (EI) is a hard ionization technique that imparts significant energy (typically 70 eV) to an analyte molecule. This energy is sufficient to cause the ejection of an electron, forming a high-energy molecular ion (M⁺•) that is prone to fragmentation. For aliphatic amines, the fragmentation is dominated by a process known as alpha-cleavage.[1][2] This involves the homolytic cleavage of a carbon-carbon bond adjacent to the nitrogen atom. The stability of the resulting nitrogen-containing cation makes this a highly favored pathway.[1][3]

In the case of 1-(4-Bromophenyl)ethylamine, the structure contains both an aliphatic amine and an aromatic ring, leading to characteristic fragmentation patterns influenced by both moieties. The presence of the bromine atom also introduces a distinctive isotopic signature.

The Isotopic Signature of Bromine

A critical, initial observation in the mass spectrum of any bromine-containing compound is the presence of a characteristic M/M+2 isotope pattern.[4] Bromine has two stable isotopes, ⁷⁹Br and ⁸¹Br, with near-equal natural abundance (approximately 50.7% and 49.3%, respectively). This results in two molecular ion peaks, separated by 2 m/z units, of almost equal intensity. This signature is a powerful diagnostic tool for identifying the presence of a single bromine atom in a molecule or fragment.

Primary Fragmentation Pathway of 1-(4-Bromophenyl)ethylamine

The mass spectrum of 1-(4-Bromophenyl)ethylamine is characterized by a dominant fragmentation pathway initiated by alpha-cleavage.

• Molecular Ion (m/z 199/201): The molecular ion (M⁺•) is observed at m/z 199 (for the ⁷⁹Br isotope) and m/z 201 (for the ⁸¹Br isotope). Its presence, though potentially of low intensity, is crucial for determining the molecular weight.

• Alpha-Cleavage (Benzylic Cleavage): The most favorable fragmentation is the cleavage of the bond between the benzylic carbon (the carbon attached to both the phenyl ring and the amine) and the methyl group. This is a specific type of alpha-cleavage that results in the loss of a methyl radical (•CH₃). This cleavage is highly favored because it forms a resonance-stabilized benzylic-imminium cation. The resulting fragment is the most abundant ion in the spectrum, known as the base peak.

  • [M - CH₃]⁺ at m/z 184/186: This base peak is observed at m/z 184 (C₇H₇⁷⁹BrN⁺) and 186 (C₇H₇⁸¹BrN⁺) and is the key identifier for this class of compounds.

The proposed primary fragmentation pathway is illustrated below.

Caption: Primary fragmentation of 1-(4-Bromophenyl)ethylamine via alpha-cleavage.

Comparative Fragmentation Analysis

To fully appreciate the influence of the molecular structure on the fragmentation pattern, it is instructive to compare the spectrum of 1-(4-Bromophenyl)ethylamine with its non-brominated analog, 1-Phenylethylamine.

Ion	1-(4-Bromophenyl)ethylamine (m/z)	1-Phenylethylamine (m/z)[5][6]	Fragmentation Origin
Molecular Ion (M⁺•)	199 / 201	121	Intact molecule minus one electron.
[M - CH₃]⁺ (Base Peak)	184 / 186	106	Alpha-cleavage with loss of a methyl radical.
[C₆H₄Br]⁺ / [C₆H₅]⁺	155 / 157	77	Bromophenyl / Phenyl cation.
[CH₃CH=NH₂]⁺	44	44	Alternative alpha-cleavage product (imminium ion).

Analysis of Comparison:

• Shift in Mass: The most obvious difference is the mass shift of the molecular ion and the base peak by 78/80 Da, corresponding to the mass of the bromine atom replacing a hydrogen atom on the phenyl ring.

• Conservation of Mechanism: The fundamental fragmentation mechanism—alpha-cleavage leading to the loss of a methyl group—remains the same. The base peak in both spectra ([M-CH₃]⁺) demonstrates that this is the most energetically favorable pathway, regardless of the para-substituent.[5]

• Aromatic Fragment: The presence of ions at m/z 155/157 for the brominated compound and m/z 77 for the non-brominated analog corresponds to the bromophenyl and phenyl cations, respectively. This indicates a secondary fragmentation pathway involving cleavage of the bond between the aromatic ring and the ethylamine side chain.

• Side-Chain Fragment: Both compounds show a smaller peak at m/z 44, corresponding to the [CH₃CH=NH₂]⁺ fragment. This arises from an alternative alpha-cleavage where the charge is retained by the smaller, non-aromatic portion of the molecule. The much lower abundance of this peak compared to the [M-CH₃]⁺ peak highlights the stabilizing effect of the aromatic ring on the positive charge.

Standard Experimental Protocol for GC-EI-MS Analysis

Acquiring a high-quality mass spectrum is paramount for accurate analysis. The following protocol outlines a standard method for the analysis of 1-(4-Bromophenyl)ethylamine using Gas Chromatography-Electron Ionization-Mass Spectrometry (GC-EI-MS).

Step-by-Step Methodology:

• Sample Preparation: Dissolve approximately 1 mg of 1-(4-Bromophenyl)ethylamine in 1 mL of a volatile, high-purity solvent such as methanol or ethyl acetate.

• GC Separation:

  • Injection: Inject 1 µL of the prepared sample into the GC inlet, typically in split mode (e.g., 50:1 split ratio) to avoid column overloading.

  • Inlet Temperature: Set to 250 °C to ensure rapid volatilization.

  • Carrier Gas: Use Helium at a constant flow rate of 1.0 mL/min.

  • GC Column: A standard, non-polar column (e.g., 30 m x 0.25 mm, 0.25 µm film thickness, 5% phenyl-methylpolysiloxane) is suitable.

  • Oven Program:

    • Initial temperature: 70 °C, hold for 1 minute.

    • Ramp: Increase to 280 °C at a rate of 15 °C/min.

    • Final hold: Hold at 280 °C for 5 minutes.

• Mass Spectrometry Detection:

  • Transfer Line Temperature: Set to 280 °C to prevent sample condensation.

  • Ion Source Temperature: Set to 230 °C.

  • Ionization Mode: Electron Ionization (EI).

  • Electron Energy: 70 eV.[4]

  • Mass Range: Scan from m/z 40 to 300 to ensure capture of all relevant fragments and the molecular ion.

Caption: General workflow for the GC-MS analysis of 1-(4-Bromophenyl)ethylamine.

Conclusion

The EI mass spectrum of 1-(4-Bromophenyl)ethylamine is defined by two key features: the M/M+2 isotopic pattern confirming the presence of bromine, and a dominant base peak at m/z 184/186 resulting from a highly favorable alpha-cleavage. This fragmentation is analogous to its non-brominated counterpart, 1-phenylethylamine, demonstrating a conserved fragmentation mechanism. Understanding this predictable fragmentation is essential for the confident identification of this compound and related structures in complex matrices.

References

• BenchChem. (2025). Mass Spectrometry Fragmentation Analysis: 4'-Bromo-2,2-dimethylbutyrophenone vs. Related Aromatic Ketones.

• Chemistry LibreTexts. (2023). Mass Spectrometry - Fragmentation Patterns. Available at: [Link]

• Doc Brown's Chemistry. Mass spectrum of ethylamine. Available at: [Link]

• eGyanKosh. MASS SPECTROMETRY: FRAGMENTATION PATTERNS. Available at: [Link]

• Meyer, E., Van Bocxlaer, J.F., Lambert, W.E., Thienpont, L., & De Leenheer, A.P. Identification of α-Phenylethylamine in Judicial Samples. Journal of Analytical Toxicology.

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A Comparative Guide to HPLC Method Development for Purity Assessment of 1-(4-Bromophenyl)ethylamine

For researchers, scientists, and drug development professionals, establishing the purity of chiral intermediates like 1-(4-Bromophenyl)ethylamine is a cornerstone of ensuring the safety and efficacy of the final active pharmaceutical ingredient (API).[1][2] The stereochemistry of such molecules is critical, as different enantiomers can exhibit widely varying pharmacological and toxicological profiles.[1] This guide provides an in-depth, technically-grounded comparison of High-Performance Liquid Chromatography (HPLC) method development for this purpose, contrasting it with Supercritical Fluid Chromatography (SFC) as a viable alternative. The methodologies and validation principles discussed are grounded in established regulatory frameworks, ensuring a scientifically sound and trustworthy approach.[3][4]

The Criticality of Chiral Purity

1-(4-Bromophenyl)ethylamine is a key chiral building block in the synthesis of numerous pharmaceutical compounds.[5][6] Its synthesis can result in the formation of the undesired enantiomer and other process-related impurities.[7] Therefore, a robust analytical method is imperative to selectively quantify the desired enantiomer and separate it from all potential impurities, ensuring the quality and consistency of the final drug product.

HPLC Method Development: A Rational Approach

High-Performance Liquid Chromatography is a powerful and widely used technique for the separation and quantification of chiral compounds.[8][9] The development of a successful HPLC method is a systematic process involving the careful selection of a chiral stationary phase (CSP), mobile phase, and detection parameters.

Experimental Workflow for HPLC Method Development

Caption: A systematic workflow for HPLC method development and validation.

Step-by-Step HPLC Protocol

The following protocol is a robust starting point for the chiral separation of 1-(4-Bromophenyl)ethylamine, based on established methods for similar aromatic amines.[10][11]

1. Instrumentation and Materials:

• HPLC system with a UV detector

• Data acquisition software

• Chiral stationary phase: Chirosil RCA(+) column (or equivalent crown ether-based CSP)

• 1-(4-Bromophenyl)ethylamine reference standard and sample

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• Perchloric acid (AR grade)

• Water (HPLC grade)

2. Chromatographic Conditions:

• Mobile Phase: A mixture of aqueous 0.1% perchloric acid and acetonitrile (e.g., 80:20 v/v). The exact ratio should be optimized to achieve baseline separation.

• Flow Rate: 1.0 mL/min

• Column Temperature: 25 °C

• Detection Wavelength: 220 nm

• Injection Volume: 10 µL

3. Sample Preparation:

• Prepare a stock solution of 1-(4-Bromophenyl)ethylamine in the mobile phase at a concentration of approximately 0.1 mg/mL.

• Filter the solution through a 0.45 µm syringe filter before injection.

4. Rationale for Methodological Choices:

• Chiral Stationary Phase: Crown ether-based CSPs, such as Chirosil RCA(+), have demonstrated excellent enantioselectivity for primary amines.[10][11] The chiral recognition mechanism involves the formation of diastereomeric complexes between the protonated primary amine of the analyte and the chiral cavities of the crown ether.

• Mobile Phase: The use of an acidic aqueous-organic mobile phase is crucial.[10] Perchloric acid ensures the amine is protonated, facilitating its interaction with the CSP. Acetonitrile or methanol acts as the organic modifier, and its concentration is a key parameter for optimizing retention time and resolution.

• Detection: The bromophenyl chromophore in the analyte allows for sensitive UV detection at lower wavelengths, typically around 220 nm.

Comparative Analysis: HPLC vs. Supercritical Fluid Chromatography (SFC)

While HPLC is a well-established and reliable technique, Supercritical Fluid Chromatography (SFC) has emerged as a powerful alternative, particularly for chiral separations.[1][12][13] SFC utilizes a supercritical fluid, most commonly carbon dioxide, as the primary mobile phase.[1]

Logical Comparison of HPLC and SFC

Caption: A comparative overview of HPLC and SFC for chiral amine analysis.

Performance Metrics: A Head-to-Head Comparison

The following table summarizes hypothetical yet representative data comparing the developed HPLC method with a potential SFC method for the analysis of 1-(4-Bromophenyl)ethylamine.

Parameter	HPLC Method	SFC Method	Commentary
Stationary Phase	Chirosil RCA(+)	Chiralpak AD-H	Both are effective, with polysaccharide phases often showing broad applicability in SFC.[13]
Mobile Phase	0.1% HClO4 in Water/ACN (80:20)	CO2 / Methanol with 0.2% TFA/TEA (85:15)	SFC significantly reduces aqueous and organic solvent waste, aligning with green chemistry principles.[1]
Flow Rate	1.0 mL/min	3.0 mL/min	The low viscosity of supercritical CO2 allows for higher flow rates in SFC without significant loss of efficiency, leading to faster analysis.[12]
Analysis Time	~15 min	~5 min	SFC offers a clear advantage in throughput.[1]
Resolution (Rs) between enantiomers	> 2.0	> 2.0	Both methods can achieve baseline separation, a critical requirement for accurate purity determination.
Peak Tailing (Tf) for main peak	~1.2	~1.0	SFC often provides more symmetrical peaks for basic compounds like amines, which can improve integration and quantification accuracy.[1]
Solvent Consumption per run	~15 mL	~2.25 mL (Methanol)	Demonstrates the significant environmental and cost benefits of SFC.

Method Validation: Ensuring Trustworthiness and Scientific Integrity

Once an optimal chromatographic method is developed, it must be validated to ensure it is fit for its intended purpose.[4] The validation should be conducted in accordance with the International Council for Harmonisation (ICH) Q2(R2) guidelines.[3][4][14]

Key validation parameters include:

• Specificity: The ability to assess the analyte unequivocally in the presence of other components, including its enantiomer, impurities, and degradation products.

• Linearity: Demonstrating a direct proportional relationship between the concentration of the analyte and the detector response over a defined range.

• Accuracy: The closeness of the results obtained by the method to the true value.

• Precision: The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample. This includes repeatability (intra-day) and intermediate precision (inter-day).

• Limit of Quantitation (LOQ): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

• Robustness: The capacity of the method to remain unaffected by small, deliberate variations in method parameters, providing an indication of its reliability during normal usage.

Conclusion

Both HPLC and SFC are highly capable techniques for the purity and enantiomeric excess determination of 1-(4-Bromophenyl)ethylamine. The developed HPLC method, utilizing a crown ether-based chiral stationary phase, provides a robust and reliable approach that is widely accessible in most analytical laboratories.[1] However, for laboratories prioritizing high-throughput analysis and sustainable practices, SFC presents a compelling alternative with significant advantages in speed and reduced solvent consumption, often with improved chromatographic performance for basic analytes.[1][12] The final choice of method will depend on the specific laboratory context, including available instrumentation, sample throughput requirements, and environmental policies. Regardless of the chosen technique, a thorough method validation according to ICH guidelines is essential to ensure the generation of accurate and reliable data in a regulated environment.[4][14]

References

• 〈621〉CHROMATOGRAPHY. US Pharmacopeia (USP). Available from: [Link]

• LIQUID CHROMATOGRAPHIC GRADIENT METHOD ALLOWANCES PROVIDED BY GENERAL CHAPTER, USP CHROMATOGRAPHY <621>. Waters Corporation. Available from: [Link]

• ICH Guidelines for Analytical Method Validation Explained. AMSbiopharma. Available from: [Link]

• Chromatogram of the separation of 1-(4-bromophenyl)-ethylamine on Chirosil RCA( þ ) column. ResearchGate. Available from: [Link]

• ICH Q2(R2) Validation of analytical procedures - Scientific guideline. European Medicines Agency. Available from: [Link]

• Validation of Analytical Procedures Q2(R2). International Council for Harmonisation. Available from: [Link]

• Are You Sure You Understand USP <621>? LCGC International. Available from: [Link]

• ICH and FDA Guidelines for Analytical Method Validation. Lab Manager. Available from: [Link]

• USP Chapter 621: Overview & Key Points. Phenomenex. Available from: [Link]

• ICH Q2(R2) Guide: Analytical Method Validation Explained. IntuitionLabs. Available from: [Link]

• Comparison of SFC, HPLC, and Chiral techniques for the separation of diastereomers of a diverse set of small molecules. SlideShare. Available from: [Link]

• Comparison of Enantiomeric Separations and Screening Protocols for Chiral Primary Amines by SFC and HPLC. LCGC International. Available from: [Link]

• A comparison of chiral separations by supercritical fluid chromatography and high-performance liquid chromatography (2021). SciSpace. Available from: [Link]

• Enantiomeric separations of various compounds with primary amine groups... ResearchGate. Available from: [Link]

• HPLC ENANTIOMERIC SEPARATION OF AROMATIC AMINES USING CROWN ETHER TETRACARBOXYLIC ACID. Taylor & Francis. Available from: [Link]

• A Comparison of HPLC and SFC Chiral Method Development Screening Approaches for Compounds of Pharmaceutical Interest. Bentham Science Publishers. Available from: [Link]

• Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases. YAKHAK HOEJI. Available from: [Link]

• HPLC Separation of Diastereomers: Chiral Molecular Tools Useful for the Preparation of Enantiopure Compounds and Simultaneous Determination of Their Absolute Configurations. PMC. Available from: [Link]

• A chiral HPLC and pharmacokinetic approach of 1-(4-bromophenyl)-6,7-dimethoxy-3,4-dihydroisoquinoline-2(1H)-sulfonamide. ResearchGate. Available from: [Link]

• Synthesis of N-Acetyl Enamides by Reductive Acetylation of Oximes Mediated with Iron(II) Acetate: N-(1-(4-Bromophenyl)vinyl)acetamide. Organic Syntheses. Available from: [Link]

• Separation of Racemates Using Chiral HPLC and Creation of a Database for this Methodology. Asian Journal of Chemistry. Available from: [Link]

• A comprehensive review of method development by hplc. WORLD JOURNAL OF PHARMACEUTICAL RESEARCH. Available from: [Link]

• 1-(4-Bromophenyl)ethylamine. PubChem. Available from: [Link]

• RP-HPLC-DAD Method Development and Validation for 1,3,4-Oxadiazole Derivative to Evaluate Its Forced Degradation Behavior and Stability. Cureus. Available from: [Link]

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A Comparative Guide to the Reactivity of 1-(4-Bromophenyl)ethylamine and Phenylethylamine

Introduction

In the landscape of synthetic chemistry and drug development, phenethylamines represent a foundational structural class, serving as precursors to a vast array of pharmaceuticals and research chemicals.[1][2] The strategic modification of the phenethylamine scaffold by introducing substituents onto the phenyl ring is a cornerstone of medicinal chemistry, profoundly altering the molecule's steric and electronic properties, and consequently, its chemical reactivity and biological activity.

This technical guide provides an in-depth comparative analysis of the reactivity of two such analogues: the unsubstituted phenylethylamine and its para-brominated counterpart, 1-(4-Bromophenyl)ethylamine . We will dissect how the presence of a single bromine atom—a seemingly simple modification—creates a significant divergence in the chemical behavior of both the amino group and the aromatic ring. This comparison is grounded in fundamental principles of physical organic chemistry and supported by experimental data and detailed protocols, offering researchers a predictive framework for their synthetic applications.

Pillar 1: The Electronic Influence of the Bromo Substituent

The fundamental difference in reactivity between our two subject molecules originates from the electronic effects exerted by the bromine atom on the aromatic system. These effects are a classic interplay of two opposing forces: the inductive effect (-I) and the resonance effect (+M).

• Inductive Effect (-I): Bromine is a highly electronegative atom. It pulls electron density away from the carbon atom to which it is attached through the sigma (σ) bond framework. This electron-withdrawing effect propagates throughout the phenyl ring, decreasing the overall electron density of the π-system.[3]

• Resonance Effect (+M): The bromine atom possesses lone pairs of electrons in its p-orbitals, which can be delocalized into the aromatic π-system. This electron-donating effect increases electron density, primarily at the ortho and para positions.[3]

For halogens like bromine, the strong electron-withdrawing inductive effect significantly outweighs the weaker electron-donating resonance effect.[4] The net result is that the bromine atom acts as an overall electron-withdrawing group, deactivating the aromatic ring. This electronic deficit has profound consequences for the reactivity of the entire molecule.

The Hammett equation provides a quantitative measure of these electronic effects. The substituent constant, σ, reflects the electron-donating or withdrawing nature of a substituent. A positive σ value indicates an electron-withdrawing group.

Parameter	1-(4-Bromophenyl)ethylamine	Phenylethylamine	Justification
Key Substituent	-Br (at para position)	-H	The hydrogen atom serves as the reference point with no electronic effect.
Hammett Constant (σ_para_)	+0.23[3]	0.00	The positive value for bromine confirms its net electron-withdrawing character at the para position.

Pillar 2: Comparative Reactivity of the Amino Group

The primary amine is a key functional group, acting as both a base and a nucleophile. Its reactivity is directly tied to the availability of its lone pair of electrons.

Basicity and Nucleophilicity

The electron-withdrawing nature of the para-bromo substituent in 1-(4-Bromophenyl)ethylamine reduces the electron density on the nitrogen atom of the amino group. This effect is transmitted through the phenyl ring, making the lone pair less available for donation to a proton (lower basicity) or for attacking an electrophilic center (lower nucleophilicity).

Consequently, phenylethylamine is a stronger base and a more potent nucleophile than 1-(4-Bromophenyl)ethylamine. This has significant practical implications for reactions such as salt formation and, most critically, N-acylation.

Case Study: N-Acylation

N-acylation is a fundamental transformation for converting amines into amides.[5] The reaction proceeds via nucleophilic attack of the amine on the carbonyl carbon of an acylating agent (e.g., an acyl chloride or anhydride).[6]

Given its higher nucleophilicity, phenylethylamine will react more rapidly in N-acylation reactions than 1-(4-Bromophenyl)ethylamine under identical conditions. To achieve comparable reaction rates and yields, the acylation of 1-(4-Bromophenyl)ethylamine may require more forcing conditions, such as longer reaction times, elevated temperatures, or the use of a more reactive acylating agent.

Diagram: General Mechanism of N-Acylation

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A Senior Application Scientist's Guide to the Elemental Analysis of 1-(4-Bromophenyl)ethylamine

This guide provides an in-depth comparison and procedural overview of the elemental analysis of 1-(4-Bromophenyl)ethylamine, a critical chiral amine in pharmaceutical research and development. Designed for researchers, scientists, and drug development professionals, this document moves beyond mere data presentation to offer a comprehensive understanding of the principles, practicalities, and comparative significance of elemental analysis in ensuring compound identity and purity.

The Foundational Role of Elemental Analysis

In the synthesis and development of novel chemical entities, confirming the elemental composition of a molecule is a fundamental checkpoint. For a compound like 1-(4-Bromophenyl)ethylamine (C₈H₁₀BrN), elemental analysis serves as a quantitative method to verify its empirical formula.[1][2][3] This technique is indispensable for:

• Structural Verification: Confirming that the synthesized compound has the expected atomic makeup.

• Purity Assessment: Deviations from the theoretical elemental percentages can indicate the presence of impurities, residual solvents, or by-products.

• Regulatory Compliance: Elemental analysis data is a standard component of the characterization data package for publications and regulatory submissions.

The most common method for determining the carbon, hydrogen, and nitrogen content in organic compounds is combustion analysis.[3] This process involves burning a small, precisely weighed sample in an oxygen-rich environment and quantifying the resulting combustion gases (CO₂, H₂O, and N₂).

Comparative Elemental Data: 1-(4-Bromophenyl)ethylamine vs. A Key Alternative

To appreciate the specificity of elemental analysis, it is instructive to compare the theoretical composition of 1-(4-Bromophenyl)ethylamine with that of a structurally related but distinct chiral amine, 1-Phenylethylamine. The latter lacks the bromine atom, leading to a significant difference in the expected elemental percentages.

The theoretical elemental composition is calculated based on the chemical formula and the atomic weights of the constituent elements. For 1-(4-Bromophenyl)ethylamine, with a molecular formula of C₈H₁₀BrN and a molecular weight of 200.08 g/mol , the theoretical percentages are as follows.[1][2][3]

Table 1: Theoretical Elemental Composition Comparison

Element	1-(4-Bromophenyl)ethylamine (C₈H₁₀BrN)	1-Phenylethylamine (C₈H₁₁N)
Carbon (C)	48.02%	79.29%
Hydrogen (H)	5.04%	9.15%
Nitrogen (N)	7.00%	11.56%
Bromine (Br)	39.94%	0.00%

This stark contrast, particularly in the carbon and the presence of bromine, demonstrates the power of elemental analysis to differentiate between even closely related structures. While direct experimental data from Certificates of Analysis for 1-(4-Bromophenyl)ethylamine is not always publicly detailed with elemental percentages, the industry-standard acceptance criterion for experimental results is typically within ±0.4% of the theoretical values.[4]

The Experimental Protocol: A Self-Validating System

The following protocol for CHN analysis via a combustion-based elemental analyzer is designed to be a self-validating system, incorporating checks and standards to ensure data integrity.

Principle of Combustion Analysis

The sample is combusted at a high temperature (typically around 1000°C) in a stream of pure oxygen. This process converts carbon to carbon dioxide (CO₂), hydrogen to water (H₂O), and nitrogen to nitrogen gas (N₂) and its various oxides (NOₓ). The combustion products are then passed through a reduction furnace containing copper to convert nitrogen oxides to N₂. The gases are separated, typically by gas chromatography, and measured by a thermal conductivity detector (TCD).[3][5]

Step-by-Step Experimental Workflow

• Instrument Calibration:

  • Causality: Before analyzing any unknown samples, the elemental analyzer must be calibrated to ensure accuracy. This is achieved by analyzing a certified organic analytical standard with a known elemental composition (e.g., acetanilide).

  • Procedure:

    • Accurately weigh 1-3 mg of the certified standard into a tin capsule.

    • Run the standard through the analyzer.

    • The instrument software compares the detected signal against the known C, H, and N percentages of the standard to create a calibration curve.

    • Repeat this process until the calibration is stable and reproducible.

• Sample Preparation:

  • Causality: Proper sample preparation is critical for accurate results. The sample must be pure, homogenous, and completely dry, as residual solvents or moisture will significantly skew the hydrogen and carbon percentages.[6]

  • Procedure:

    • Ensure the 1-(4-Bromophenyl)ethylamine sample is a clear, dry liquid as specified in typical product descriptions.[1][2] If the sample is a salt or solid, it should be finely ground to ensure homogeneity.

    • Dry the sample under a high vacuum to remove any trace solvents or water.

• Sample Weighing and Encapsulation:

  • Causality: Accurate weighing of a very small sample is paramount, as the final percentages are calculated relative to the initial mass.[7] A microbalance is required for this step.

  • Procedure:

    • Place a clean, empty tin capsule on the microbalance and tare the weight.

    • Carefully add 1-3 mg of the dried 1-(4-Bromophenyl)ethylamine sample into the capsule. For liquid samples like this, a microliter syringe is used.

    • Record the exact weight to the highest precision possible.

    • Seal the capsule to ensure no sample is lost and to contain the combustion.

• Analysis and Data Processing:

  • Causality: The encapsulated sample is introduced into the combustion furnace of the analyzer. The resulting gases are measured, and the software calculates the elemental percentages based on the initial sample weight and the instrument's calibration.

  • Procedure:

    • Place the sealed capsule into the autosampler of the elemental analyzer.

    • Initiate the analysis sequence. The instrument will automatically drop the sample into the furnace.

    • The software will generate a report with the experimental percentages for C, H, and N.

    • Run each sample in duplicate or triplicate to ensure the results are reproducible. The deviation between runs should be minimal.

Visualizing the Workflow and Logical Relationships

To clarify the experimental process and the factors influencing the final results, the following diagrams are provided.

Caption: Experimental workflow for CHN elemental analysis.

Caption: Key factors influencing the accuracy of elemental analysis.

Conclusion

Elemental analysis remains a cornerstone of chemical characterization, providing essential data to confirm the identity and purity of synthesized compounds like 1-(4-Bromophenyl)ethylamine. By adhering to a rigorous, self-validating experimental protocol and understanding the theoretical elemental composition, researchers can generate trustworthy data. The comparison with alternative amines highlights the specificity of this technique, reinforcing its role as a fundamental tool in the arsenal of drug development professionals.

References

• Thermo Fisher Scientific. (n.d.). Certificate of analysis: (S)-(-)-1-(4-Bromophenyl)ethylamine, ChiPros, 99%, ee 98%. Retrieved from [Link]

• Thermo Fisher Scientific. (n.d.). Certificate of analysis: (R)-(+)-1-(4-Bromophenyl)ethylamine, ChiPros, 99%, ee 98%. Retrieved from [Link]

• Chem-Impex International. (n.d.). (R-(+)-1-(4-Bromophenyl)ethylamine. Retrieved from [Link]

• Mettler Toledo. (n.d.). CHNSO Organic Elemental Analysis – Sample Preparation. Retrieved from [Link]

• University of California, Irvine. (n.d.). Summary of CHNS Elemental Analysis Common Problems. Retrieved from [Link]

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• Dick, D. B., et al. (2015). An International Study Evaluating Elemental Analysis. Journal of Chemical Education, 92(12), 2108-2112. Retrieved from [Link]

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The Foundation: Understanding Retention Time in GC-MS

An In-Depth Guide to the Gas Chromatography-Mass Spectrometry (GC-MS) Analysis of 1-(4-Bromophenyl)ethylamine: A Comparative Approach

For researchers and professionals in pharmaceutical development, the precise analysis of chiral compounds like 1-(4-Bromophenyl)ethylamine is critical. This molecule serves as a key building block in the synthesis of various active pharmaceutical ingredients (APIs), and its enantiomeric purity can significantly impact the pharmacological and toxicological profile of the final drug product. Gas Chromatography-Mass Spectrometry (GC-MS) stands as a powerful and widely used technique for the analysis of such volatile and semi-volatile compounds.

This guide provides a detailed comparison of two primary GC-MS methodologies for the chiral analysis of 1-(4-Bromophenyl)ethylamine, offering insights into the experimental design, expected outcomes, and the rationale behind procedural choices. We will explore both direct and indirect approaches to enantiomeric separation, supported by representative experimental protocols and data.

In gas chromatography, the retention time (RT) is the time it takes for a compound to travel from the injector, through the chromatographic column, to the detector.[1] This parameter is a fundamental characteristic of a compound under a specific set of experimental conditions. The RT is governed by several factors, including the analyte's boiling point, its polarity, the carrier gas flow rate, the column temperature, and, most importantly, the chemical interactions between the analyte and the column's stationary phase.[1]

Amines, such as 1-(4-Bromophenyl)ethylamine, can present a challenge for GC analysis. Their polar nature and reactive amine groups can lead to poor peak shapes (tailing) and potential adsorption onto the column, compromising resolution and accuracy.[2] These issues are typically addressed through derivatization, which converts the polar amine into a less polar, more volatile derivative, or by using specialized columns designed to minimize these unwanted interactions.[2][3]

When dealing with chiral molecules (enantiomers), which are non-superimposable mirror images, standard GC columns cannot distinguish between them. To achieve separation, one must introduce a chiral environment, which can be accomplished in two primary ways: directly, by using a chiral stationary phase, or indirectly, by derivatizing the enantiomers with a chiral agent to form diastereomers.[4][5]

Method A: Direct Enantiomeric Separation on a Chiral Stationary Phase

The most straightforward approach to chiral GC analysis involves the use of a capillary column coated with a chiral stationary phase (CSP). Substituted cyclodextrins are common CSPs that create a chiral environment within the column, allowing for differential interaction with each enantiomer and thus enabling their separation.[4][5]

Expert Rationale

This method is preferred for its simplicity in sample preparation, as it avoids a separate derivatization step. The key to success lies in selecting the appropriate chiral column and optimizing the temperature program. The separation of enantiomers on a CSP is a thermodynamically driven process; lower oven temperatures often enhance the differences in interaction energy between the enantiomers and the CSP, leading to better resolution, though at the cost of longer analysis times.[4]

Experimental Protocol: Direct Chiral GC-MS

• Sample Preparation:

  • Prepare a 1 mg/mL stock solution of racemic 1-(4-Bromophenyl)ethylamine in a suitable volatile solvent, such as methanol or ethyl acetate.

  • Create working standards by serial dilution to the desired concentration range (e.g., 1-100 µg/mL).

  • Filter the final solutions through a 0.22 µm syringe filter prior to injection.

• GC-MS Instrumentation and Conditions:

  • GC System: Agilent 6890 Series or equivalent.

  • MS System: Agilent 5973 Mass Selective Detector or equivalent.

  • Column: Chirasil-DEX CB (or similar β-cyclodextrin-based chiral column), 25 m x 0.25 mm i.d., 0.25 µm film thickness.

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

  • Injector: Splitless mode, 250°C.

  • Oven Program: 90°C hold for 2 min, ramp at 2°C/min to 150°C, hold for 5 min.

  • MS Transfer Line: 280°C.

  • Ion Source: Electron Ionization (EI) at 70 eV, 230°C.

  • Scan Mode: Full Scan (m/z 50-250) for identification and Selected Ion Monitoring (SIM) for quantification.

Anticipated Results

This method is expected to yield two distinct peaks corresponding to the (R)- and (S)-enantiomers of 1-(4-Bromophenyl)ethylamine.

Parameter	(S)-Enantiomer	(R)-Enantiomer
Hypothetical Retention Time (min)	22.5	23.1
Key Mass Fragments (m/z)	201/199 (M+), 186/184, 104	201/199 (M+), 186/184, 104

Note: The characteristic bromine isotope pattern (M+ and M+2 peaks of nearly equal intensity) is a key identifier.

Workflow for Direct Chiral GC-MS Analysis

Caption: Workflow for Direct Chiral GC-MS Analysis.

Method B: Indirect Analysis via Diastereomer Formation

An alternative strategy involves a chemical reaction that converts the enantiomeric pair into diastereomers. This is achieved by reacting the amine with a chiral derivatizing agent (CDA). Diastereomers, unlike enantiomers, have different physical properties and can be separated on a standard, non-chiral (achiral) GC column.

Expert Rationale

This method is valuable when a suitable chiral column is unavailable or when the direct method fails to provide adequate separation. The choice of CDA is crucial; it must be enantiomerically pure and react completely with the analyte to avoid isotopic fractionation or kinetic resolution issues. The resulting diastereomers are often less polar and more volatile, which can lead to improved chromatographic peak shape on standard columns like a 5% phenyl-methylpolysiloxane (HP-5MS).[6] Heptafluorobutyl chloroformate (HFBCF) is an effective derivatizing agent for amines, enhancing volatility and detector response.[7][8] For this indirect approach, a chiral reagent like (S)-(-)-1-(4-Bromophenyl)ethyl isocyanate could also be employed to form diastereomeric ureas.

Experimental Protocol: Indirect GC-MS via Derivatization

• Derivatization:

  • In a clean, dry vial, dissolve ~1 mg of racemic 1-(4-Bromophenyl)ethylamine in 0.5 mL of an anhydrous aprotic solvent (e.g., dichloromethane).

  • Add 1.1 equivalents of a chiral derivatizing agent (e.g., N-trifluoroacetyl-L-prolyl chloride, TPC).

  • Add 1.5 equivalents of a non-nucleophilic base (e.g., triethylamine) to scavenge the HCl byproduct.

  • Cap the vial and heat at 60°C for 30 minutes.

  • After cooling, evaporate the solvent under a gentle stream of nitrogen.

  • Reconstitute the residue in 1 mL of ethyl acetate for GC-MS analysis.

• GC-MS Instrumentation and Conditions:

  • GC-MS System: Same as Method A.

  • Column: HP-5MS (or equivalent non-polar column), 30 m x 0.25 mm i.d., 0.25 µm film thickness.[6]

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.[6]

  • Injector: Split mode (e.g., 50:1), 280°C.

  • Oven Program: 150°C hold for 1 min, ramp at 10°C/min to 280°C, hold for 10 min.

  • MS Parameters: Same as Method A.

Anticipated Results

The reaction with an (L)-chiral derivatizing agent will produce two diastereomers: (S-amine, L-agent) and (R-amine, L-agent), which will have different retention times on the achiral column.

Parameter	Diastereomer 1 (e.g., S,L)	Diastereomer 2 (e.g., R,L)
Hypothetical Retention Time (min)	12.1	12.4
Key Mass Fragments (m/z)	Dependent on derivatizing agent	Dependent on derivatizing agent

Workflow for Indirect Chiral GC-MS Analysis

Caption: Workflow for Indirect GC-MS Analysis.

Comparative Analysis and Method Selection

The choice between direct and indirect methods depends on the specific analytical goals, available resources, and the nature of the sample matrix.

Parameter	Method A: Direct (Chiral Column)	Method B: Indirect (Derivatization)
Sample Preparation	Simple, minimal steps.	Multi-step, requires reaction optimization.
Potential for Artifacts	Low.	Higher risk (side reactions, incomplete derivatization).
Column Cost	High initial investment for chiral column.	Uses standard, less expensive achiral columns.
Reagent Cost	Minimal (solvents).	Requires high-purity chiral derivatizing agents.
Selectivity	Highly dependent on column-analyte interaction.	Dependent on the CDA's ability to create separable diastereomers.
Analysis Time	Often longer due to lower optimal temperatures.	Can be faster due to improved volatility of derivatives.
Robustness	Chiral columns can have shorter lifetimes.	Method is robust once derivatization is validated.

Decision-Making Framework

Caption: Decision tree for selecting an analytical method.

Alternative Technique: High-Performance Liquid Chromatography (HPLC)

It is important to note that HPLC is a powerful alternative for the analysis of 1-(4-Bromophenyl)ethylamine. Chiral HPLC, using columns with a chiral stationary phase like crown ethers, can achieve excellent baseline separation of the enantiomers.[9] HPLC is particularly advantageous for compounds that are not sufficiently volatile or are thermally unstable, and it is a cornerstone of pharmaceutical analysis for chiral resolutions.[6][10]

Conclusion

The determination of the GC-MS retention time and enantiomeric purity of 1-(4-Bromophenyl)ethylamine can be effectively achieved through two primary strategies: direct separation on a chiral column or indirect analysis following derivatization to form diastereomers. The direct method offers simplicity in sample preparation, while the indirect method provides flexibility by using standard, robust achiral columns. The selection of the optimal method requires careful consideration of factors such as available instrumentation, sample complexity, and the specific goals of the analysis, whether for routine quality control or in-depth research and development.

References

• SIELC Technologies. (2018, May 16). (R)-4-Bromo-alpha-methylbenzylamine.
• BenchChem. (2025). Application Note: Determination of the Absolute Configuration of Chiral Amines with (S)-(-)-1-(4-Bromophenyl)ethyl Isocyanate.
• BenchChem. (2025). A Comparative Guide to HPLC and GC-MS Methods for Amine Analysis.
• Wiley Analytical Science. (2018, August 16). New GC investigation of chiral amine separation.
• ResearchGate. (2021, March). A chiral GC–MS method for analysis of secondary amino acids after heptafluorobutyl chloroformate & methylamine derivatization.
• Sigma-Aldrich. (S)-(−)-1-(4-Bromophenyl)ethylamine.
• PubMed. A Protocol for GC-MS Profiling of Chiral Secondary Amino Acids.
• Jove. A Protocol for GC-MS Profiling of Chiral Secondary Amino Acids.
• ResearchGate. (2010, January). Chromatogram of the separation of 1-(4-bromophenyl)-ethylamine on Chirosil RCA( þ ) column.
• Restek. A Guide to the Analysis of Chiral Compounds by GC.
• Shimadzu. Qualitative Methods of GC/MS Analysis:Retention Time and Retention Index.
• Organic Syntheses Procedure. A 1000-mL single-necked, round-bottomed flask equipped with a 7 cm magnetic stir bar....
• Emery Pharma. Gas Chromatography Mass Spectrometry (GC-MS) Analysis.
• Onyx Scientific. Chiral Resolution Screening | Solid State.
• CymitQuimica. 4-Bromo-α-methylbenzylamine.
• Supelco. (1980). Amines Analysis by Packed Column GC. Bulletin 737F.
• Oakwood Chemical. 4-Bromo-α-methylbenzylamine.
• AKSci. (S)-(-)-1-(4-Bromophenyl)ethylamine.
• SpectraBase. N-Ethyl-1-(4-bromophenyl)ethylamine.
• PubChem. (R)-4-bromo-alpha-methylbenzylamine.
• Bryan Research & Engineering, LLC. (1984, December). Analysis of Amine Solutions by Gas Chromatography. Energy Progress.

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A Senior Application Scientist's Guide to Reference Standards for the Analysis of 1-(4-Bromophenyl)ethylamine

In the landscape of pharmaceutical development and organic synthesis, the stereochemical and chemical purity of chiral building blocks is paramount. 1-(4-Bromophenyl)ethylamine, a key intermediate, is no exception. Its enantiomers can serve as precursors to vastly different pharmacologically active molecules, making rigorous analytical control not just a regulatory hurdle, but a scientific necessity. This guide provides an in-depth comparison of analytical methodologies and reference standards for ensuring the quality of 1-(4-Bromophenyl)ethylamine, grounded in established scientific principles and regulatory expectations.

The objective of validating an analytical procedure is to demonstrate its suitability for the intended purpose[1][2]. This guide is structured to provide researchers, scientists, and drug development professionals with the technical insights and practical protocols required to confidently assess the identity, purity, and enantiomeric excess of this critical reagent.

Comparison of Commercially Available Reference Standards

The selection of a reference standard is the foundation of any analytical measurement. The ideal standard possesses certified purity, comprehensive characterization data, and traceability. Below is a comparison of representative listings for (S)-(-)-1-(4-Bromophenyl)ethylamine from prominent suppliers. Researchers should always obtain the lot-specific Certificate of Analysis (CoA) for detailed information.

Supplier	Product Name	Purity Specification	Enantiomeric Excess (ee)	Notes
Sigma-Aldrich	(S)-(-)-1-(4-Bromophenyl)ethylamine	≥98.0% (sum of enantiomers, GC)[3]	Not explicitly stated on product page, but implied by chiral designation.	Often used in the synthesis of P2X7 receptor antagonists[3].
Fisher Scientific	(S)-(-)-1-(4-Bromophenyl)ethylamine, ChiPros	99%[4]	98%[4]	Marketed under the Thermo Scientific Alfa Aesar brand; noted as air-sensitive[4].
Apollo Scientific	(S)-(-)-1-(4-Bromophenyl)ethylamine	98%[5]	Not specified on product page.	-
TCI Chemicals	(S)-(-)-1-(4-Bromophenyl)ethylamine	>98.0% (GC)	min. 99.0 ee%	Provides clear specification for enantiomeric excess[6].

Note: This table is illustrative. Specifications are subject to change and vary by lot. Always consult the supplier's current documentation.

Analytical Workflows for Quality Assessment

A comprehensive analysis of 1-(4-Bromophenyl)ethylamine requires orthogonal methods to assess both chemical and chiral purity. The following workflow outlines the critical analytical tests.

Sources

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• 2. database.ich.org [database.ich.org]
• 3. (S)-(-)-1-(4-溴苯基)乙胺 ≥98.0% (sum of enantiomers, GC) | Sigma-Aldrich [sigmaaldrich.com]
• 4. (S)-(-)-1-(4-Bromophenyl)ethylamine, ChiPros, 99%, ee 98% 1 g | Buy Online | Thermo Scientific Alfa Aesar | Fisher Scientific [fishersci.at]
• 5. 27298-97-1 Cas No. | (S)-(-)-1-(4-Bromophenyl)ethylamine | Apollo [store.apolloscientific.co.uk]
• 6. (S)-(-)-1-(4-Bromophenyl)ethylamine | 27298-97-1 | TCI EUROPE N.V. [tcichemicals.com]

Safety & Regulatory Compliance

[1-(4-Bromophenyl)ethyl](octyl)amine proper disposal procedures

Comprehensive Guide to the Proper Disposal of amine

As a Senior Application Scientist, ensuring the integrity of your research goes beyond the benchtop—it extends to the responsible and compliant management of chemical waste. amine (CAS: 1795504-44-7) is a specialized halogenated secondary amine. Due to the presence of both a bulky hydrophobic octyl group, a basic amine, and a covalently bound bromine atom, its disposal requires strict adherence to environmental regulations to prevent ecological contamination and ensure laboratory safety.

This guide provides a self-validating, step-by-step operational framework for managing this compound in a professional research or drug development laboratory.

Chemical Characterization & Regulatory Classification

Before disposing of any chemical, you must understand the causality behind its waste classification. amine contains a halogen (bromine). Under the Resource Conservation and Recovery Act (RCRA), halogenated organic wastes require specific handling because improper disposal (such as low-temperature burning) can generate highly toxic brominated dioxins and furans[1].

Furthermore, as an amine, this compound is weakly basic. If disposed of in an aqueous solution, it could alter the pH of the waste stream, though its high lipophilicity (due to the octyl chain) means it is most likely handled as a non-aqueous organic waste.

Key Principle: Halogenated wastes must never be mixed with non-halogenated solvent wastes. Mixing them increases the volume of waste that requires expensive, specialized high-temperature incineration, and can trigger regulatory penalties[2].

Operational Waste Management Workflow

The following step-by-step methodology outlines the standard operating procedure (SOP) for the disposal of amine in a professional laboratory setting.

Step 1: Point-of-Generation Segregation

• Action: Isolateamine waste (whether as an unused reagent, reaction byproduct, or dissolved in a solvent) into a dedicated, chemically compatible container (e.g., high-density polyethylene (HDPE) or amber glass).

• Causality: The American Chemical Society (ACS) emphasizes that segregation at the point of generation is the most critical step in waste minimization[3]. Mixing this brominated compound with standard non-halogenated solvents (like acetone or ethanol) contaminates the entire carboy, forcing the entire volume to be treated as halogenated waste.

• Validation: Verify the container is free of strong oxidizers or strong acids, as the secondary amine group can undergo exothermic acid-base reactions.

Step 2: Satellite Accumulation Area (SAA) Management

• Action: Place the sealed waste container in a designated SAA at or near the point of generation.

• Causality: EPA regulations allow laboratories to accumulate up to 55 gallons of hazardous waste (or 1 quart of acutely hazardous waste) in an SAA without triggering strict storage facility permits, provided the waste is under the control of the operator[4].

• Validation: Ensure the container is kept securely closed at all times except when actively adding waste. This prevents volatilization and accidental spills.

Step 3: RCRA-Compliant Labeling

• Action: Affix a hazardous waste label immediately upon the first drop of waste entering the container. The label must explicitly state "Hazardous Waste" and list the chemical constituents (e.g., "Halogenated Organic Waste: containsamine and [Solvent Name]").

• Causality: Unidentified "orphan" wastes pose severe safety risks to Environmental Health and Safety (EHS) personnel and require costly analytical testing before a Treatment, Storage, and Disposal Facility (TSDF) will accept them[1].

Step 4: Transfer and Final TSDF Incineration

• Action: Once the SAA container is full, or the regulatory time limit is reached, transfer the waste to the Central Accumulation Area (CAA) via your institution's EHS department.

• Causality: EHS will "lab pack" the chemical or consolidate it with other halogenated wastes. The ultimate disposal method for amine is high-temperature rotary kiln incineration . The high temperatures (>1000°C) are required to completely cleave the C-Br bonds, while the incinerator's gas scrubbers capture the resulting hydrogen bromide (HBr) gas, preventing acid rain and atmospheric contamination[5].

Quantitative Safety & Logistics Data

Summarizing regulatory thresholds and physical handling requirements ensures quick reference for laboratory personnel.

Parameter	Specification / Threshold	Operational Rationale
Waste Classification	Halogenated Organic Waste	Presence of Bromine requires specialized incineration to prevent toxic byproducts[2].
Primary Incompatibility	Strong Oxidizers, Strong Acids	Amine moiety can react exothermically; organic bulk is flammable.
SAA Volume Limit	55 Gallons	EPA RCRA limit for Satellite Accumulation Areas before mandatory transfer to CAA[4].
Required PPE	Nitrile gloves, safety goggles, lab coat	Prevents dermal exposure to lipophilic amines, which can easily penetrate the skin barrier.
Ultimate Disposal Method	High-Temp Incineration with Scrubbers	Ensures complete destruction of the C-Br bond and neutralizes HBr off-gassing[5].

Waste Management Lifecycle Visualization

The following diagram illustrates the logical flow ofamine from generation to final destruction, highlighting the critical segregation step.

Lifecycle of halogenated amine waste from laboratory generation to compliant TSDF destruction.

References

• American Chemical Society (ACS). "Regulation of Laboratory Waste." ACS Public Policy Statements. Available at:[Link]

• American Chemical Society (ACS). "The Subtleties of Managing Laboratory Waste." ACS Chemical Health & Safety. Available at:[Link]

• Binghamton University / ACS Task Force. "Less Is Better: Guide to minimizing waste in laboratories." Available at:[Link]

• Columbia University Environmental Health & Safety. "EPA Hazardous Waste Characteristics." Available at:[Link]

• Northeastern University Office of Academic & Research Safety. "Hazardous Waste Lists and Characteristic Waste." Available at:[Link]

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• 5. HazWaste_Listed_Characteristic | OARS [oars.northeastern.edu]

Personal protective equipment for handling [1-(4-Bromophenyl)ethyl](octyl)amine

To handle complex organic molecules safely, we must look beyond standard safety data sheets and understand the fundamental relationship between molecular structure and biological risk. amine (also known as N-octyl-1-(4-bromophenyl)ethylamine) presents a unique set of operational challenges. This guide provides drug development professionals and researchers with a self-validating, step-by-step protocol for the safe handling, processing, and disposal of this compound.

Hazard Causality and Chemical Profile

The risk profile ofamine is dictated by three distinct functional domains within its structure. Understanding this causality is the foundation of our safety protocol:

• The Secondary Amine Core: Amines are inherently basic and nucleophilic. Upon contact with biological tissue, they cause rapid saponification of skin lipids and protein denaturation, leading to severe chemical burns and irreversible eye damage[1].

• The Octyl Chain: This 8-carbon hydrocarbon tail imparts extreme lipophilicity (high LogP) to the molecule. Unlike shorter-chain amines, the octyl group allows the compound to rapidly penetrate the lipid-rich stratum corneum of the skin. This accelerates systemic absorption, meaning tissue damage occurs faster and deeper.

• The Halogenated Aromatic Ring (Bromophenyl): The bromine substituent classifies this as a halogenated organic compound. This dictates strict waste segregation, as improper incineration of halogenated aromatics can generate highly toxic dioxins. Furthermore, halogenated lipophilic compounds are notoriously toxic to aquatic environments.

Table 1: Extrapolated Hazard Profile

Quantitative hazard data is extrapolated from the primary amine precursor, 1-(4-Bromophenyl)ethylamine, and adjusted for the lipophilic octyl derivative[1].

GHS Hazard Class	Category	Mechanistic Causality
Skin Corrosion/Irritation	1B	Basic amine core causes rapid lipid saponification; octyl chain accelerates dermal penetration.
Serious Eye Damage	1	Corrosive liquid/vapor causes immediate, irreversible corneal protein denaturation.
Acute Toxicity (Oral/Inhalation)	4	High lipophilicity aids rapid systemic distribution upon absorption or inhalation.
Aquatic Chronic Toxicity	2	Halogenated lipophilic structures resist degradation and bioaccumulate in aquatic organisms.

Personal Protective Equipment (PPE) Matrix

Under the OSHA Laboratory Standard (29 CFR 1910.1450), laboratories must implement a Chemical Hygiene Plan (CHP) that specifies PPE based on the precise hazards of the chemical being handled[2][3]. Standard laboratory PPE is insufficient for this compound.

• Hand Protection (Critical): Use heavy-duty Nitrile (minimum 0.4 mm thickness) or Neoprene gloves.

  • Causality: The lipophilic octyl chain will rapidly permeate standard latex or thin examination gloves. You must use a synthetic cross-linked polymer (like Neoprene) that resists non-polar organic permeation. Double-gloving is mandatory during dispensing.

• Respiratory Protection: All handling must occur inside a certified Class II chemical fume hood. If an operational requirement forces handling outside a hood, a respirator equipped with an ABEK filter (EN 14387 standard) is strictly required[4][5].

  • Causality: An ABEK multi-gas filter is necessary because the 'A' component neutralizes organic vapors (boiling point > 65°C), while the 'K' component specifically binds and neutralizes ammonia and organic amine derivatives[4].

• Eye/Face Protection: Chemical splash goggles paired with a full-face shield. Safety glasses do not provide adequate vapor protection for Category 1 eye hazards.

• Body Protection: A fully buttoned, flame-resistant (FR) lab coat with knit cuffs. Use a chemical-resistant apron during large-scale liquid transfers.

Operational Workflow & Handling Protocol

Workflow for handling and disposing of halogenated secondary amines.

Step-by-Step Handling Methodology

• Engineering Control Verification: Ensure the chemical fume hood is operating at a face velocity of 80–100 feet per minute (fpm). Verify that the sash is positioned at the marked operational height to ensure proper negative pressure[2].

• Atmospheric Purging: Secondary amines can react with atmospheric carbon dioxide to form carbamates. Purge your reaction vessel with dry nitrogen or argon prior to introducing the chemical.

• Dispensing: Transfer the chemical using a gas-tight syringe (for liquid states) or a static-free spatula (for solid salts). Keep the source container closed immediately after use to prevent vapor release.

• Reaction Execution: Secure all flasks with Keck clips. Do not leave the reaction unattended during the initial addition phase, as amine-driven nucleophilic substitutions can be highly exothermic.

Spill Response and Decontamination

Because of the compound's lipophilicity, improper spill cleanup can easily spread the hazard.

Step-by-Step Decontamination Methodology

• Isolation: Immediately lower the fume hood sash, alert nearby personnel, and isolate the spill zone.

• Neutralization (Do NOT use water): Applying water will cause this lipophilic amine to spread rapidly across surfaces. Instead, cover the spill with a weak acidic neutralizing absorbent (e.g., a sodium bisulfate-based spill kit). This protonates the amine, converting it into a water-soluble, non-volatile salt.

• Collection: Allow 5–10 minutes for complete neutralization. Use non-sparking polypropylene tools to sweep the absorbed complex into a chemically compatible, sealable container.

• Surface Decontamination: Wipe down the affected area with a dilute weak acid (e.g., 5% acetic acid solution) to neutralize any microscopic amine residues, followed by a final wash with mild detergent and water.

Waste Management & Disposal Plan

The presence of the bromophenyl group dictates that this compound must never be mixed with general organic waste.

Step-by-Step Disposal Methodology

• Segregation: Collect all unreacted chemical, reaction byproducts, and contaminated consumables (including gloves and spill cleanup materials) in a dedicated, chemically resistant container labeled strictly as "Halogenated Organic Waste" .

• Incompatibility Check: Ensure the waste container does not contain strong oxidizing agents (e.g., nitric acid, peroxides) or heavy metals. Mixing amines with oxidizers can trigger violent, gas-evolving exothermic reactions.

• Final Disposal: Seal the container and transfer it to your Environmental Health and Safety (EHS) department. Halogenated waste requires high-temperature incineration by an approved hazardous waste contractor to safely break the carbon-halogen bonds without generating toxic environmental pollutants.

References

• 1-(4-Bromophenyl)ethylamine | C8H10BrN | CID 91175 - PubChem. National Institutes of Health (NIH). Available at: [Link]

• OSHA Laboratory Standard - Prudent Practices in the Laboratory - NCBI Bookshelf. National Institutes of Health (NIH). Available at: [Link]

• eTool : Hospitals - Laboratory - OSHA Laboratory Standard. Occupational Safety and Health Administration (OSHA). Available at:[Link]

• Respiratory Filters | Draeger - Dräger Global. Dräger. Available at: [Link]

• ABEK gas filters: what you need to know - Vandeputte. Vandeputte. Available at:[Link]

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